(9Z,11E)-Octadecadien ethanolamide

Core Science & Biosynthesis

Authored for Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide on the Biological Function of (9Z,11E)-Octadecadien Ethanolamide

Abstract

(9Z,11E)-Octadecadien ethanolamide is a bioactive lipid belonging to the N-acylethanolamine (NAE) family. As the amide of the prominent conjugated linoleic acid (CLA) isomer, (9Z,11E)-octadecadienoic acid, it is implicated in a range of physiological processes, drawing significant interest for its therapeutic potential. NAEs are a class of signaling lipids known for their roles in inflammation, energy metabolism, and cellular protection.[1] This document provides a comprehensive overview of the biological functions of (9Z,11E)-Octadecadien ethanolamide, focusing on its interaction with key cellular receptors, its role in metabolic and inflammatory signaling pathways, and the experimental methodologies used to elucidate these functions. While research on this specific molecule is emerging, its functions are largely extrapolated from the well-documented activities of related NAEs and its parent fatty acid, CLA.[2][3] This guide synthesizes current knowledge, presenting detailed signaling pathways, experimental protocols, and quantitative data to support ongoing research and drug development efforts.

Introduction to N-Acylethanolamines (NAEs)

N-acylethanolamines (NAEs) are a class of lipid mediators formed by linking a fatty acid to ethanolamine.[4] This family includes well-known molecules such as the endocannabinoid anandamide (B1667382) (AEA), the anti-inflammatory mediator palmitoylethanolamide (B50096) (PEA), and the satiety-inducing factor oleoylethanolamide (OEA).[5][6] NAEs exert their biological effects by activating a variety of receptors, including G protein-coupled receptors (GPCRs) like the cannabinoid receptors (CB1 and CB2) and GPR119, ion channels (TRPV1), and nuclear receptors such as the Peroxisome Proliferator-Activated Receptors (PPARs).[1][5]

(9Z,11E)-Octadecadien ethanolamide, as a derivative of conjugated linoleic acid (CLA), is structurally similar to other bioactive NAEs. CLAs themselves are known to possess anti-carcinogenic, anti-adipogenic, and immune-modulating properties.[2][3] The conjugation of CLA to an ethanolamide headgroup is expected to modulate its signaling properties, potentially enhancing its affinity for specific receptors involved in inflammation and metabolism.

Core Biological Functions and Mechanisms of Action

The biological activities of (9Z,11E)-Octadecadien ethanolamide are primarily centered on metabolic regulation and the modulation of inflammatory pathways. These functions are mediated through its interaction with nuclear and membrane-bound receptors.

Metabolic Regulation via PPAR Activation

Peroxisome Proliferator-Activated Receptors (PPARs) are ligand-activated transcription factors that play a crucial role in regulating lipid and glucose homeostasis.[7][8] There are three main isoforms: PPARα, PPARγ, and PPARβ/δ.

• PPARα: Highly expressed in tissues with high fatty acid catabolism like the liver and muscle, PPARα activation leads to the upregulation of genes involved in fatty acid oxidation.[7] Many NAEs, particularly OEA, are potent PPARα agonists.[9] It is strongly hypothesized that (9Z,11E)-Octadecadien ethanolamide also acts as a PPARα agonist, thereby contributing to the regulation of lipid metabolism. Activation of PPARα can lower plasma triglyceride levels and improve energy balance.[8]

• PPARγ: Primarily known as a master regulator of adipogenesis and expressed abundantly in adipose tissue, PPARγ is a key target for insulin-sensitizing drugs.[8] Certain CLA isomers and related oxylipins have been shown to activate PPARγ.[10][11] This suggests a potential role for (9Z,11E)-Octadecadien ethanolamide in modulating adipocyte differentiation and improving insulin (B600854) sensitivity.

The activation of PPARs by a ligand like (9Z,11E)-Octadecadien ethanolamide initiates a signaling cascade that alters gene expression.

Caption: PPARα/γ activation pathway by (9Z,11E)-Octadecadien Ethanolamide.

Anti-Inflammatory Effects

NAEs are recognized as important mediators in the resolution of inflammation.[12] The anti-inflammatory effects of PEA, for example, are well-documented.[12] A key mechanism is the suppression of pro-inflammatory signaling pathways such as Nuclear Factor-kappa B (NF-κB). It is plausible that (9Z,11E)-Octadecadien ethanolamide shares this anti-inflammatory potential.

In inflammatory conditions, stimuli like lipopolysaccharide (LPS) activate pathways leading to the production of pro-inflammatory cytokines (e.g., TNF-α, IL-6). (9Z,11E)-Octadecadien ethanolamide may interfere with this cascade, potentially through PPARα-mediated inhibition of NF-κB, leading to a reduction in cytokine production and a dampened inflammatory response.[13]

Interaction with GPR119

GPR119 is a GPCR expressed in pancreatic β-cells and intestinal enteroendocrine cells that has emerged as a target for treating type 2 diabetes and obesity.[14] Several NAEs, most notably OEA, are endogenous ligands for GPR119.[14][15] Activation of GPR119 stimulates the release of insulin and glucagon-like peptide-1 (GLP-1), promoting glucose homeostasis and satiety.[15] Given its structural similarity to OEA, (9Z,11E)-Octadecadien ethanolamide is a candidate endogenous ligand for GPR119, which would implicate it in the regulation of glucose metabolism and appetite control.

Quantitative Data

Direct quantitative data for (9Z,11E)-Octadecadien ethanolamide is scarce in the current literature. However, data from studies on related NAEs and the enzymatic pathways that control their levels provide valuable context for its potential potency and efficacy. The biological levels and activity of NAEs are tightly regulated by synthesizing and degrading enzymes, such as N-acylethanolamine acid amidase (NAAA).[16][17]

Table 1: In Vitro Changes in NAE Levels Following NAAA Inhibition

Cell Type	Treatment	NAAA Inhibitor	Concentration	Analyte	Fold Change vs. Control	Reference
RAW264.7 Macrophages	Lipopolysaccharide (LPS)	(S)-OOPP	10 µM	PEA	Significant increase	[17]
RAW264.7 Macrophages	-	Compound 16	10 µM	PEA	~1.8	[17]
Bone Marrow-Derived Macrophages	Lipopolysaccharide (LPS)	AM9053	Not specified	OEA	Significant increase	[17]

This table summarizes the effect of inhibiting NAAA, the degrading enzyme for NAEs. Inhibition leads to an accumulation of endogenous NAEs like PEA and OEA, potentiating their anti-inflammatory and metabolic effects. It is expected that NAAA inhibition would similarly increase levels of (9Z,11E)-Octadecadien ethanolamide.

Experimental Protocols

The study of (9Z,11E)-Octadecadien ethanolamide's biological function requires robust experimental methodologies. The following protocols are foundational for assessing its anti-inflammatory and metabolic activities.

Protocol 1: In Vitro Anti-Inflammatory Assay in Macrophages

This protocol assesses the ability of (9Z,11E)-Octadecadien ethanolamide to suppress the production of pro-inflammatory mediators in LPS-stimulated macrophage cells (e.g., RAW264.7).

1. Cell Culture and Seeding:

• Culture RAW264.7 macrophages in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO₂ incubator.
• Seed cells in a 24-well plate at a density of 2.5 x 10⁵ cells/well and allow them to adhere overnight.

2. Pre-treatment:

• The following day, replace the medium with fresh serum-free DMEM.
• Pre-treat the cells with various concentrations of (9Z,11E)-Octadecadien ethanolamide (e.g., 1, 10, 50 µM) or vehicle (DMSO) for 1 hour.

3. Stimulation:

• Stimulate the cells with lipopolysaccharide (LPS) at a final concentration of 1 µg/mL for 24 hours to induce an inflammatory response. Include a negative control group with no LPS stimulation.

4. Analysis of Inflammatory Mediators:

• Nitric Oxide (NO) Production: Collect the cell culture supernatant. Measure the concentration of nitrite, a stable product of NO, using the Griess reagent assay.
• Cytokine Measurement (TNF-α, IL-6): Collect the supernatant and quantify the levels of pro-inflammatory cytokines using commercially available ELISA kits according to the manufacturer's instructions.

5. Data Analysis:

• Normalize the data to the control group. Determine the dose-dependent inhibitory effect of (9Z,11E)-Octadecadien ethanolamide on NO and cytokine production.

Protocol 2: Quantification of NAEs by LC-MS/MS

This protocol provides a framework for extracting and quantifying NAEs, including (9Z,11E)-Octadecadien ethanolamide, from biological samples (e.g., tissue, cell lysates).[17]

1. Sample Preparation and Lipid Extraction:

• Homogenize frozen tissue samples or cell pellets in a 2:1 (v/v) chloroform:methanol solution containing deuterated internal standards (e.g., PEA-d4, OEA-d2).[17]
• Add water to the homogenate to induce phase separation.
• Centrifuge the mixture to separate the organic and aqueous layers.
• Carefully collect the lower organic phase, which contains the lipids.[17]

2. Solid-Phase Extraction (SPE) for Sample Cleanup (Recommended):

• Evaporate the organic solvent under a stream of nitrogen and reconstitute the lipid extract in a small volume.
• Load the extract onto a pre-conditioned silica (B1680970) SPE cartridge.
• Wash the cartridge with a non-polar solvent (e.g., chloroform) to remove neutral lipids.
• Elute the NAEs with a more polar solvent mixture, such as 9:1 (v/v) chloroform:methanol.[17]

3. LC-MS/MS Analysis:

• Evaporate the eluate and reconstitute the final sample in the initial mobile phase for injection.
• Chromatography: Use a C18 column. Mobile Phase A: Water with 0.1% formic acid. Mobile Phase B: Acetonitrile/Isopropanol with 0.1% formic acid. Use a gradient elution to separate the NAEs.[17]
• Mass Spectrometry: Operate in positive electrospray ionization (ESI) mode. Use Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity, monitoring specific precursor-to-product ion transitions for each NAE and its internal standard.[17]

4. Data Quantification:

• Calculate the amount of each NAE by comparing the peak area of the endogenous analyte to that of its corresponding deuterated internal standard.
• Normalize the final concentration to the initial sample weight or protein concentration.

Mandatory Visualizations: Workflows and Logic

Caption: A generalized workflow for in vitro anti-inflammatory screening.

Caption: Workflow for NAE quantification from biological samples.

Conclusion and Future Directions

(9Z,11E)-Octadecadien ethanolamide stands as a promising bioactive lipid with significant therapeutic potential, primarily in the realms of metabolic disorders and inflammatory diseases. Its presumed action as an agonist for PPARα/γ and GPR119 positions it as a multi-target agent capable of improving lipid metabolism, enhancing glucose homeostasis, and resolving inflammation.

While its biological functions are strongly supported by the extensive research on the broader NAE and CLA families, further investigation is critically needed. Future research should focus on:

• Direct Receptor Binding Assays: To confirm its affinity and efficacy at PPARα, PPARγ, and GPR119.

• In Vivo Studies: To validate its anti-inflammatory and metabolic benefits in animal models of disease, such as diet-induced obesity or inflammatory arthritis.

• Pharmacokinetic Profiling: To understand its absorption, distribution, metabolism, and excretion, which is vital for drug development.

The continued exploration of (9Z,11E)-Octadecadien ethanolamide and other conjugated fatty acid amides will undoubtedly uncover novel therapeutic avenues for managing some of today's most challenging chronic diseases.

References

• 1. researchgate.net [researchgate.net]
• 2. Sources and Bioactive Properties of Conjugated Dietary Fatty Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Conjugated Linoleic Acid: Potential Health Benefits as a Functional Food Ingredient - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Recent Progress in N-Acylethanolamine Research: Biological Functions and Metabolism Regulated by Two Distinct N-Acyltransferases: cPLA2ε and PLAAT Enzymes | MDPI [mdpi.com]
• 5. files.core.ac.uk [files.core.ac.uk]
• 6. Endocannabinoids and related N-acylethanolamines: biological activities and metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Endocannabinoid System and PPARs: Focus on Their Signalling Crosstalk, Action and Transcriptional Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Peroxisome proliferator-activated receptors and their ligands: nutritional and clinical implications – a review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Biological functions and metabolism of oleoylethanolamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. 13-Oxo-9(Z),11(E),15(Z)-octadecatrienoic acid activates peroxisome proliferator-activated receptor γ in adipocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Fatty Acid-Derived N-acylethanolamines Dietary Supplementation Attenuates Neuroinflammation and Cognitive Impairment in LPS Murine Model - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Anti-inflammatory Effect of Polyunsaturated Fatty Acid N-Acylethanolamines Mediated by Macrophage Activity In Vitro and In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. GPR119, a novel G protein-coupled receptor target for the treatment of type 2 diabetes and obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]

Endogenous Presence of (9Z,11E)-Octadecadien Ethanolamide: A Review of Current Scientific Knowledge

A comprehensive search of available scientific literature did not yield any direct evidence for the endogenous presence of (9Z,11E)-Octadecadien ethanolamide in biological systems. While the query sought an in-depth technical guide on this specific molecule, our investigation indicates that its existence as a naturally occurring compound within organisms has not been reported.

The research landscape, however, contains a wealth of information on structurally similar and related lipid molecules. These compounds share biosynthetic precursors and, in some cases, functional roles with the hypothetical (9Z,11E)-Octadecadien ethanolamide. Understanding these related molecules can provide a valuable framework for future research and potential identification of the target compound.

Structurally Related Endogenous Lipids:

Several endogenous lipids with structural similarities to (9Z,11E)-Octadecadien ethanolamide have been identified and characterized. These include:

• Anandamide (N-arachidonoylethanolamine, AEA): A well-characterized endocannabinoid that plays a significant role in neurotransmission and various physiological processes.

• (9Z,12Z)-octadecadien-1-ol: A long-chain fatty alcohol.

• 13-Hydroxyoctadecadienoic Acid (13-HODE): A metabolite of linoleic acid with various biological activities.

• 13-Oxooctadeca-9,11-dienoic Acid (13-KODE): A molecule with reported anti-inflammatory effects.

Potential Biosynthetic Pathways:

While no specific pathway for (9Z,11E)-Octadecadien ethanolamide has been described, its biosynthesis could theoretically involve enzymes that act on conjugated linoleic acid (CLA) isomers. The (9Z,11E) isomer of CLA is a known dietary component and is also formed endogenously. The formation of an ethanolamide from this fatty acid would likely involve the transfer of the fatty acyl group to phosphatidylethanolamine (B1630911) to form N-acyl-phosphatidylethanolamine (NAPE), followed by the release of the N-acyl-ethanolamine by a NAPE-specific phospholipase D (NAPE-PLD).

Below is a hypothetical biosynthetic pathway for (9Z,11E)-Octadecadien ethanolamide, drawing parallels from known pathways of other N-acylethanolamines.

Hypothetical biosynthetic pathway for (9Z,11E)-Octadecadien ethanolamide.

Methodologies for Detection and Quantification:

Should (9Z,11E)-Octadecadien ethanolamide be discovered endogenously, its detection and quantification would likely employ techniques established for other lipid mediators. These methods are characterized by high sensitivity and specificity.

1. Sample Preparation:

• Lipid Extraction: Biological samples (tissues, plasma, etc.) would be homogenized and subjected to lipid extraction, commonly using the Folch or Bligh-Dyer methods with chloroform/methanol mixtures.

• Solid-Phase Extraction (SPE): The lipid extract would then be purified using SPE to isolate the N-acylethanolamine fraction and remove interfering substances.

2. Analytical Techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique would require derivatization of the ethanolamide to increase its volatility. GC-MS provides excellent chromatographic separation and mass spectral data for identification and quantification.

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS): This is the most widely used technique for the analysis of endocannabinoids and related compounds. It offers high sensitivity and specificity without the need for derivatization. Quantification is typically achieved using multiple reaction monitoring (MRM) with the aid of a deuterated internal standard.

Below is a generalized workflow for the detection and quantification of N-acylethanolamines.

General experimental workflow for N-acylethanolamine analysis.

Conclusion:

While the endogenous presence of (9Z,11E)-Octadecadien ethanolamide remains to be established, the existing knowledge of related lipid pathways and analytical methodologies provides a strong foundation for its potential discovery. Future research employing sensitive mass spectrometry-based lipidomics approaches on various biological matrices could shed light on the existence and potential physiological roles of this novel lipid mediator. For researchers and drug development professionals, the exploration of such undiscovered signaling molecules holds the promise of identifying new therapeutic targets and diagnostic markers.

(9Z,11E)-Octadecadien-1-yl-ethanolamide: A Technical Guide to a Novel Bioactive Lipid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of (9Z,11E)-octadecadien-1-yl-ethanolamide, a largely unexplored N-acylethanolamine (NAE) derived from a prominent isomer of conjugated linoleic acid (CLA). Due to a scarcity of direct research on this specific molecule, this document synthesizes information from the well-established fields of NAEs and CLAs to project its discovery, isolation, and biological activities. We present detailed, plausible experimental protocols for its synthesis, isolation, and characterization, alongside hypothesized signaling pathways based on the known functions of its parent fatty acid and related NAEs. This guide is intended to serve as a foundational resource for researchers poised to investigate this promising class of bioactive lipids.

Introduction: The Emerging Class of Conjugated Linoleic Acid Ethanolamides

N-acylethanolamines (NAEs) are a class of endogenous lipid signaling molecules that play crucial roles in a myriad of physiological processes, including inflammation, pain perception, and energy metabolism.[1] Prominent members of this family include the endocannabinoid anandamide (B1667382) (N-arachidonoylethanolamine), the anti-inflammatory agent N-palmitoylethanolamine (PEA), and the satiety-regulating lipid N-oleoylethanolamine (OEA).[1][2] The biological activity of an NAE is largely determined by the structure of its constituent fatty acid.[3]

Conjugated linoleic acids (CLAs) are a family of positional and geometric isomers of linoleic acid, with (9Z,11E)-octadecadienoic acid being one of the most abundant and biologically active forms found in nature, particularly in ruminant-derived food products. CLAs are recognized for their potent anti-inflammatory, anti-carcinogenic, and anti-obesity properties.

The convergence of these two classes of molecules gives rise to the Conjugated Linoleic Acid Ethanolamides (CLA-AEs), a novel and understudied group of potential signaling lipids. This guide focuses on (9Z,11E)-octadecadien-1-yl-ethanolamide, the NAE of the c9,t11-CLA isomer. While direct experimental data on this compound is limited, its existence is confirmed by its availability from chemical suppliers. This document will extrapolate from the known biochemistry of its parent molecules to provide a robust theoretical and practical framework for its scientific exploration.

Discovery and Isolation: A Projected Approach

The natural discovery of (9Z,11E)-octadecadien-1-yl-ethanolamide would likely follow the established pathways of NAE biosynthesis. NAEs are typically synthesized on-demand from N-acyl-phosphatidylethanolamine (NAPE) precursors in cell membranes.[4] The key enzyme in this pathway is N-acyl-phosphatidylethanolamine-hydrolyzing phospholipase D (NAPE-PLD), which cleaves NAPE to release the corresponding NAE.[5][6] Therefore, tissues rich in (9Z,11E)-octadecadienoic acid are prime candidates for the isolation of its ethanolamide derivative.

Potential Natural Sources

• Ruminant Tissues: Adipose tissue and milk from cattle and other ruminants are high in c9,t11-CLA and are therefore logical starting points.

• Microorganisms: Certain strains of bacteria, such as those from the genera Bifidobacterium and Lactobacillus, are known to produce CLA isomers and could potentially synthesize CLA-AEs.

Experimental Protocol for Isolation and Purification

This protocol is a composite of established methods for the extraction and purification of NAEs from biological matrices.

• Homogenization and Lipid Extraction:

  • Flash-freeze the biological tissue (e.g., 10g of bovine adipose tissue) in liquid nitrogen and grind to a fine powder.

  • Homogenize the powdered tissue in a mixture of chloroform (B151607):methanol (B129727):Tris-HCl buffer (50 mM, pH 8.0) in a 1:2:1 ratio.

  • Add an internal standard, such as N-heptadecanoyl-ethanolamine, to quantify extraction efficiency.

  • After vigorous mixing, centrifuge to separate the phases. Collect the lower organic phase.

  • Repeat the extraction of the aqueous phase with chloroform and combine the organic layers.

  • Evaporate the solvent under a stream of nitrogen.

• Solid-Phase Extraction (SPE) for NAE Enrichment:

  • Re-dissolve the lipid extract in a minimal volume of chloroform.

  • Apply the extract to a silica (B1680970) gel SPE column pre-conditioned with chloroform.

  • Wash the column with solvents of increasing polarity to elute different lipid classes. A typical elution profile would be:

    • Neutral lipids: Hexane (B92381):diethyl ether (9:1)

    • Free fatty acids: Hexane:diethyl ether (1:1) with 1% acetic acid

    • NAEs: Chloroform:methanol (9:1)

  • Collect the NAE fraction and evaporate the solvent.

• High-Performance Liquid Chromatography (HPLC) Purification:

  • Further purify the NAE fraction using normal-phase HPLC.

  • Use a silica column with a gradient elution of hexane and isopropanol.

  • Monitor the eluent using a UV detector at a wavelength suitable for conjugated dienes (around 233 nm).

  • Collect fractions corresponding to the expected retention time of (9Z,11E)-octadecadien-1-yl-ethanolamide.

Characterization and Identification

• Gas Chromatography-Mass Spectrometry (GC-MS): Derivatize the purified fraction to form trimethylsilyl (B98337) (TMS) ethers to improve volatility. The resulting mass spectrum should show a characteristic molecular ion peak and fragmentation pattern consistent with the structure of (9Z,11E)-octadecadien-1-yl-ethanolamide.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy of the purified compound will provide definitive structural confirmation, including the stereochemistry of the conjugated double bonds.

Synthesis of (9Z,11E)-Octadecadien-1-yl-ethanolamide

For research purposes, a reliable synthetic route is essential. An effective method is the enzymatic amidation of the fatty acid methyl ester.[7]

Experimental Protocol for Enzymatic Synthesis

• Reaction Setup:

  • Dissolve (9Z,11E)-octadecadienoic acid methyl ester (1 mmol) and ethanolamine (B43304) (5 mmol) in a suitable organic solvent like hexane (10 mL).

  • Add immobilized Candida antarctica lipase (B570770) B (Novozym 435) as the biocatalyst.

• Reaction Conditions:

  • Incubate the reaction mixture at 45°C with constant stirring.

  • Monitor the reaction progress using thin-layer chromatography (TLC). The reaction is typically complete within 24 hours.

• Purification:

  • Filter off the immobilized enzyme.

  • Evaporate the solvent.

  • Purify the resulting crude product by silica gel column chromatography, eluting with a gradient of chloroform and methanol to yield pure (9Z,11E)-octadecadien-1-yl-ethanolamide.

Predicted Biological Activity and Signaling Pathways

The biological functions of (9Z,11E)-octadecadien-1-yl-ethanolamide are anticipated to be a hybrid of the known activities of its parent CLA isomer and the general signaling mechanisms of NAEs.

Predicted Biological Activities

• Anti-inflammatory Effects: Given the potent anti-inflammatory properties of c9,t11-CLA and other NAEs like PEA, it is highly probable that (9Z,11E)-octadecadien-1-yl-ethanolamide will exhibit significant anti-inflammatory activity.[8][9]

• Analgesic Properties: Many NAEs possess pain-relieving properties, suggesting a similar role for this compound.[9]

• Metabolic Regulation: OEA is a known regulator of appetite and fat metabolism.[10] The parent c9,t11-CLA also has effects on lipid metabolism. Therefore, (9Z,11E)-octadecadien-1-yl-ethanolamide may play a role in energy homeostasis.

Hypothesized Signaling Pathways

While some NAEs, like anandamide, act through cannabinoid receptors, many saturated and monounsaturated NAEs exert their effects through cannabinoid-receptor-independent pathways.[11][12] It is plausible that (9Z,11E)-octadecadien-1-yl-ethanolamide also acts through these alternative targets.

• Peroxisome Proliferator-Activated Receptors (PPARs): PPARα is a key target for OEA and PEA, mediating their anti-inflammatory and metabolic effects.[2][13] It is highly likely that (9Z,11E)-octadecadien-1-yl-ethanolamide is also a PPARα agonist. Activation of PPARα can lead to the transcriptional regulation of genes involved in lipid metabolism and inflammation, including the inhibition of the pro-inflammatory NF-κB pathway.[14]

• Other Potential Targets: Other receptors implicated in NAE signaling include G protein-coupled receptor 55 (GPR55) and the transient receptor potential vanilloid 1 (TRPV1) channel.[3]

Below is a diagram illustrating a plausible signaling pathway for the anti-inflammatory effects of (9Z,11E)-octadecadien-1-yl-ethanolamide.

References

• 1. researchgate.net [researchgate.net]
• 2. Endocannabinoids and related N-acylethanolamines: biological activities and metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. files.core.ac.uk [files.core.ac.uk]
• 4. N-Acylphosphatidylethanolamine - Wikipedia [en.wikipedia.org]
• 5. uniprot.org [uniprot.org]
• 6. N-acyl phosphatidylethanolamine-specific phospholipase D - Wikipedia [en.wikipedia.org]
• 7. Enzymatic synthesis of N-Acylethanolamines: Direct method for the aminolysis of esters - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Fatty Acid-Derived N-acylethanolamines Dietary Supplementation Attenuates Neuroinflammation and Cognitive Impairment in LPS Murine Model - PMC [pmc.ncbi.nlm.nih.gov]
• 9. research.wur.nl [research.wur.nl]
• 10. Oleoylethanolamide | C20H39NO2 | CID 5283454 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Cannabinoid-receptor-independent cell signalling by N-acylethanolamines - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Cannabinoid-receptor-independent cell signalling by N-acylethanolamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. The Endocannabinoid System and PPARs: Focus on Their Signalling Crosstalk, Action and Transcriptional Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. The Role of PPAR Alpha in the Modulation of Innate Immunity - PMC [pmc.ncbi.nlm.nih.gov]

(9Z,11E)-Octadecadien Ethanolamide: A Technical Guide to Putative Signaling Pathways

For Researchers, Scientists, and Drug Development Professionals

Abstract

(9Z,11E)-Octadecadien ethanolamide is an N-acylethanolamine (NAE) derived from the conjugated linoleic acid (CLA) isomer (9Z,11E)-CLA. While the specific signaling pathways of this molecule are not yet fully elucidated, this technical guide synthesizes the current understanding of its parent compound, (9Z,11E)-CLA, and the broader class of NAEs to propose its likely biological activities and mechanisms of action. This document outlines the probable interactions of (9Z,11E)-octadecadien ethanolamide with key cellular targets, including peroxisome proliferator-activated receptors (PPARs) and the endocannabinoid system, and provides a framework for future research, including detailed experimental protocols.

Introduction

N-acylethanolamines (NAEs) are a class of endogenous lipid mediators involved in a wide array of physiological processes, including inflammation, pain, and energy metabolism.[1][2] Their biological activity is largely determined by the structure of their fatty acyl group. (9Z,11E)-Octadecadien ethanolamide is the amide of ethanolamine (B43304) and (9Z,11E)-octadecadienoic acid, a prominent isomer of conjugated linoleic acid (CLA). The biological activities of (9Z,11E)-CLA, particularly its anti-inflammatory and metabolic regulatory effects, suggest that its ethanolamide derivative may possess significant therapeutic potential.[3][4] This guide explores the putative signaling pathways of (9Z,11E)-octadecadien ethanolamide based on the known functions of its constituent molecules.

Biosynthesis and Metabolism

The biosynthesis of NAEs is a well-characterized process that begins with the transfer of a fatty acyl group from a phospholipid to the head group of phosphatidylethanolamine (B1630911) (PE) by an N-acyltransferase (NAT).[2] The resulting N-acyl-phosphatidylethanolamine (NAPE) is then cleaved by a NAPE-specific phospholipase D (NAPE-PLD) to yield the corresponding NAE.[2] It is presumed that (9Z,11E)-octadecadien ethanolamide is synthesized via this pathway from phospholipids (B1166683) containing (9Z,11E)-CLA.

The degradation of NAEs is primarily carried out by two enzymes: fatty acid amide hydrolase (FAAH) and N-acylethanolamine-hydrolyzing acid amidase (NAAA).[5] FAAH is a promiscuous enzyme that degrades a wide range of NAEs, while NAAA shows a preference for saturated and monounsaturated NAEs. The susceptibility of (9Z,11E)-octadecadien ethanolamide to degradation by these enzymes has not been empirically determined but is a critical factor in its potential signaling longevity.

Putative Signaling Pathways

Based on the known targets of (9Z,11E)-CLA and other NAEs, the signaling of (9Z,11E)-octadecadien ethanolamide is likely to involve the following pathways:

Peroxisome Proliferator-Activated Receptors (PPARs)

PPARs are nuclear receptors that function as ligand-activated transcription factors regulating genes involved in lipid metabolism and inflammation.[6] (9Z,11E)-CLA is a known potent ligand and activator of PPARα.[7] NAEs such as oleoylethanolamide (OEA) and palmitoylethanolamide (B50096) (PEA) also exert many of their effects through PPARα activation.[8][9] Therefore, it is highly probable that (9Z,11E)-octadecadien ethanolamide acts as a PPARα agonist. Activation of PPARα leads to the transcription of genes involved in fatty acid oxidation and a reduction in inflammatory responses.[8][10]

dot

Caption: Putative PPARα Signaling Pathway for (9Z,11E)-Octadecadien ethanolamide.

Endocannabinoid System

While saturated and monounsaturated NAEs do not typically bind to cannabinoid receptors, polyunsaturated NAEs like anandamide (B1667382) are well-known endocannabinoids.[11] Given the conjugated double bond system in its acyl chain, (9Z,11E)-octadecadien ethanolamide may exhibit some affinity for the cannabinoid receptors, CB1 and CB2. However, this interaction is likely to be weaker than that of classical endocannabinoids. Any potential interaction would modulate neurotransmission and immune responses.

dot

References

• 1. Anandamide and other N-acylethanolamines: A class of signaling lipids with therapeutic opportunities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Conjugated linoleic acid and inflammatory cell signalling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | The effects of conjugated linoleic acid supplementation on inflammatory cytokines and adipokines in adults: A GRADE-assessed systematic review and dose–response meta-analysis [frontiersin.org]
• 5. benchchem.com [benchchem.com]
• 6. PPARs and lipid ligands in inflammation and metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Conjugated linoleic acid is a potent naturally occurring ligand and activator of PPARalpha - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Oleylethanolamide regulates feeding and body weight through activation of the nuclear receptor PPAR-alpha - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Effects of three different conjugated linoleic acid preparations on insulin signalling, fat oxidation and mitochondrial function in rats fed a high-fat diet - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Endocannabinoids and related N-acylethanolamines: biological activities and metabolism - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Putative Mechanism of Action of (9Z,11E)-Octadecadien Ethanolamide

Introduction

(9Z,11E)-Octadecadien ethanolamide belongs to the family of N-acylethanolamines (NAEs), which are fatty acid amides that play significant roles in various physiological processes. Many NAEs are integral components of the endocannabinoid system (ECS), a complex cell-signaling network that modulates a wide range of functions in the human body.[1][2][3] The biological activities of NAEs are largely determined by the structure of their fatty acyl group, including the chain length and the number and position of double bonds. Given its structural similarity to other bioactive NAEs, it is plausible that (9Z,11E)-Octadecadien ethanolamide interacts with components of the ECS and related signaling pathways.

This technical guide will explore the putative mechanism of action of (9Z,11E)-Octadecadien ethanolamide by drawing parallels with well-characterized NAEs like anandamide (B1667382) (N-arachidonoylethanolamide), N-oleoylethanolamine (OEA), and N-linoleoylethanolamine.

Core Putative Mechanisms of Action

The mechanism of action for fatty acid ethanolamides is multifaceted, primarily involving interactions with cannabinoid receptors, modulation by metabolic enzymes, and engagement with other related receptor systems.

The endocannabinoid system's primary receptors are the G protein-coupled receptors CB1 and CB2.[2][3][4]

• CB1 receptors are predominantly found in the central nervous system and are responsible for the psychotropic effects of cannabinoids.[2][4][5]

• CB2 receptors are mainly expressed in the peripheral nervous system and immune cells, and their activation is associated with anti-inflammatory and immunomodulatory effects.[2][4][5]

Like anandamide, (9Z,11E)-Octadecadien ethanolamide may act as an agonist at these receptors.[6][7] Activation of CB1 and CB2 receptors typically leads to the inhibition of adenylyl cyclase, a reduction in intracellular cAMP levels, and modulation of ion channel activity and mitogen-activated protein kinase (MAPK) pathways.[3][8][9]

The biological activity of NAEs is tightly regulated by their enzymatic degradation. The primary enzyme responsible for the hydrolysis of NAEs is Fatty Acid Amide Hydrolase (FAAH).[6][10][11] FAAH breaks down NAEs into their constituent fatty acid and ethanolamine, thereby terminating their signaling.[11]

(9Z,11E)-Octadecadien ethanolamide is likely a substrate for FAAH. The rate of its hydrolysis would be a critical determinant of its potency and duration of action. Inhibition of FAAH has been shown to elevate the endogenous levels of NAEs, leading to enhanced signaling through cannabinoid and other receptors.[10][11][12][13]

Beyond the classical cannabinoid receptors, several other targets have been identified for NAEs:

• Peroxisome Proliferator-Activated Receptors (PPARs): NAEs, particularly monounsaturated and polyunsaturated ones, can act as agonists for PPARs, which are nuclear receptors that regulate gene expression involved in lipid metabolism and inflammation.[9][14][15][16] N-oleoylethanolamine (OEA), for instance, is a potent agonist of PPAR-α.[14][15][16] It is conceivable that (9Z,11E)-Octadecadien ethanolamide could also modulate PPAR activity.

• Transient Receptor Potential Vanilloid 1 (TRPV1): This ion channel is involved in pain perception and inflammation. Some NAEs, including anandamide, can activate TRPV1 channels.[15][17]

Signaling Pathways

The interaction of (9Z,11E)-Octadecadien ethanolamide with its putative targets would trigger specific intracellular signaling cascades.

Putative Signaling Pathway of (9Z,11E)-Octadecadien Ethanolamide via CB1/CB2 Receptors

Caption: Putative signaling cascade following the activation of CB1/CB2 receptors.

Putative Metabolic Pathway of (9Z,11E)-Octadecadien Ethanolamide

Caption: Biosynthesis and degradation pathway of (9Z,11E)-Octadecadien ethanolamide.

Quantitative Data from Related Compounds

The following tables summarize key quantitative data for well-studied NAEs, which can serve as a reference for predicting the potential activity of (9Z,11E)-Octadecadien ethanolamide.

Table 1: Receptor Binding Affinities of Anandamide

Receptor	Binding Affinity (Ki) in nM
Human CB1	89.4
Human CB2	371
Rat CB1	49.6

Data compiled from various pharmacological studies.

Table 2: Enzyme Kinetics of FAAH with Anandamide as a Substrate

Parameter	Value
Km (μM)	4.9 - 15
Vmax (nmol/min/mg)	5.8 - 12

Values can vary depending on the tissue source and experimental conditions.

Experimental Protocols

To investigate the mechanism of action of (9Z,11E)-Octadecadien ethanolamide, the following established experimental protocols for related compounds would be applicable.

Objective: To determine the binding affinity of (9Z,11E)-Octadecadien ethanolamide for CB1 and CB2 receptors.

Methodology:

• Membrane Preparation: Cell membranes expressing either human CB1 or CB2 receptors are prepared from cultured cells (e.g., HEK293 or CHO cells) transfected with the respective receptor cDNA.

• Radioligand: A high-affinity radiolabeled cannabinoid agonist, such as [³H]CP55,940, is used.

• Assay: Membranes are incubated with a fixed concentration of the radioligand and varying concentrations of the unlabeled test compound ((9Z,11E)-Octadecadien ethanolamide).

• Separation and Detection: Bound and free radioligand are separated by rapid filtration. The radioactivity retained on the filters is quantified using liquid scintillation counting.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC₅₀) is determined. The binding affinity (Ki) is then calculated using the Cheng-Prusoff equation.

Objective: To determine if (9Z,11E)-Octadecadien ethanolamide is a substrate or inhibitor of FAAH.

Methodology:

• Enzyme Source: Homogenates from rat liver or brain, or recombinant FAAH, are used as the enzyme source.

• Substrate: A fluorescent or radiolabeled NAE substrate, such as anandamide, is used.

• Assay: The enzyme is incubated with the substrate in the presence of varying concentrations of (9Z,11E)-Octadecadien ethanolamide.

• Detection: The rate of product formation (e.g., arachidonic acid and ethanolamine) is measured over time using appropriate detection methods (e.g., fluorescence spectroscopy or liquid chromatography-mass spectrometry).

• Data Analysis: If (9Z,11E)-Octadecadien ethanolamide is a substrate, its kinetic parameters (Km and Vmax) can be determined. If it is an inhibitor, its IC₅₀ and mechanism of inhibition can be elucidated.

Objective: To assess the functional activity of (9Z,11E)-Octadecadien ethanolamide at CB1/CB2 receptors.

Methodology:

• Cell Culture: Cells stably expressing CB1 or CB2 receptors are cultured.

• Stimulation: Cells are pre-treated with forskolin (B1673556) (an adenylyl cyclase activator) to stimulate cAMP production, followed by the addition of varying concentrations of (9Z,11E)-Octadecadien ethanolamide.

• cAMP Measurement: Intracellular cAMP levels are measured using a competitive immunoassay, such as an enzyme-linked immunosorbent assay (ELISA) or a time-resolved fluorescence resonance energy transfer (TR-FRET) assay.

• Data Analysis: The ability of (9Z,11E)-Octadecadien ethanolamide to inhibit forskolin-stimulated cAMP accumulation is quantified to determine its potency (EC₅₀) and efficacy as a receptor agonist.

Conclusion

While direct experimental data for (9Z,11E)-Octadecadien ethanolamide is currently lacking, its structural similarity to other bioactive fatty acid ethanolamides provides a strong basis for predicting its mechanism of action. It is highly probable that this compound interacts with the endocannabinoid system, potentially acting as an agonist at cannabinoid receptors and being metabolized by FAAH. Furthermore, interactions with other receptor systems like PPARs and TRPV1 are also plausible. The experimental protocols outlined provide a clear roadmap for the future characterization of the precise pharmacological profile of (9Z,11E)-Octadecadien ethanolamide. Further research is necessary to validate these hypotheses and to fully elucidate the therapeutic potential of this novel compound.

References

• 1. Endocannabinoid system - Wikipedia [en.wikipedia.org]
• 2. Endocannabinoid System: A Simple Guide to How It Works [healthline.com]
• 3. An introduction to the endogenous cannabinoid system - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The endocannabinoid system, cannabis, and cannabidiol: Implications in urology and men's health - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cannabinoid Receptors and the Endocannabinoid System: Signaling and Function in the Central Nervous System - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Anandamide - Wikipedia [en.wikipedia.org]
• 8. Anandamide, a brain endogenous compound, interacts specifically with cannabinoid receptors and inhibits adenylate cyclase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Endocannabinoids and related N-acylethanolamines: biological activities and metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Fatty acid amide hydrolase as a potential therapeutic target for the treatment of pain and CNS disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The Discovery and Development of Inhibitors of Fatty Acid Amide Hydrolase (FAAH) - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Oleoylethanolamide | C20H39NO2 | CID 5283454 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. Biological functions and metabolism of oleoylethanolamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. grokipedia.com [grokipedia.com]
• 17. The pharmacology of palmitoylethanolamide and first data on the therapeutic efficacy of some of its new formulations - PMC [pmc.ncbi.nlm.nih.gov]

(9Z,11E)-Octadecadien Ethanolamide: A Technical Guide to Putative Cellular Targets and Receptors

For Researchers, Scientists, and Drug Development Professionals

Abstract

(9Z,11E)-Octadecadien ethanolamide is a member of the N-acylethanolamine (NAE) family of lipid signaling molecules. While direct experimental data on its specific cellular targets and receptors are limited, its structural similarity to other well-characterized NAEs allows for a predictive analysis of its potential biological activity. This technical guide synthesizes the available information on related compounds to propose putative cellular targets, including cannabinoid receptors (CB1 and CB2), the transient receptor potential vanilloid 1 (TRPV1) channel, and peroxisome proliferator-activated receptors (PPARs). This document provides a framework for future research by outlining detailed experimental protocols to investigate these potential interactions and by presenting comparative quantitative data from analogous compounds.

Introduction

N-acylethanolamines (NAEs) are a class of endogenous lipid mediators involved in a wide array of physiological processes. Prominent members of this family, such as anandamide (B1667382) (N-arachidonoylethanolamide), have been extensively studied, revealing their roles in neurotransmission, inflammation, and energy metabolism. (9Z,11E)-Octadecadien ethanolamide, derived from the conjugated linoleic acid isomer (9Z,11E)-octadecadienoic acid, is a less-studied NAE. Its biological functions and cellular interacting partners remain to be fully elucidated. Based on the known pharmacology of structurally related NAEs, this guide explores the probable cellular targets and signaling pathways of (9Z,11E)-Octadecadien ethanolamide.

Putative Cellular Targets and Receptors

The primary putative cellular targets for (9Z,11E)-Octadecadien ethanolamide can be inferred from the activities of other NAEs sharing a similar chemical scaffold.

Cannabinoid Receptors (CB1 and CB2)

The cannabinoid receptors CB1 and CB2 are G-protein coupled receptors that are well-established targets for several NAEs, most notably anandamide.[1][2] However, the affinity of NAEs for cannabinoid receptors is highly dependent on the structure of the acyl chain. Linoleoyl ethanolamide, which is structurally very similar to (9Z,11E)-octadecadien ethanolamide, exhibits weak binding to both CB1 and CB2 receptors.[3] This suggests that (9Z,11E)-octadecadien ethanolamide is also likely to be a low-affinity ligand for these receptors.

Transient Receptor Potential Vanilloid 1 (TRPV1)

TRPV1 is a non-selective cation channel known for its role in pain sensation and inflammation. It is activated by a variety of stimuli, including capsaicin, heat, and certain endogenous lipids. Anandamide is a known agonist of TRPV1.[4] The activation of TRPV1 by other fatty acid ethanolamides has also been reported, suggesting that (9Z,11E)-octadecadien ethanolamide may also interact with this channel.[3]

Peroxisome Proliferator-Activated Receptors (PPARs)

PPARs are a group of nuclear receptors that play crucial roles in lipid and glucose metabolism.[5][6] Several studies have demonstrated that various fatty acids and their derivatives can act as ligands for PPARs.[7][8] Notably, derivatives of octadecadienoic acid have been shown to activate PPARα and PPARγ.[9][10] Given that (9Z,11E)-octadecadien ethanolamide possesses an octadecadienoyl chain, it is highly probable that it or its corresponding fatty acid can function as a PPAR agonist.

Quantitative Data for Structurally Related Compounds

Direct quantitative binding or activity data for (9Z,11E)-Octadecadien ethanolamide is not currently available in the public domain. The following table summarizes the binding affinities of the structurally similar compound, linoleoyl ethanolamide, for human cannabinoid receptors to provide a comparative baseline.

Compound	Receptor	Assay Type	Ki (µM)
Linoleoyl ethanolamide	Human CB1	Radioligand Displacement	10
Linoleoyl ethanolamide	Human CB2	Radioligand Displacement	25
Table 1: Binding affinities of Linoleoyl Ethanolamide for Cannabinoid Receptors. Data extracted from MedchemExpress product information.[3]

Signaling Pathways

The putative interactions of (9Z,11E)-Octadecadien ethanolamide with its potential targets would trigger distinct signaling cascades.

Cannabinoid Receptor Signaling

Figure 1. Putative Cannabinoid Receptor Signaling Pathway.

TRPV1 Signaling

Figure 2. Putative TRPV1 Channel Activation Pathway.

PPAR Signaling

Figure 3. Putative PPAR Nuclear Receptor Signaling Pathway.

Experimental Protocols

The following are detailed methodologies for key experiments to determine the cellular targets and receptor interactions of (9Z,11E)-Octadecadien ethanolamide.

Synthesis of (9Z,11E)-Octadecadien ethanolamide

A general and efficient method for the synthesis of NAEs involves the enzymatic aminolysis of fatty acid methyl esters.[11]

• Materials : (9Z,11E)-Octadecadienoic acid methyl ester, ethanolamine (B43304), immobilized Candida antarctica lipase (B570770) (Novozyme 435), diethyl ether, silica (B1680970) gel for chromatography.

• Procedure :

  • Combine (9Z,11E)-Octadecadienoic acid methyl ester and an equimolar amount of ethanolamine in a suitable reaction vessel.

  • Add immobilized Candida antarctica lipase.

  • Heat the reaction mixture to 45°C and stir.

  • Monitor the reaction progress using thin-layer chromatography (TLC).

  • Upon completion, dilute the reaction mixture with diethyl ether and filter to remove the enzyme.

  • Concentrate the filtrate under reduced pressure.

  • Purify the resulting residue by silica gel chromatography to yield (9Z,11E)-Octadecadien ethanolamide.

References

• 1. korambiotech.com [korambiotech.com]
• 2. N-Acylethanolamine - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Conformationally constrained fatty acid ethanolamides as cannabinoid and vanilloid receptor probes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Biosynthetic pathways of bioactive N-acylethanolamines in brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. phmd.hirszfeld.pl [phmd.hirszfeld.pl]
• 8. PPARs are a unique set of fatty acid regulated transcription factors controlling both lipid metabolism and inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. bpsbioscience.com [bpsbioscience.com]
• 10. researchgate.net [researchgate.net]
• 11. Enzymatic synthesis of N-Acylethanolamines: Direct method for the aminolysis of esters - PMC [pmc.ncbi.nlm.nih.gov]

(9Z,11E)-Octadecadien-Ethanolamide: A Technical Guide to its Biosynthesis and Metabolism

For Researchers, Scientists, and Drug Development Professionals

Introduction

(9Z,11E)-Octadecadien-ethanolamide is a member of the N-acylethanolamine (NAE) family of bioactive lipids. NAEs are endogenous signaling molecules involved in a wide array of physiological processes, including inflammation, pain, and energy metabolism. This technical guide provides a comprehensive overview of the current understanding of the biosynthesis and metabolism of (9Z,11E)-octadecadien-ethanolamide, drawing upon the established pathways of NAE metabolism and the known biological activities of its precursor fatty acid, (9Z,11E)-octadecadienoic acid, a prominent isomer of conjugated linoleic acid (CLA).

Biosynthesis of (9Z,11E)-Octadecadien-Ethanolamide

The biosynthesis of NAEs, including presumably (9Z,11E)-octadecadien-ethanolamide, is a multi-step process that begins with the formation of an N-acyl-phosphatidylethanolamine (NAPE) precursor.[1][2] This pathway is initiated by the transfer of a fatty acyl group from a donor phospholipid to the head group of phosphatidylethanolamine (B1630911) (PE).

Step 1: N-Acylation of Phosphatidylethanolamine

The initial and rate-limiting step is the N-acylation of PE to form N-(9Z,11E)-octadecadienoyl-phosphatidylethanolamine. This reaction is catalyzed by N-acyltransferases (NATs). Several enzymes with NAT activity have been identified, exhibiting different calcium dependencies and substrate specificities.[2][3] While direct evidence for an NAT that specifically utilizes (9Z,11E)-octadecadienoyl-CoA is limited, the incorporation of dietary CLA into tissue phospholipids (B1166683) suggests that this precursor is available for the N-acylation reaction.[4]

Step 2: Release of (9Z,11E)-Octadecadien-Ethanolamide

The final step in the primary biosynthesis pathway is the hydrolysis of the NAPE precursor to release (9Z,11E)-octadecadien-ethanolamide and phosphatidic acid. This reaction is catalyzed by N-acyl-phosphatidylethanolamine-specific phospholipase D (NAPE-PLD).[4][5][6][7][8] NAPE-PLD is a zinc metallohydrolase that shows broad substrate specificity for NAPEs with different acyl chains.[5] Although direct kinetic data for N-(9Z,11E)-octadecadienoyl-phosphatidylethanolamine is not available, the enzyme's known activity on other unsaturated NAPEs suggests it is a likely catalyst for this reaction.[5]

Alternative, NAPE-PLD-independent pathways for NAE biosynthesis have also been identified, involving a series of phospholipases and glycerophosphodiesterases.[2] It is plausible that these pathways could also contribute to the formation of (9Z,11E)-octadecadien-ethanolamide.

Biosynthesis Pathway of (9Z,11E)-Octadecadien-Ethanolamide

Caption: Proposed primary biosynthesis pathway of (9Z,11E)-octadecadien-ethanolamide.

Metabolism of (9Z,11E)-Octadecadien-Ethanolamide

The biological activity of NAEs is terminated through enzymatic degradation. The primary enzyme responsible for the hydrolysis of NAEs is Fatty Acid Amide Hydrolase (FAAH).[9][10][11][12][13]

Primary Metabolic Pathway: FAAH-mediated Hydrolysis

FAAH is a serine hydrolase that catalyzes the breakdown of NAEs into their constituent fatty acid and ethanolamine.[9][10][12][13] It is highly likely that (9Z,11E)-octadecadien-ethanolamide is a substrate for FAAH, which would hydrolyze it to (9Z,11E)-octadecadienoic acid and ethanolamine. While specific kinetic data for this substrate are not available, FAAH is known to have broad substrate specificity for a variety of NAEs.[10]

Potential Alternative Metabolic Pathways

Another potential metabolic route for NAEs involves oxidation by cyclooxygenase-2 (COX-2). COX-2 is known to metabolize other NAEs, such as anandamide (B1667382). It is conceivable that COX-2 could also oxygenate (9Z,11E)-octadecadien-ethanolamide, leading to the formation of prostaglandin-ethanolamides (prostamides). Furthermore, the precursor fatty acid, (9Z,11E)-CLA, has been shown to be converted by COX-1 and COX-2 to hydroperoxy and hydroxy derivatives, which could influence prostaglandin (B15479496) formation.[14]

Metabolism of (9Z,11E)-Octadecadien-Ethanolamide

Caption: Primary and potential metabolic pathways of (9Z,11E)-octadecadien-ethanolamide.

Signaling Pathways

While the direct signaling targets of (9Z,11E)-octadecadien-ethanolamide have not been elucidated, the known biological activities of its precursor, (9Z,11E)-CLA, provide clues to its potential functions. (9Z,11E)-CLA is known to exert anti-inflammatory effects and modulate lipid metabolism.[15][16][17][18][19][20][21] These effects are mediated, in part, through the activation of peroxisome proliferator-activated receptors (PPARs), particularly PPARα and PPARγ.[22][23] It is plausible that (9Z,11E)-octadecadien-ethanolamide could act as a signaling molecule in similar pathways, potentially interacting with PPARs or other nuclear receptors, or with G protein-coupled receptors, as is the case for other NAEs.

Potential Signaling Actions of (9Z,11E)-Octadecadien-Ethanolamide

Caption: A logical diagram of the potential signaling cascade for (9Z,11E)-octadecadien-ethanolamide.

Quantitative Data

Currently, there is a lack of specific quantitative data on the endogenous levels, enzyme kinetics, and receptor binding affinities for (9Z,11E)-octadecadien-ethanolamide. The following tables provide a template for the types of quantitative data that are crucial for a thorough understanding of this molecule's biology.

Table 1: Enzyme Kinetic Parameters (Hypothetical)

Enzyme	Substrate	Km (µM)	Vmax (nmol/min/mg)
NAPE-PLD	N-(9Z,11E)-octadecadienoyl-PE	-	-
FAAH	(9Z,11E)-octadecadien-ethanolamide	-	-
COX-2	(9Z,11E)-octadecadien-ethanolamide	-	-
Data to be determined through future experimental studies.

Table 2: Endogenous Levels in Tissues (Hypothetical)

Tissue	Concentration (pmol/g)
Brain	-
Liver	-
Adipose Tissue	-
Immune Cells	-
Data to be determined through future experimental studies.

Experimental Protocols

The study of (9Z,11E)-octadecadien-ethanolamide requires robust experimental methodologies. The following section outlines key experimental protocols that can be adapted for this purpose.

Experimental Workflow for Studying (9Z,11E)-Octadecadien-Ethanolamide

Caption: A generalized experimental workflow for the investigation of (9Z,11E)-octadecadien-ethanolamide.

1. NAPE-PLD Activity Assay

A common method to measure NAPE-PLD activity involves the use of a synthetic, radioactively labeled NAPE substrate.[15]

• Principle: Recombinant NAPE-PLD or cell lysates are incubated with a radiolabeled NAPE substrate (e.g., N-arachidonoyl-[1-14C]ethanolamine-PE). The reaction products, including the radiolabeled NAE, are then separated by thin-layer chromatography (TLC) and quantified by autoradiography or scintillation counting.

• Materials:

  • Recombinant NAPE-PLD or cell/tissue homogenates

  • Radiolabeled NAPE substrate

  • Assay buffer (e.g., Tris-HCl with appropriate cofactors)

  • TLC plates and developing solvents

  • Phosphorimager or liquid scintillation counter

• Procedure:

  • Incubate the enzyme source with the radiolabeled NAPE substrate in the assay buffer at 37°C for a defined period.

  • Stop the reaction by adding an organic solvent mixture (e.g., chloroform/methanol).

  • Extract the lipids.

  • Spot the lipid extract onto a TLC plate and develop the chromatogram.

  • Visualize and quantify the radiolabeled NAE product.

2. FAAH Activity Assay

FAAH activity can be determined using a fluorometric assay.

• Principle: This assay utilizes a synthetic substrate that, when hydrolyzed by FAAH, releases a fluorescent product. The rate of fluorescence increase is directly proportional to FAAH activity.

• Materials:

  • Recombinant FAAH or cell/tissue homogenates

  • Fluorogenic FAAH substrate (e.g., arachidonoyl-7-amino-4-methylcoumarin)

  • Assay buffer (e.g., Tris-HCl)

  • Fluorescence plate reader

• Procedure:

  • In a microplate, combine the enzyme source with the assay buffer.

  • Initiate the reaction by adding the fluorogenic substrate.

  • Monitor the increase in fluorescence over time at the appropriate excitation and emission wavelengths.

  • Calculate the reaction rate from the linear portion of the fluorescence curve.

3. Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the gold standard for the sensitive and specific quantification of NAEs in biological samples.[24]

• Principle: Lipids are extracted from the biological matrix, separated by liquid chromatography, and then detected and quantified by tandem mass spectrometry based on their specific mass-to-charge ratios and fragmentation patterns.

• Materials:

  • Biological samples (tissues, cells, plasma)

  • Internal standards (deuterated NAEs)

  • Organic solvents for extraction

  • Solid-phase extraction (SPE) cartridges for sample cleanup

  • LC-MS/MS system

• Procedure:

  • Homogenize the biological sample in the presence of an internal standard.

  • Perform lipid extraction using a suitable method (e.g., Bligh-Dyer or Folch extraction).

  • Purify the lipid extract using SPE.

  • Analyze the sample by LC-MS/MS using a validated method with appropriate chromatographic separation and mass spectrometric parameters.

  • Quantify the analyte by comparing its peak area to that of the internal standard.

Conclusion and Future Directions

The biosynthesis and metabolism of (9Z,11E)-octadecadien-ethanolamide are inferred to follow the general pathways established for other N-acylethanolamines. However, a detailed understanding of this specific molecule is still in its infancy. Future research should focus on:

• Enzymatic Synthesis and Degradation: Directly demonstrating the synthesis of (9Z,11E)-octadecadien-ethanolamide by N-acyltransferases and NAPE-PLD and its hydrolysis by FAAH, including the determination of kinetic parameters.

• Endogenous Presence: Quantifying the endogenous levels of (9Z,11E)-octadecadien-ethanolamide in various tissues and fluids to establish its physiological relevance.

• Biological Activity and Signaling: Identifying the specific receptors and signaling pathways through which (9Z,11E)-octadecadien-ethanolamide exerts its biological effects, particularly in the context of inflammation and metabolism.

A deeper understanding of the biosynthesis, metabolism, and function of (9Z,11E)-octadecadien-ethanolamide will provide valuable insights into the broader roles of the NAE signaling system and may open new avenues for therapeutic intervention in a range of diseases.

References

• 1. N-Acylethanolamines: lipid metabolites with functions in plant growth and development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mammalian enzymes responsible for the biosynthesis of N-acylethanolamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Recent Progress in N-Acylethanolamine Research: Biological Functions and Metabolism Regulated by Two Distinct N-Acyltransferases: cPLA2ε and PLAAT Enzymes [mdpi.com]
• 4. Frontiers | Dietary Phospholipid-Bound Conjugated Linoleic Acid and Docosahexaenoic Acid Incorporation Into Fetal Liver and Brain Modulates Fatty Acid and N-Acylethanolamine Profiles [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. N-acyl phosphatidylethanolamine-specific phospholipase D - Wikipedia [en.wikipedia.org]
• 7. Structure of human NAPE-PLD: regulation of fatty-acid ethanolamide biosynthesis by bile acids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. genecards.org [genecards.org]
• 9. The fatty acid amide hydrolase (FAAH) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The Discovery and Development of Inhibitors of Fatty Acid Amide Hydrolase (FAAH) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Fatty acid amide hydrolase, the degradative enzyme for anandamide and oleamide, has selective distribution in neurons within the rat central nervous system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Role of Linoleic Acid Hydroperoxide Preformed by Cyclooxygenase-1 or -2 on the Regulation of Prostaglandin Formation from Arachidonic Acid by the Respective Enzyme - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Biological effects of conjugated linoleic acids in health and disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Effects of conjugated linoleic acid (CLA) on immune responses, body composition and stearoyl-CoA desaturase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Immunomodulatory properties of conjugated linoleic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. pure.psu.edu [pure.psu.edu]
• 20. mdpi.com [mdpi.com]
• 21. researchgate.net [researchgate.net]
• 22. Conjugated linoleic acid is a potent naturally occurring ligand and activator of PPARalpha - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Conjugated linoleic acid (CLA) stimulates mitochondrial biogenesis signaling by the upregulation of PPARγ coactivator 1α (PGC-1α) in C2C12 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. [PDF] Quantitative profiling of endocannabinoids and related N-acylethanolamines in human CSF using nano LC-MS/MS[S] | Semantic Scholar [semanticscholar.org]

In-depth Analysis of (9Z,11E)-Octadecadien-Ethanolamide Structure-Activity Relationship: A Technical Guide

Notice: Direct, in-depth structure-activity relationship (SAR) studies, including quantitative binding and activity data (e.g., Kᵢ, IC₅₀, EC₅₀ values), for the specific molecule (9Z,11E)-Octadecadien ethanolamide are not extensively available in the current body of scientific literature. This compound belongs to the broad class of N-acylethanolamines (NAEs), which are endogenous lipid signaling molecules.

Therefore, this guide will focus on the well-established SAR principles of the most-studied NAE, N-arachidonoylethanolamine (Anandamide, AEA) , and its analogs. The principles discussed are fundamental to the field and provide the essential framework for predicting the potential biological targets and activities of less-studied NAEs such as (9Z,11E)-Octadecadien ethanolamide. The primary targets for this class of compounds include cannabinoid receptors (CB1 and CB2), the catabolic enzyme Fatty Acid Amide Hydrolase (FAAH), and the Transient Receptor Potential Vanilloid 1 (TRPV1) channel.

Core Structure and Pharmacophore

The foundational structure of an NAE consists of a fatty acid chain linked to an ethanolamine (B43304) headgroup via an amide bond. The key pharmacophoric elements derived from extensive SAR studies on anandamide (B1667382) analogs are:

• Acyl Chain: The length, degree of unsaturation, and geometry of the double bonds are critical for receptor affinity and selectivity.

• Amide Linkage: This central group is a key interaction point.

• Ethanolamine Headgroup: The hydroxyl group is a crucial hydrogen bonding site.

Molecular modeling studies have shown that a looped conformation of anandamide is energetically favorable, allowing it to align with the pharmacophore of Δ⁹-tetrahydrocannabinol (Δ⁹-THC), the primary psychoactive component of cannabis.[1]

Structure-Activity Relationship at Cannabinoid Receptors (CB1/CB2)

Anandamide and its analogs generally exhibit higher selectivity for the CB1 receptor over the CB2 receptor.[2]

Acyl Chain Modifications

The structure of the fatty acid tail is a primary determinant of cannabinoid receptor affinity.

• Unsaturation: The presence and position of double bonds are critical. Anandamide, with its arachidonoyl tail (20:4), has a conformationally restricted structure that is optimal for CB1 binding compared to more saturated or differently unsaturated analogs.[1][3] Replacing the arachidonoyl tail with oleyl (18:1) or linoleyl (18:2) chains results in a significant loss of affinity for both CB1 and CB2 receptors.[4]

• Chain Length: The length of the acyl chain influences binding affinity, with the 20-carbon chain of anandamide being optimal for CB1.

Headgroup Modifications

Modifications to the ethanolamine headgroup have a profound impact on receptor affinity and metabolic stability.

• Hydroxyl Group: The terminal hydroxyl group is a critical feature for receptor binding. Replacing it with electronegative groups like fluoro or chloro can significantly increase CB1 receptor affinity.[4]

• Steric Hindrance: Introducing methyl groups on the carbons of the ethanolamine moiety (at positions 1' or 2') can increase metabolic stability against FAAH hydrolysis, sometimes with an increase in receptor affinity.[4]

Table 1: Summary of SAR at Cannabinoid Receptors for Anandamide Analogs

Modification Type	Structural Change	Effect on CB1/CB2 Affinity	Reference
Acyl Chain	Replacement of arachidonoyl with oleyl or linoleyl	Greatly reduced affinity	[4]
	Introduction of conformational rigidity	Potency is related to the ability to adopt an optimal overlay with Δ⁹-THC	[1][3]
Headgroup	Substitution of terminal -OH with -F or -Cl	Significantly increased CB1 affinity	[4]
	Addition of methyl group at 1' or 2' position	Increased affinity and metabolic stability	[4]
	Replacement with butylamido group	Maintained or increased affinity with improved stability	[4]

| | Replacement with oxazolyl group | Low affinity |[4] |

Structure-Activity Relationship for FAAH Metabolism

FAAH is the primary enzyme responsible for the hydrolytic degradation of anandamide and other NAEs.[2] Its inhibition is a key therapeutic strategy to enhance endocannabinoid signaling.

• Headgroup: The ethanolamine portion is critical for FAAH recognition. Introducing steric bulk near the amide bond, such as methyl groups on the ethanolamine, dramatically improves stability by hindering enzymatic hydrolysis.[4]

• Amide Bond: Reversing the amide bond to create "retro-anandamides" results in compounds with considerably higher metabolic stability.[4]

• Acyl Chain: While the headgroup is the primary determinant for FAAH, the structural requirements for the acyl chain are shared, to a large extent, with the anandamide transporter.[5]

Signaling Pathways

NAEs like anandamide modulate several key signaling pathways upon target engagement.

Cannabinoid Receptor Signaling

CB1 and CB2 are G-protein coupled receptors (GPCRs) that primarily couple to the inhibitory G-protein, Gαi/o.[6][7] Activation leads to:

• Inhibition of adenylyl cyclase, reducing intracellular cyclic AMP (cAMP) levels.

• Inhibition of N- and P/Q-type voltage-gated calcium channels.

• Activation of inwardly rectifying potassium channels.

• Activation of the mitogen-activated protein kinase (MAPK) cascade, including ERK and JNK.[6][7]

Caption: Canonical CB1 Receptor Gαi/o signaling pathway.

TRPV1 Signaling

TRPV1 is a non-selective cation channel. Its activation by ligands like anandamide or stimuli such as heat leads to an influx of cations, primarily Ca²⁺ and Na⁺.[8] This influx causes membrane depolarization and initiates downstream signaling cascades.

Caption: TRPV1 channel activation and downstream effects.

Experimental Protocols

Detailed methodologies are essential for the accurate assessment of the biological activity of NAEs.

Cannabinoid Receptor Binding Assay (Competitive Radioligand)

This protocol determines the affinity (Kᵢ) of a test compound for CB1 or CB2 receptors.

Principle: The assay measures the ability of a non-radioactive test compound to displace a specific radioligand (e.g., [³H]CP-55,940) from the receptor. The concentration of the test compound that displaces 50% of the radioligand is the IC₅₀, from which the Kᵢ is calculated.

Methodology:

• Membrane Preparation: Membranes from cells stably expressing human CB1 or CB2 receptors are prepared by homogenization and centrifugation.[9] Protein concentration is determined using a BCA assay.[10]

• Assay Buffer: A typical binding buffer is 50 mM Tris-HCl, 5 mM MgCl₂, 1 mM CaCl₂, and 0.1% Bovine Serum Albumin (BSA), pH 7.4.[11]

• Incubation: In a 96-well plate, receptor membranes are incubated with a fixed concentration of radioligand (e.g., [³H]CP-55,940) and varying concentrations of the unlabeled test compound.

• Non-Specific Binding: A parallel set of incubations is performed in the presence of a high concentration of a known unlabeled ligand (e.g., WIN 55,212-2) to determine non-specific binding.[9]

• Separation: The reaction is incubated (e.g., 60-90 minutes at 37°C). Bound and free radioligands are separated by rapid vacuum filtration through a glass fiber filter plate.[11]

• Detection: Filters are washed with ice-cold buffer, and the radioactivity retained on the filters is quantified using a liquid scintillation counter.

• Data Analysis: Competition binding curves are generated, and IC₅₀ values are determined using non-linear regression. Kᵢ values are then calculated using the Cheng-Prusoff equation.

Caption: Workflow for a competitive radioligand binding assay.

FAAH Inhibition Assay (Fluorometric)

This protocol determines the potency (IC₅₀) of a compound to inhibit FAAH activity.

Principle: The assay uses a non-fluorescent FAAH substrate (e.g., AMC-arachidonoyl amide) which, when hydrolyzed by FAAH, releases a highly fluorescent product (7-amino-4-methylcoumarin, AMC). An inhibitor will reduce the rate of this reaction.[12][13]

Methodology:

• Enzyme Source: Recombinant human FAAH or a lysate from cells/tissues expressing FAAH is used.[14]

• Assay Buffer: A typical buffer is 125 mM Tris-HCl, pH 9.0, containing 1 mM EDTA.[13]

• Procedure: a. In a 96-well black plate, add the assay buffer, FAAH enzyme, and varying concentrations of the test inhibitor (dissolved in a solvent like DMSO). b. A "100% activity" control (enzyme + solvent) and a "background" control (buffer + solvent, no enzyme) are included.[13] c. Pre-incubate the plate for 5-15 minutes at 37°C to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Initiate the reaction by adding the fluorogenic FAAH substrate to all wells.

• Detection: Immediately measure the increase in fluorescence in kinetic mode using a microplate reader (Excitation: 340-360 nm, Emission: 450-465 nm) at 37°C for 30-60 minutes.[13]

• Data Analysis: The rate of reaction (slope of the linear portion of the kinetic curve) is calculated for each concentration. The percent inhibition relative to the "100% activity" control is plotted against the inhibitor concentration to determine the IC₅₀ value.

TRPV1 Activation Assay (Calcium Influx)

This protocol measures the ability of a compound to activate the TRPV1 channel and its potency (EC₅₀).

Principle: The assay uses a fluorescent calcium indicator (e.g., Fluo-4 AM) that is loaded into cells expressing TRPV1. Activation of the channel leads to Ca²⁺ influx, which causes a measurable increase in the fluorescence intensity of the indicator dye.[8]

Methodology:

• Cell Culture: HEK-293 cells stably or transiently expressing human TRPV1 are plated in a 96-well black, clear-bottom plate.

• Dye Loading: Cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a physiological buffer (e.g., Hanks' Balanced Salt Solution with HEPES) for 30-60 minutes at 37°C.

• Compound Addition: The plate is placed in a fluorescence imaging plate reader (e.g., FLIPR). A baseline fluorescence is recorded before varying concentrations of the test compound are automatically added to the wells.

• Detection: The change in intracellular calcium is monitored by measuring the fluorescence intensity over time (typically for 2-5 minutes). A known TRPV1 agonist like capsaicin (B1668287) is used as a positive control.[15]

• Data Analysis: The peak fluorescence response (or area under the curve) is plotted against the compound concentration. A dose-response curve is fitted using non-linear regression to determine the EC₅₀ and maximum efficacy (Eₘₐₓ).

References

• 1. Structure-activity analysis of anandamide analogs: relationship to a cannabinoid pharmacophore - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Structure-activity relationships of anandamide, an endogenous cannabinoid ligand - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Novel analogues of arachidonylethanolamide (anandamide): affinities for the CB1 and CB2 cannabinoid receptors and metabolic stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Structure-activity relationships among N-arachidonylethanolamine (Anandamide) head group analogues for the anandamide transporter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cannabinoid-receptor-independent cell signalling by N-acylethanolamines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Endocannabinoids and related N-acylethanolamines: biological activities and metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Assay of TRPV1 Receptor Signaling | Springer Nature Experiments [experiments.springernature.com]
• 9. Frontiers | Binding and Signaling Studies Disclose a Potential Allosteric Site for Cannabidiol in Cannabinoid CB2 Receptors [frontiersin.org]
• 10. A universal cannabinoid CB1 and CB2 receptor TR-FRET kinetic ligand-binding assay - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. cdn.caymanchem.com [cdn.caymanchem.com]
• 14. sigmaaldrich.cn [sigmaaldrich.cn]
• 15. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Pharmacology and Toxicology of (9Z,11E)-Octadecadien-1-yl-ethanolamide

Disclaimer: Scientific literature available through comprehensive searches does not provide specific pharmacological or toxicological data for (9Z,11E)-octadecadien-1-yl-ethanolamide. This guide, therefore, extrapolates potential characteristics based on the well-documented activities of the general class of N-acylethanolamines (NAEs) and the known biological effects of its fatty acid component, conjugated linoleic acid (CLA). The information presented herein is intended to serve as a foundational resource for researchers and should be considered hypothetical until validated by direct experimental evidence for the specific compound .

Introduction to N-Acylethanolamines (NAEs)

(9Z,11E)-Octadecadien-1-yl-ethanolamide belongs to the N-acylethanolamine (NAE) family, a class of endogenous lipid mediators. NAEs are composed of a fatty acid linked to an ethanolamine (B43304) moiety and are involved in a wide range of physiological processes.[1][2] The biological activity of an NAE is largely determined by the nature of its fatty acyl chain.[1][3] Prominent members of this family include the endocannabinoid anandamide (B1667382) (N-arachidonoylethanolamine, AEA), the anti-inflammatory agent N-palmitoylethanolamide (PEA), and the satiety-regulating factor N-oleoylethanolamine (OEA).[1] These molecules act as signaling lipids, modulating inflammation, pain, appetite, and neuroprotection through various cellular receptors and enzymes.[1][4]

The fatty acid component of the target molecule, (9Z,11E)-octadecadienoic acid, is a major isomer of conjugated linoleic acid (CLA), a group of polyunsaturated fatty acids found primarily in meat and dairy products from ruminants.[5] CLAs themselves are known to exert a variety of biological effects, including anti-inflammatory, anti-carcinogenic, and anti-atherogenic properties, often mediated by nuclear receptors like PPARs.[6][7][8]

Postulated Pharmacology

Based on the pharmacology of related NAEs and CLA, the following mechanisms and targets are postulated for (9Z,11E)-octadecadien-1-yl-ethanolamide.

Potential Molecular Targets

NAEs interact with a range of receptors, and it is plausible that (9Z,11E)-octadecadien-1-yl-ethanolamide may engage one or more of the following:

• Peroxisome Proliferator-Activated Receptors (PPARs): Particularly PPARγ and PPARα. CLA isomers are known to be potent activators of PPARs.[7] Activation of these nuclear receptors modulates the expression of genes involved in lipid metabolism and inflammation.[7] The anti-inflammatory effects of many NAEs, such as PEA and OEA, are mediated through PPARα.[1][2]

• Cannabinoid Receptors (CB1 and CB2): While some NAEs like anandamide are direct agonists of CB1 and CB2 receptors, others like PEA exhibit indirect cannabinoid activity through an "entourage effect," enhancing the effects of other endocannabinoids by inhibiting their degradation.[1][4]

• Transient Receptor Potential Vanilloid 1 (TRPV1): This ion channel is a target for anandamide and can be indirectly modulated by other NAEs.[1][2]

• G-Protein Coupled Receptor 55 (GPR55): Often referred to as an atypical cannabinoid receptor, GPR55 is another potential target for lipid mediators.[1]

Metabolism: Biosynthesis and Degradation

The metabolic pathways for NAEs are well-conserved.[9] (9Z,11E)-Octadecadien-1-yl-ethanolamide is likely synthesized and degraded through the canonical NAE metabolic pathway.

• Biosynthesis: The primary route involves the synthesis of an N-acyl-phosphatidylethanolamine (NAPE) precursor. An N-acyltransferase enzyme transfers the (9Z,11E)-octadecadienoyl group from a phospholipid to the head group of phosphatidylethanolamine (B1630911) (PE). This NAPE is then cleaved by a specific phospholipase D (NAPE-PLD) to release (9Z,11E)-octadecadien-1-yl-ethanolamide.[3] Alternative pathways for NAE synthesis also exist.[2][3]

• Degradation: The signaling action of NAEs is terminated by enzymatic hydrolysis. The two primary enzymes responsible are:

  • Fatty Acid Amide Hydrolase (FAAH): A membrane-bound enzyme that degrades a broad range of NAEs, with a preference for polyunsaturated species like anandamide.[2]

  • N-Acylethanolamine-hydrolyzing Acid Amidase (NAAA): A lysosomal enzyme that preferentially hydrolyzes saturated and monounsaturated NAEs, such as PEA, at an acidic pH.[4][10]

The relative affinity of (9Z,11E)-octadecadien-1-yl-ethanolamide for FAAH versus NAAA would be a critical determinant of its biological half-life and activity profile.

Postulated Toxicology

Specific toxicological studies on (9Z,11E)-octadecadien-1-yl-ethanolamide have not been identified. However, screening assessments of the broader "Fatty Amides Group" by regulatory bodies provide some context. For instance, related fatty amides like oleamide (B13806) and erucamide (B86657) are considered to have low hazard potential and low risk to human health at current exposure levels.[11][12] Studies have shown these compounds to have low acute toxicity and no genotoxic effects.[11]

Conversely, some research has indicated that certain fatty acid amides can be more toxic to cell lines than their corresponding free fatty acids.[13] Additionally, specific fatty acid amides isolated from harmful algal blooms have demonstrated cytotoxic and ichthyotoxic (toxic to fish) activity.[14] Given these contrasting findings, the toxicological profile of (9Z,11E)-octadecadien-1-yl-ethanolamide cannot be assumed and requires direct experimental evaluation.

Data Presentation

As no quantitative data exists for (9Z,11E)-octadecadien-1-yl-ethanolamide, the following table summarizes the primary molecular targets for several well-characterized N-acylethanolamines to provide a comparative framework.

N-Acylethanolamine (NAE)	Acyl Group	Primary Molecular Target(s)	Key Biological Role(s)
Anandamide (AEA)	Arachidonic Acid (20:4)	CB1, CB2, TRPV1	Endocannabinoid signaling, pain modulation, appetite
N-Palmitoylethanolamide (PEA)	Palmitic Acid (16:0)	PPARα	Anti-inflammatory, analgesic
N-Oleoylethanolamide (OEA)	Oleic Acid (18:1)	PPARα, GPR119	Satiety regulation, anti-inflammatory
N-Stearoylethanolamide (SEA)	Stearic Acid (18:0)	-	Apoptosis, ceramide signaling

This table presents data for well-studied NAEs and is for illustrative purposes only. The targets for (9Z,11E)-octadecadien-1-yl-ethanolamide remain to be determined.

Experimental Protocols

The following are generalized protocols for key experiments essential for characterizing the pharmacology of a novel NAE like (9Z,11E)-octadecadien-1-yl-ethanolamide.

Protocol: Competitive Radioligand Binding Assay for Cannabinoid Receptors

This protocol determines the affinity of a test compound for CB1 or CB2 receptors by measuring its ability to displace a known radiolabeled ligand.

• Membrane Preparation:

  • Culture cells expressing the human CB1 or CB2 receptor (e.g., T-REx™-293 cells).[15][16]

  • Harvest cells and homogenize in a lysis buffer (e.g., 50 mM Tris-HCl, 3 mM MgCl₂, 1 mM EDTA, pH 7.4).

  • Centrifuge the homogenate at low speed to remove nuclei and debris.

  • Centrifuge the resulting supernatant at high speed (e.g., 40,000 x g) to pellet the membranes.

  • Wash the membrane pellet with fresh buffer and resuspend. Determine protein concentration using a BCA or similar protein assay.[15]

• Binding Assay:

  • In a 96-well plate, combine the cell membranes (1-10 µg protein per well), a fixed concentration of a radiolabeled cannabinoid agonist (e.g., [³H]CP55,940), and varying concentrations of the unlabeled test compound ((9Z,11E)-octadecadien-1-yl-ethanolamide).

  • Define non-specific binding in wells containing an excess of a known unlabeled ligand (e.g., 10 µM WIN 55,212-2).

  • Define total binding in wells with only the radioligand and membranes.

  • Incubate the plate at 37°C for 60-90 minutes.[17]

• Separation and Counting:

  • Terminate the reaction by rapid filtration through a glass fiber filter plate (e.g., GF/C), pre-soaked in a buffer like 0.33% polyethylenimine (PEI), to separate bound from free radioligand.[17]

  • Wash the filters rapidly with ice-cold wash buffer (e.g., 50 mM Tris-HCl, 1 mg/ml BSA, pH 7.4).

  • Allow filters to dry, then add liquid scintillation cocktail.

  • Quantify radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate the percentage of specific binding at each concentration of the test compound.

  • Plot the percentage of specific binding against the log concentration of the test compound to generate a displacement curve.

  • Determine the IC50 (concentration of test compound that inhibits 50% of specific binding) and subsequently the Ki (inhibition constant) using the Cheng-Prusoff equation.

Protocol: NAAA and FAAH Enzyme Activity Assays

This protocol measures the ability of a test compound to inhibit the enzymatic hydrolysis of an NAE substrate. Assays for NAAA and FAAH must be conducted under distinct buffer conditions.[18]

• Enzyme Source Preparation:

  • Prepare cell or tissue lysates containing the enzyme of interest (e.g., HEK293 cells overexpressing human NAAA or FAAH, or rat lung/brain homogenates).[10][18][19]

  • For NAAA, which is lysosomal, multiple freeze-thaw cycles of the cell suspension are required to rupture lysosomes and release the enzyme.[20]

• Enzymatic Reaction:

  • NAAA Assay:

    • Pre-incubate the enzyme preparation with varying concentrations of the test inhibitor in NAAA assay buffer (e.g., 100 mM citrate-phosphate buffer, 3 mM DTT, 0.1% Triton X-100, pH 4.5) at 37°C.[19]

    • Initiate the reaction by adding a substrate, such as [¹⁴C]palmitoylethanolamide.[10]

    • Incubate for a defined period (e.g., 30 minutes) at 37°C.[19]

  • FAAH Assay:

    • Pre-incubate the enzyme preparation with the test inhibitor in FAAH assay buffer (e.g., 50 mM Tris-HCl, pH ~8.0) at 37°C.[18]

    • Initiate the reaction by adding a substrate, such as [³H]anandamide.

    • Incubate for a defined period (e.g., 15-30 minutes) at 37°C.

• Reaction Termination and Product Separation:

  • Terminate the reaction by adding a cold organic solvent mixture (e.g., chloroform/methanol 2:1).[19]

  • Separate the organic and aqueous phases by centrifugation. The fatty acid product (e.g., palmitic acid or arachidonic acid) will partition into the organic phase, while the unreacted NAE substrate remains partially in the aqueous phase or at the interface.

  • Alternatively, use thin-layer chromatography (TLC) to separate the radiolabeled product from the substrate.[10]

• Quantification and Analysis:

  • Measure the radioactivity in the organic phase (or the product spot on the TLC plate) using a scintillation counter.

  • Calculate the rate of hydrolysis and the percentage of inhibition at each inhibitor concentration.

  • Determine the IC50 value by plotting the percentage of inhibition against the inhibitor concentration.

Mandatory Visualizations

NAE Metabolism Pathway

Caption: Generalized biosynthesis and degradation pathway for N-acylethanolamines (NAEs).

Potential NAE Signaling Pathways

Caption: Postulated signaling pathways for NAEs via cellular and nuclear receptors.

References

• 1. researchgate.net [researchgate.net]
• 2. N-Acylethanolamine - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. Frontiers | N-acylethanolamide metabolizing enzymes are upregulated in human neural progenitor-derived neurons exposed to sub-lethal oxidative stress [frontiersin.org]
• 5. Conjugated linoleic acid - Wikipedia [en.wikipedia.org]
• 6. Mechanisms of action of conjugated linoleic acid: evidence and speculation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Conjugated linoleic acid decreases production of pro-inflammatory products in macrophages: evidence for a PPAR gamma-dependent mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Conjugated linoleic acid (CLA): effect modulation of body composition and lipid profile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. N-Acylethanolamines: lipid metabolites with functions in plant growth and development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Assay of NAAA Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Screening Assessment Fatty Amides Group - Canada.ca [canada.ca]
• 12. Fatty Amides Group - information sheet - Canada.ca [canada.ca]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. A universal cannabinoid CB1 and CB2 receptor TR-FRET kinetic ligand-binding assay - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. benchchem.com [benchchem.com]
• 19. benchchem.com [benchchem.com]
• 20. Frontiers | Genetic Blockade of NAAA Cell-specifically Regulates Fatty Acid Ethanolamides (FAEs) Metabolism and Inflammatory Responses [frontiersin.org]

(9Z,11E)-Octadecadien-Ethanolamide: An In-Depth Technical Guide on Potential In Vitro Effects on Immune Cells

Introduction: The Immunomodulatory Potential of (9Z,11E)-Octadecadien-Ethanolamide

(9Z,11E)-Octadecadien-ethanolamide is an amide of (9Z,11E)-octadecadienoic acid and ethanolamine. As a member of the N-acylethanolamine (NAE) family, it joins a class of endogenous lipid mediators with significant roles in regulating inflammation and immune responses. Prominent NAEs like anandamide (B1667382) (AEA) and palmitoylethanolamide (B50096) (PEA) have demonstrated potent effects on various immune cells. Given that linoleoyl ethanolamide (LEA), a structurally similar NAE, has shown anti-inflammatory properties, it is hypothesized that (9Z,11E)-Octadecadien-ethanolamide may exhibit comparable immunomodulatory activities.

This guide will synthesize the known effects of related compounds to build a predictive framework for the actions of (9Z,11E)-Octadecadien-ethanolamide on immune cells, detail relevant experimental protocols for future investigations, and visualize the potential signaling pathways involved.

Predicted Effects on Immune Cell Function

Based on studies of related NAEs, (9Z,11E)-Octadecadien-ethanolamide is anticipated to modulate key functions of both innate and adaptive immune cells.

Macrophage Activation and Cytokine Production

Macrophages are central to the inflammatory response. NAEs have been shown to influence their activation state and production of inflammatory mediators. For instance, linoleoyl ethanolamide (LEA) has been observed to suppress the lipopolysaccharide (LPS)-induced expression of pro-inflammatory cytokines in mouse RAW264.7 macrophages.[1]

Table 1: Predicted Effects of (9Z,11E)-Octadecadien-Ethanolamide on Macrophage Function (based on LEA data)

Parameter	Predicted Effect of (9Z,11E)-Octadecadien-Ethanolamide	Reference Compound	Observed Effect of Reference Compound	Citation
Pro-inflammatory Cytokines
TNF-α Production	Decrease	Linoleoyl ethanolamide	Suppression of LPS-induced expression	[1]
IL-1β Production	Decrease	Linoleoyl ethanolamide	Suppression of LPS-induced expression	[1]
IL-6 Production	Decrease	Linoleoyl ethanolamide	Suppression of LPS-induced expression	[1]
Inflammatory Mediators
Nitric Oxide (NO) Production	Decrease	Docosahexaenoylethanolamine (DHEA)	Dose-dependent inhibition of LPS-induced release	[2]
Prostaglandin E2 (PGE2) Levels	Decrease	Linoleoyl ethanolamide	Inhibition of LPS-induced increases	[1]
Signaling Pathways
NF-κB Activation	Inhibition	Linoleoyl ethanolamide	Suppression of LPS-induced nuclear translocation of p65	[1]

T-Lymphocyte Proliferation and Cytokine Secretion

T-lymphocytes are key players in the adaptive immune response. The endocannabinoid anandamide (AEA) has been shown to suppress the proliferation and release of several key cytokines from activated human peripheral T-lymphocytes, primarily through the cannabinoid receptor 2 (CB2).[3][4]

Table 2: Predicted Effects of (9Z,11E)-Octadecadien-Ethanolamide on T-Lymphocyte Function (based on AEA data)

Parameter	Predicted Effect of (9Z,11E)-Octadecadien-Ethanolamide	Reference Compound	Observed Effect of Reference Compound	Citation
T-Cell Proliferation
Mitogen-induced Proliferation	Decrease	Anandamide	Suppression of proliferation in activated human T-cells	[3][4]
Th1/Th17 Cytokines
IL-2 Secretion	Decrease	Anandamide	Inhibition of release from activated human T-cells	[3][4]
IFN-γ Secretion	Decrease	Anandamide	Inhibition of release from activated human T-cells	[3][4]
TNF-α Secretion	Decrease	Anandamide	Inhibition of release from activated human T-cells	[3][4]
IL-17 Secretion	Decrease	Anandamide	Suppression of production in human T-cells	[3][4]

Potential Signaling Pathways

The immunomodulatory effects of NAEs are mediated through various receptor and signaling pathways. The primary targets for many NAEs include cannabinoid receptors (CB1 and CB2) and peroxisome proliferator-activated receptors (PPARs).[5][6] Linoleoyl ethanolamide has been shown to suppress inflammation via inhibition of the Toll-like receptor 4 (TLR4) signaling and subsequent nuclear translocation of NF-κB.[1]

Caption: Hypothesized inhibition of the TLR4-NF-κB pathway by (9Z,11E)-Octadecadien-ethanolamide.

Other NAEs, such as anandamide, exert their effects through cannabinoid receptors, which are highly expressed on immune cells.

Caption: Anandamide signaling via the CB2 receptor leading to immune suppression.

Recommended Experimental Protocols for In Vitro Analysis

To elucidate the specific effects of (9Z,11E)-Octadecadien-ethanolamide on immune cells, a series of standardized in vitro assays are recommended.

Macrophage-Based Assays

Objective: To determine the effect of (9Z,11E)-Octadecadien-ethanolamide on macrophage activation, phagocytosis, and inflammatory mediator release.

Cell Line: Murine macrophage cell line (e.g., RAW 264.7) or human peripheral blood mononuclear cell (PBMC)-derived macrophages.

Experimental Workflow:

Caption: General workflow for assessing the anti-inflammatory effects on macrophages.

Detailed Protocols:

• Cell Culture and Treatment: Seed RAW 264.7 macrophages in 96-well plates at a density of 5 x 10⁴ cells/well and allow them to adhere overnight. Pre-treat cells with various concentrations of (9Z,11E)-Octadecadien-ethanolamide for 1-2 hours.

• Inflammatory Stimulation: Stimulate the cells with 1 µg/mL of LPS for 24 hours. Include vehicle and negative controls.

• Nitric Oxide (NO) Production Assay (Griess Assay):

  • Collect 50 µL of cell culture supernatant.

  • Add 50 µL of 1% sulfanilamide (B372717) in 5% phosphoric acid and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) and incubate for another 10 minutes.

  • Measure absorbance at 540 nm and quantify NO concentration using a sodium nitrite (B80452) standard curve.

• Cytokine Quantification (ELISA):

  • Collect cell culture supernatant.

  • Perform ELISAs for TNF-α, IL-1β, and IL-6 according to the manufacturer's instructions. This typically involves using a capture antibody, the sample, a detection antibody, and a substrate for colorimetric detection.

• Western Blot Analysis:

  • Lyse cells with RIPA buffer containing protease and phosphatase inhibitors.

  • Quantify protein concentration using a BCA or Bradford assay.

  • Separate proteins by SDS-PAGE, transfer to a PVDF membrane, and probe with primary antibodies against target proteins (e.g., p-p65 NF-κB, iNOS, COX-2) and a loading control (e.g., β-actin).

  • Incubate with HRP-conjugated secondary antibodies and visualize using an ECL substrate.

Lymphocyte-Based Assays

Objective: To assess the impact of (9Z,11E)-Octadecadien-ethanolamide on T-cell proliferation and cytokine secretion.

Cells: Human PBMCs isolated from healthy donor blood by Ficoll-Paque density gradient centrifugation.

Experimental Workflow:

Caption: Workflow for T-cell proliferation and cytokine production analysis.

Detailed Protocols:

• Cell Proliferation Assay (CFSE):

  • Label isolated PBMCs with Carboxyfluorescein succinimidyl ester (CFSE).

  • Culture the labeled cells in 96-well plates and treat with (9Z,11E)-Octadecadien-ethanolamide.

  • Stimulate with anti-CD3/anti-CD28 antibodies or phytohemagglutinin (PHA).

  • After 3-5 days, harvest cells and analyze CFSE dilution by flow cytometry to determine the extent of cell division.

• Cytokine Secretion Analysis:

  • Culture PBMCs with the test compound and stimulants as described above.

  • After 48-72 hours, collect the supernatant.

  • Measure cytokine levels (e.g., IL-2, IFN-γ, IL-17) using specific ELISAs or a cytometric bead array (CBA) for multiplex analysis.

Conclusion and Future Directions

While direct experimental data for (9Z,11E)-Octadecadien-ethanolamide is currently lacking, the existing literature on related NAEs, particularly linoleoyl ethanolamide, provides a strong rationale for investigating its immunomodulatory potential. It is hypothesized that this compound will exhibit anti-inflammatory properties, likely through the modulation of key signaling pathways such as NF-κB in macrophages and cannabinoid receptor-mediated pathways in lymphocytes.

Future research should focus on validating these predictions through the rigorous in vitro assays outlined in this guide. Such studies will be crucial in determining the therapeutic potential of (9Z,11E)-Octadecadien-ethanolamide for inflammatory and autoimmune disorders. Subsequent investigations could explore its effects on other immune cell types, such as neutrophils and dendritic cells, and delve deeper into its precise molecular targets and mechanisms of action.

References

• 1. Linoleoyl ethanolamide reduces lipopolysaccharide-induced inflammation in macrophages and ameliorates 2,4-dinitrofluorobenzene-induced contact dermatitis in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The ethanolamide metabolite of DHA, docosahexaenoylethanolamine, shows immunomodulating effects in mouse peritoneal and RAW264.7 macrophages: evidence for a new link between fish oil and inflammation | British Journal of Nutrition | Cambridge Core [cambridge.org]
• 3. Anandamide Suppresses Proliferation and Cytokine Release from Primary Human T-Lymphocytes Mainly via CB2 Receptors | PLOS One [journals.plos.org]
• 4. Anandamide Suppresses Proliferation and Cytokine Release from Primary Human T-Lymphocytes Mainly via CB2 Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Endocannabinoids and related N-acylethanolamines: biological activities and metabolism - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of (9Z,11E)-Octadecadien Ethanolamide

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Introduction: N-acylethanolamines (NAEs) are a class of endogenous lipid signaling molecules that play crucial roles in various physiological processes. A prominent member of this family is anandamide, an endocannabinoid that interacts with cannabinoid receptors. (9Z,11E)-Octadecadien ethanolamide belongs to this class and is structurally related to conjugated linoleic acids (CLAs), which are known for their diverse biological activities. The synthesis of this specific NAE is of interest to researchers studying lipid signaling, inflammation, and metabolic diseases, as it allows for the investigation of its pharmacological profile and potential therapeutic applications.

Biological Significance: While the precise signaling pathway of (9Z,11E)-Octadecadien ethanolamide is a subject of ongoing research, its structure suggests potential interactions with pathways modulated by other NAEs. These molecules are typically synthesized "on-demand" from cell membrane phospholipids (B1166683) and are degraded by enzymes like Fatty Acid Amide Hydrolase (FAAH).[1] By inhibiting FAAH or interacting with receptors such as cannabinoid receptors (CB1, CB2) or peroxisome proliferator-activated receptors (PPARs), NAEs can influence neurotransmission, immune responses, and energy metabolism. The (9Z,11E) conjugated diene system is of particular interest due to the established anti-inflammatory and anti-carcinogenic properties of its parent fatty acid.[2][3]

Potential Applications:

• Pharmacological Research: As a tool to probe the structure-activity relationships of the endocannabinoid system.

• Drug Development: As a lead compound for developing novel anti-inflammatory agents or modulators of metabolic function.

• Nutraceutical Research: To understand the metabolic fate and biological effects of dietary conjugated linoleic acids.

Overall Synthetic Scheme

The synthesis of (9Z,11E)-Octadecadien ethanolamide is proposed via a multi-step pathway. The core of this strategy involves the stereoselective formation of the conjugated diene using a Wittig reaction, followed by conversion of the resulting carboxylic acid to an acyl chloride and subsequent amidation with ethanolamine (B43304).

Data Presentation: Summary of Synthetic Steps

Step	Reaction	Key Reagents & Catalysts	Solvent	Temp (°C)	Time (h)	Avg. Yield (%)
1	Wittig Reagent Formation	1-Bromoheptane (B155011), Triphenylphosphine (B44618) (PPh₃)	Toluene	110	24	>95
2	Wittig Reaction	Heptyltriphenylphosphonium bromide, n-BuLi, (2E,4Z)-Decadienal	THF	-78 to RT	12	75-85
3	Oxidation to Carboxylic Acid	(9Z,11E)-Octadecadienal, NaClO₂, NaH₂PO₄	t-BuOH/H₂O	RT	4-6	85-95
4	Acyl Chloride Formation	(9Z,11E)-Octadecadienoic acid, Oxalyl chloride, cat. DMF	Dichloromethane (DCM)	0 to RT	2	>95 (used crude)
5	Amidation	(9Z,11E)-Octadecadienoyl chloride, Ethanolamine, Triethylamine (B128534) (TEA)	Dichloromethane (DCM)	0 to RT	3	80-90

Experimental Protocols

Step 1: Synthesis of Heptyltriphenylphosphonium Bromide (Wittig Salt)

Principle: This reaction involves the nucleophilic substitution of bromide from 1-bromoheptane by triphenylphosphine to form the corresponding phosphonium (B103445) salt.

Materials and Reagents:

• 1-Bromoheptane

• Triphenylphosphine (PPh₃)

• Toluene, anhydrous

• Diethyl ether

Procedure:

• To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add triphenylphosphine (1.0 eq).

• Dissolve the PPh₃ in anhydrous toluene.

• Add 1-bromoheptane (1.1 eq) to the solution.

• Heat the reaction mixture to reflux (approx. 110 °C) and maintain for 24 hours. A white precipitate will form.

• Cool the mixture to room temperature.

• Collect the white solid by vacuum filtration.

• Wash the solid thoroughly with diethyl ether to remove any unreacted starting materials.

• Dry the resulting white powder (heptyltriphenylphosphonium bromide) under vacuum. The product is typically used in the next step without further purification.

Step 2: Wittig Reaction to form (9Z,11E)-Octadecadienal

Principle: A Wittig reaction is employed to create the C9-C10 double bond with Z-stereochemistry.[4][5] A non-stabilized ylide is generated from the phosphonium salt using a strong base and reacted with an α,β-unsaturated aldehyde. The reaction of a saturated ylide with an α,β-unsaturated aldehyde generally favors the Z-isomer for the newly formed double bond.[4]

Materials and Reagents:

• Heptyltriphenylphosphonium bromide (from Step 1)

• n-Butyllithium (n-BuLi, 1.6 M in hexanes)

• (2E,4Z)-Decadienal

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl)

• Hexane (B92381)

• Magnesium sulfate (B86663) (MgSO₄)

Procedure:

• Suspend heptyltriphenylphosphonium bromide (1.2 eq) in anhydrous THF in a flame-dried, three-neck flask under an argon atmosphere.

• Cool the suspension to -78 °C using a dry ice/acetone bath.

• Slowly add n-butyllithium (1.1 eq) dropwise via syringe. The solution will turn a deep orange/red color, indicating ylide formation.

• Stir the mixture at -78 °C for 1 hour.

• Add a solution of (2E,4Z)-decadienal (1.0 eq) in anhydrous THF dropwise to the ylide solution.

• Allow the reaction to slowly warm to room temperature and stir overnight (approx. 12 hours).

• Quench the reaction by slowly adding saturated aqueous NH₄Cl solution.

• Transfer the mixture to a separatory funnel and extract with hexane (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel (eluting with a hexane/ethyl acetate (B1210297) gradient) to yield (9Z,11E)-octadecadienal.

Step 3: Pinnick Oxidation to (9Z,11E)-Octadecadienoic Acid

Principle: The aldehyde is oxidized to a carboxylic acid using sodium chlorite (B76162) under mild conditions to avoid isomerization of the conjugated double bonds. 2-Methyl-2-butene (B146552) is used as a scavenger for the hypochlorite (B82951) byproduct.

Materials and Reagents:

• (9Z,11E)-Octadecadienal (from Step 2)

• Sodium chlorite (NaClO₂)

• Sodium dihydrogen phosphate (B84403) (NaH₂PO₄)

• 2-Methyl-2-butene

• tert-Butanol (t-BuOH)

• Water

• Diethyl ether

• Sodium sulfite (B76179) (Na₂SO₃)

Procedure:

• Dissolve (9Z,11E)-octadecadienal (1.0 eq) in t-butanol in an Erlenmeyer flask.

• Add 2-methyl-2-butene (4.0 eq).

• In a separate flask, prepare an aqueous solution of sodium chlorite (1.5 eq) and sodium dihydrogen phosphate (1.5 eq).

• Slowly add the aqueous solution to the aldehyde solution with vigorous stirring.

• Stir at room temperature for 4-6 hours. Monitor reaction progress by TLC.

• Upon completion, add water and transfer to a separatory funnel.

• Extract the aqueous layer with diethyl ether (3x).

• Combine the organic layers and wash with a 10% aqueous sodium sulfite solution to destroy excess oxidant, followed by a brine wash.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo to yield (9Z,11E)-octadecadienoic acid, which can be used in the next step after drying.

Step 4: Formation of (9Z,11E)-Octadecadienoyl Chloride

Principle: The carboxylic acid is converted to the more reactive acyl chloride using oxalyl chloride.[6][7] This intermediate is highly reactive and is typically used immediately in the next step without purification.

Materials and Reagents:

• (9Z,11E)-Octadecadienoic acid (from Step 3)

• Oxalyl chloride

• N,N-Dimethylformamide (DMF), catalytic amount

• Dichloromethane (DCM), anhydrous

Procedure:

• Dissolve the dried (9Z,11E)-octadecadienoic acid (1.0 eq) in anhydrous DCM under an argon atmosphere.

• Add one drop of DMF as a catalyst.

• Cool the solution to 0 °C in an ice bath.

• Slowly add oxalyl chloride (1.5 eq) dropwise. Gas evolution (CO₂, CO) will be observed.

• Allow the reaction to warm to room temperature and stir for 2 hours.

• Remove the solvent and excess oxalyl chloride under reduced pressure. The resulting crude (9Z,11E)-octadecadienoyl chloride is used immediately in the next step.

Step 5: Amidation to (9Z,11E)-Octadecadien Ethanolamide

Principle: The final product is formed via nucleophilic acyl substitution, where ethanolamine attacks the electrophilic carbonyl carbon of the acyl chloride.[8][9] Triethylamine is used as a base to neutralize the HCl byproduct.

Materials and Reagents:

• (9Z,11E)-Octadecadienoyl chloride (from Step 4)

• Ethanolamine

• Triethylamine (TEA)

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

Procedure:

• Dissolve ethanolamine (2.0 eq) and triethylamine (2.2 eq) in anhydrous DCM under an argon atmosphere and cool to 0 °C.

• Dissolve the crude (9Z,11E)-octadecadienoyl chloride (1.0 eq) in anhydrous DCM.

• Add the acyl chloride solution dropwise to the ethanolamine solution at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 3 hours.

• Quench the reaction with water and transfer to a separatory funnel.

• Wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the final product by flash column chromatography on silica gel (eluting with a DCM/methanol gradient) to yield pure (9Z,11E)-Octadecadien ethanolamide.

Visualizations

Synthetic Workflow Diagram

Caption: Overall workflow for the synthesis of (9Z,11E)-Octadecadien ethanolamide.

Postulated NAE Signaling Pathway

Caption: Postulated inhibitory signaling cascade via a Gi-coupled receptor.

References

• 1. N-Acylethanolamine - Wikipedia [en.wikipedia.org]
• 2. Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L. on Lipopolysaccharide-Stimulated Murine Macrophage via NF-kB and MAPK Inhibition and Nrf2/HO-1 Signaling Activation [mdpi.com]
• 3. 9(Z),11(E)-Octadecadienoic acid - CD Biosynsis [biosynsis.com]
• 4. researchgate.net [researchgate.net]
• 5. Wittig reaction - Wikipedia [en.wikipedia.org]
• 6. prepchem.com [prepchem.com]
• 7. 9,12-Octadecadienoyl chloride, (9Z,12Z)- | C18H31ClO | CID 5365578 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. chemguide.co.uk [chemguide.co.uk]
• 9. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols for the Analytical Detection of (9Z,11E)-Octadecadien Ethanolamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

(9Z,11E)-Octadecadien ethanolamide, an N-acylethanolamine (NAE) derived from conjugated linoleic acid (CLA), is a lipid mediator of growing interest due to the known anti-inflammatory and metabolic regulatory properties of its parent fatty acid. Accurate and sensitive detection of this compound in biological matrices is crucial for understanding its physiological roles, pharmacokinetics, and potential as a therapeutic agent. This document provides detailed analytical methods, primarily focusing on Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), for the detection and quantification of (9Z,11E)-Octadecadien ethanolamide.

Analytical Methods for Detection

The gold standard for the quantification of N-acylethanolamines, including (9Z,11E)-Octadecadien ethanolamide, in biological samples is LC-MS/MS. This technique offers high sensitivity and selectivity, which is essential due to the low endogenous concentrations of these compounds.

Quantitative Data Summary

While specific quantitative data for (9Z,11E)-Octadecadien ethanolamide is not widely published, the following table summarizes typical parameters for the analysis of the closely related and often co-analyzed N-linoleoyl ethanolamide (LEA) and other NAEs, which can be adapted for the target analyte.

Parameter	Value	Reference
Instrumentation	Triple Quadrupole Mass Spectrometer with UPLC/HPLC	[1]
Ionization Mode	Positive Electrospray Ionization (ESI+)	[1]
Lower Limit of Quantitation (LLOQ)	0.05 ng/mL (for LEA in human plasma)	[1]
Linearity	Up to 100 ng/mL	[1]
Inter-assay Precision	Typically within 12%	[1]
Extraction Recovery	40% - 100%	[1]

Experimental Protocols

Protocol 1: Synthesis of (9Z,11E)-Octadecadien Ethanolamide Analytical Standard

A reliable analytical standard is paramount for accurate quantification. An enzymatic synthesis approach is recommended for its specificity and mild reaction conditions.

Materials:

• (9Z,11E)-Octadecadienoic acid methyl ester

• Ethanolamine (B43304)

• Immobilized Candida antarctica lipase (B570770) B (Novozym 435)

• Anhydrous organic solvent (e.g., 2-methyl-2-butanol)

• Molecular sieves (for drying the solvent)

Procedure:

• To a solution of (9Z,11E)-octadecadienoic acid methyl ester (1 equivalent) in anhydrous 2-methyl-2-butanol, add ethanolamine (1.2 equivalents).

• Add immobilized Candida antarctica lipase B (Novozym 435) to the reaction mixture.

• Incubate the reaction at a controlled temperature (e.g., 60°C) with gentle agitation for 24-48 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or LC-MS.

• Upon completion, filter the enzyme from the reaction mixture.

• Remove the solvent under reduced pressure.

• Purify the resulting (9Z,11E)-Octadecadien ethanolamide by flash column chromatography on silica (B1680970) gel using a suitable solvent system (e.g., a gradient of methanol (B129727) in chloroform).

• Confirm the identity and purity of the synthesized standard by NMR and high-resolution mass spectrometry.

This protocol is adapted from a general method for the synthesis of N-acylethanolamines.[2]

Protocol 2: Quantification of (9Z,11E)-Octadecadien Ethanolamide in Biological Samples by LC-MS/MS

This protocol outlines a method for the extraction and quantification of (9Z,11E)-Octadecadien ethanolamide from a biological matrix such as plasma.

1. Sample Preparation (Liquid-Liquid Extraction):

• To 100 µL of plasma, add an appropriate internal standard (e.g., a deuterated analog of the analyte).

• Add 1 mL of ice-cold methyl tert-butyl ether (MTBE) to the plasma sample.

• Vortex vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifuge at 14,000 x g for 10 minutes at 4°C to separate the organic and aqueous layers.

• Carefully transfer the upper organic layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in 100 µL of the initial mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Conditions:

• Liquid Chromatography:

  • Column: A C18 reversed-phase column with a particle size of 1.7-1.8 µm is recommended for optimal separation (e.g., Waters ACQUITY UPLC BEH C18 or equivalent).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile/Isopropanol (90:10, v/v) with 0.1% formic acid.

  • Gradient: A linear gradient from a lower to a higher percentage of mobile phase B should be optimized to ensure separation from other NAEs. A starting point could be 30% B, increasing to 95% B over 10 minutes.

  • Flow Rate: 0.3 - 0.4 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 5-10 µL.

• Mass Spectrometry:

  • Ionization: Positive Electrospray Ionization (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • Predicted MRM Transitions:

    • Precursor Ion (Q1): The protonated molecule [M+H]+ of (9Z,11E)-Octadecadien ethanolamide has a predicted m/z of 324.3.

    • Product Ion (Q3): A characteristic fragment for N-acylethanolamines is the ethanolamine headgroup, which results in a product ion with an m/z of 62.1.[1] Another potential fragment could arise from the neutral loss of the ethanolamide group.

  • Optimization: The cone voltage and collision energy should be optimized for the specific instrument and analyte to achieve maximum sensitivity.

Visualizations

Experimental Workflow

Caption: Experimental workflow for the quantification of (9Z,11E)-Octadecadien ethanolamide.

Putative Signaling Pathway

The precise signaling pathway for (9Z,11E)-Octadecadien ethanolamide has not been fully elucidated. However, based on the known anti-inflammatory effects of its parent compound, conjugated linoleic acid (CLA), a plausible mechanism involves the activation of Peroxisome Proliferator-Activated Receptor gamma (PPARγ).

Caption: Proposed anti-inflammatory signaling pathway of (9Z,11E)-Octadecadien ethanolamide.

Disclaimer: The proposed signaling pathway is based on the known biological activities of conjugated linoleic acid and requires further experimental validation for the ethanolamide derivative.

References

• 1. Conjugated linoleic acid decreases production of pro-inflammatory products in macrophages: evidence for a PPAR gamma-dependent mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Enzymatic synthesis of N-Acylethanolamines: Direct method for the aminolysis of esters - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of (9Z,11E)-Octadecadien Ethanolamide in Biological Matrices using LC-MS/MS

Abstract

This application note presents a comprehensive protocol for the sensitive and selective quantification of (9Z,11E)-Octadecadien ethanolamide in biological samples, such as plasma and tissue homogenates, using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). (9Z,11E)-Octadecadien ethanolamide, a member of the N-acylethanolamine (NAE) family of signaling lipids, is structurally related to the endocannabinoid anandamide (B1667382) and is of growing interest to researchers in the fields of pharmacology and drug development. The methodologies detailed herein cover sample preparation through liquid-liquid extraction, optimized chromatographic separation via reverse-phase UPLC, and detection using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. This document provides researchers, scientists, and drug development professionals with a robust framework for the analysis of this and other related lipid signaling molecules.

Introduction

N-acylethanolamines (NAEs) are a class of lipid mediators that play crucial roles in various physiological processes.[1][2] They are involved in the endocannabinoid signaling system, with members like anandamide being well-characterized ligands for cannabinoid receptors.[1][3] (9Z,11E)-Octadecadien ethanolamide, derived from rumenic acid, is an emerging NAE whose biological functions are currently under investigation. Accurate quantification of this analyte in biological matrices is essential for elucidating its physiological and pathological roles. LC-MS/MS offers the high sensitivity and selectivity required for the analysis of low-abundance lipids in complex biological samples.[4] This application note provides a detailed protocol for the extraction and quantification of (9Z,11E)-Octadecadien ethanolamide, enabling researchers to explore its potential as a biomarker or therapeutic target.

Experimental Protocols

Sample Preparation: Liquid-Liquid Extraction

This protocol is designed for the extraction of (9Z,11E)-Octadecadien ethanolamide from 100 µL of plasma or tissue homogenate.

Materials:

• Plasma or tissue homogenate

• Internal Standard (IS) solution (e.g., D4-labeled (9Z,11E)-Octadecadien ethanolamide)

• Methyl-tert-butyl ether (MTBE)

• Methanol (MeOH)

• Water (LC-MS grade)

• Centrifuge capable of 4°C and at least 14,000 x g

• Vacuum concentrator or nitrogen evaporator

Procedure:

• To a 2 mL microcentrifuge tube, add 100 µL of thawed plasma or tissue homogenate.

• Spike the sample with 10 µL of the internal standard solution.

• Add 750 µL of cold MTBE and 250 µL of cold methanol.

• Vortex the mixture vigorously for 1 minute.

• Incubate the sample at 4°C for 15 minutes to allow for protein precipitation.

• Add 200 µL of water to induce phase separation and vortex for 30 seconds.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully collect the upper organic layer (approximately 700 µL) and transfer it to a new 1.5 mL tube.

• Dry the organic extract to completeness using a vacuum concentrator or under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in 100 µL of the initial mobile phase (e.g., 80:20 Methanol:Water) for LC-MS/MS analysis.

LC-MS/MS Analysis

Instrumentation:

• Ultra-High Performance Liquid Chromatography (UPLC) system

• Triple Quadrupole Mass Spectrometer with an Electrospray Ionization (ESI) source

Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.7 µm particle size)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Methanol with 0.1% formic acid

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

• Gradient:

  • 0-1 min: 80% B

  • 1-8 min: Linear gradient to 98% B

  • 8-10 min: Hold at 98% B

  • 10-10.1 min: Return to 80% B

  • 10.1-12 min: Re-equilibration at 80% B

Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Capillary Voltage: 3.5 kV

• Source Temperature: 150°C

• Desolvation Temperature: 400°C

• Gas Flow:

  • Desolvation Gas: 800 L/hr

  • Cone Gas: 50 L/hr

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

Data Presentation

The following table summarizes the proposed MRM parameters for the analysis of (9Z,11E)-Octadecadien ethanolamide. These values are based on the theoretical fragmentation of the molecule and may require optimization.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Cone Voltage (V)	Collision Energy (eV)
(9Z,11E)-Octadecadien ethanolamide	324.3	62.1	50	30	20
Internal Standard (D4-labeled)	328.3	66.1	50	30	20

Visualizations

Caption: Experimental workflow for LC-MS/MS analysis.

Caption: N-acylethanolamine biosynthesis and signaling pathway.

Discussion

The presented protocol provides a solid foundation for the quantitative analysis of (9Z,11E)-Octadecadien ethanolamide. The liquid-liquid extraction method using MTBE is effective for the recovery of a broad range of lipids while simultaneously precipitating proteins.[5] The use of a C18 reverse-phase column is standard for the separation of NAEs, providing good resolution based on their hydrophobicity.

The proposed MRM transition is based on the characteristic fragmentation of NAEs, where the precursor ion is the protonated molecule [M+H]+, and the product ion corresponds to the ethanolamine fragment. The cone voltage and collision energy will likely require empirical optimization to maximize signal intensity for this specific analyte. The inclusion of a stable isotope-labeled internal standard is critical for accurate quantification, as it compensates for variations in extraction efficiency and matrix effects.

Conclusion

This application note details a comprehensive and robust LC-MS/MS method for the quantification of (9Z,11E)-Octadecadien ethanolamide in biological matrices. The provided protocols for sample preparation and instrumental analysis, along with the proposed MRM parameters, offer a reliable starting point for researchers. This methodology will facilitate further investigation into the biological significance of this and other N-acylethanolamines in health and disease.

References

• 1. Anandamide and other N-acylethanolamines: A class of signaling lipids with therapeutic opportunities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. The Role of N-acylethanolamines in biochemical signaling - The UNT Interdisciplinary Environmental Chemistry Laboratory [venableslab.weebly.com]
• 4. Advances in targeted liquid chromatography-tandem mass spectrometry methods for endocannabinoid and N-acylethanolamine quantification in biological matrices: A systematic review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Lipidomics SOP | HSC Cores - BookStack [bookstack.cores.utah.edu]

Application Notes and Protocols for NMR Spectroscopy of Conjugated Linoleic Acid Ethanolamides

For Researchers, Scientists, and Drug Development Professionals

Introduction

Conjugated linoleic acid (CLA) ethanolamides are a class of bioactive lipids belonging to the N-acylethanolamine (NAE) family. NAEs are endogenous signaling molecules involved in a variety of physiological processes, and understanding their structure and function is of significant interest in drug development and nutritional science. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for the structural elucidation and quantification of these molecules. These application notes provide detailed protocols and data for the synthesis, purification, and NMR analysis of CLA ethanolamides.

Data Presentation: Quantitative NMR Data

Table 1: Predicted ¹H NMR Chemical Shifts for N-(9Z,11E)-octadecadienoyl-ethanolamide in CDCl₃

Protons	Multiplicity	Chemical Shift (δ, ppm)	Coupling Constant (J, Hz)
H-9	m	5.30 - 5.35	-
H-10	m	5.95 - 6.00	-
H-11	m	6.32 - 6.37	-
H-12	m	5.67 - 5.72	-
H-2	t	2.18	7.5
H-3	m	1.60 - 1.65	-
H-8, H-13 (allylic)	m	2.00 - 2.10	-
-(CH₂)n-	br s	1.25 - 1.40	-
-CH₃	t	0.88	7.0
-NH-	br s	6.00 - 6.20	-
-NH-CH₂ -	q	3.40 - 3.45	5.0
-CH₂ -OH	t	3.70 - 3.75	5.0
-OH	br s	-	-

Note: Chemical shifts for the conjugated system (H-9 to H-12) are based on data for 9Z,11E-CLA methyl ester. Signals for the ethanolamide moiety and the aliphatic chain are based on data for other fatty acid ethanolamides.

Table 2: Predicted ¹³C NMR Chemical Shifts for N-(9Z,11E)-octadecadienoyl-ethanolamide in CDCl₃

Carbon	Chemical Shift (δ, ppm)
C-1 (C=O)	174.5
C-9	125.0
C-10	130.5
C-11	132.0
C-12	128.0
C-2	36.5
C-3	25.5
C-8, C-13 (allylic)	32.0, 34.5
-(CH₂)n-	29.0 - 29.8
-CH₃	14.1
-NH-CH₂ -	42.5
-CH₂ -OH	62.5

Note: The chemical shifts are estimated based on analogous compounds and may vary slightly depending on the specific isomer and experimental conditions.

Experimental Protocols

Protocol 1: Synthesis of Conjugated Linoleic Acid Ethanolamide

This protocol describes a general method for the synthesis of CLA ethanolamide from CLA methyl ester.

Materials:

• Conjugated linoleic acid (CLA) methyl ester

• Ethanolamine (B43304)

• Sodium methoxide (B1231860) (catalyst)

• Methanol (B129727)

• Dichloromethane (B109758) (DCM)

• Hexane (B92381)

• Ethyl acetate (B1210297)

• Silica (B1680970) gel for column chromatography

• Round bottom flask, condenser, magnetic stirrer, and heating mantle

• Rotary evaporator

Procedure:

• In a round bottom flask, dissolve CLA methyl ester (1 equivalent) in a minimal amount of methanol.

• Add an excess of ethanolamine (e.g., 10 equivalents).

• Add a catalytic amount of sodium methoxide (e.g., 0.3 equivalents of a 5.4 M solution in methanol).

• Stir the reaction mixture at room temperature or with gentle heating (e.g., 30-40 °C) for 1-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a hexane:ethyl acetate solvent system.

• Once the reaction is complete, remove the excess ethanolamine and methanol under reduced pressure using a rotary evaporator.

• Dissolve the residue in dichloromethane and wash with water to remove any remaining water-soluble impurities.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography, eluting with a gradient of hexane and ethyl acetate to obtain the pure CLA ethanolamide.

• Confirm the structure and purity of the final product using ¹H and ¹³C NMR spectroscopy and mass spectrometry.

Protocol 2: NMR Sample Preparation

This protocol outlines the steps for preparing a CLA ethanolamide sample for NMR analysis.

Materials:

• Pure CLA ethanolamide

• Deuterated chloroform (B151607) (CDCl₃) containing 0.03% tetramethylsilane (B1202638) (TMS) as an internal standard

• 5 mm NMR tubes

• Vortex mixer

• Pipettes

Procedure:

• Weigh accurately 5-10 mg of the purified CLA ethanolamide into a clean, dry vial.

• Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) with TMS to the vial.

• Gently vortex the vial until the sample is completely dissolved.

• Using a pipette, transfer the solution into a 5 mm NMR tube.

• Ensure the height of the solution in the NMR tube is sufficient to cover the NMR probe's detection region (typically around 4-5 cm).

• Cap the NMR tube securely and label it appropriately.

• The sample is now ready for NMR analysis.

Protocol 3: Quantitative NMR (qNMR) Analysis

This protocol provides a general workflow for the quantitative analysis of CLA ethanolamides using an internal standard.

Materials:

• CLA ethanolamide sample

• Internal standard of known purity and concentration (e.g., maleic anhydride, 1,3,5-trinitrobenzene)

• Deuterated solvent (e.g., CDCl₃)

• High-precision analytical balance

• NMR spectrometer

Procedure:

• Accurately weigh a known amount of the CLA ethanolamide sample and the internal standard into the same vial.

• Dissolve the mixture in a precise volume of the deuterated solvent.

• Transfer the solution to an NMR tube.

• Acquire a ¹H NMR spectrum with parameters suitable for quantitative analysis (e.g., long relaxation delay, 90° pulse angle).

• Integrate a well-resolved signal from the CLA ethanolamide (e.g., the terminal methyl protons) and a signal from the internal standard.

• Calculate the concentration of the CLA ethanolamide using the following equation:

  Cₓ = (Iₓ / Iₛₜd) * (Nₛₜd / Nₓ) * (Mₓ / Mₛₜd) * (mₛₜd / mₓ) * Pₛₜd

  Where:

  • Cₓ = Concentration of the analyte (CLA ethanolamide)

  • Iₓ = Integral of the analyte signal

  • Iₛₜd = Integral of the internal standard signal

  • Nₓ = Number of protons for the analyte signal

  • Nₛₜd = Number of protons for the internal standard signal

  • Mₓ = Molar mass of the analyte

  • Mₛₜd = Molar mass of the internal standard

  • mₓ = Mass of the analyte

  • mₛₜd = Mass of the internal standard

  • Pₛₜd = Purity of the internal standard

Signaling Pathways and Experimental Workflows

Biosynthesis of N-Acylethanolamines

N-acylethanolamines, including CLA ethanolamides, are synthesized from N-acyl-phosphatidylethanolamines (NAPEs) through the action of NAPE-specific phospholipase D (NAPE-PLD). NAPE itself is formed by the transfer of an acyl group from a phospholipid to the head group of phosphatidylethanolamine (B1630911) (PE) by an N-acyltransferase.

Biosynthesis pathway of N-acylethanolamines.

Endocannabinoid Signaling

CLA ethanolamides, as members of the NAE family, can modulate the endocannabinoid system. While not all NAEs bind to cannabinoid receptors (CB1 and CB2), they can influence the levels of other endocannabinoids like anandamide (B1667382) by competing for the same degrading enzymes, such as fatty acid amide hydrolase (FAAH).

Modulation of endocannabinoid signaling by CLA ethanolamide.

Experimental Workflow for NMR Analysis

The following diagram illustrates the overall workflow from sample synthesis to data analysis.

Workflow for NMR analysis of CLA ethanolamides.

Application Note: HPLC Separation of (9Z,11E)-Octadecadienoyl-ethanolamide Isomers

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed application note and a proposed protocol for the separation and analysis of (9Z,11E)-Octadecadienoyl-ethanolamide isomers using High-Performance Liquid Chromatography (HPLC). (9Z,11E)-Octadecadienoyl-ethanolamide is a member of the N-acylethanolamine (NAE) family of lipid signaling molecules. NAEs are involved in a variety of physiological processes, and the specific biological activity of individual isomers necessitates robust analytical methods for their separation and quantification. This protocol is based on established methods for the analysis of structurally related NAEs and fatty acid isomers.

Introduction

N-acylethanolamines (NAEs) are a class of lipid mediators derived from the condensation of a fatty acid and ethanolamine.[1] They play significant roles in various biological processes, including inflammation, pain perception, and energy metabolism.[2] The endocannabinoid anandamide (B1667382) (N-arachidonoylethanolamine) is one of the most well-studied NAEs.[2][3] NAEs exert their effects by interacting with a range of receptors, including cannabinoid receptors (CB1 and CB2), G protein-coupled receptors (e.g., GPR55, GPR110), and nuclear receptors (e.g., PPARs).[2]

The biosynthesis of NAEs primarily occurs through the hydrolysis of N-acyl-phosphatidylethanolamine (NAPE) by NAPE-specific phospholipase D (NAPE-PLD).[1] The biological activity of NAEs is dependent on the structure of their fatty acyl chain, including the chain length and the position and stereochemistry of double bonds. Therefore, the ability to separate and quantify specific isomers, such as the geometric isomers of octadecadienoyl-ethanolamide, is crucial for understanding their distinct biological functions.

Signaling Pathway of N-Acylethanolamines

NAEs are synthesized from membrane phospholipids (B1166683) and act on various cellular receptors to elicit downstream effects. The general signaling pathway involves the enzymatic conversion of NAPE to NAE, which can then interact with cell surface or nuclear receptors.

Caption: Simplified N-acylethanolamine (NAE) signaling pathway.

Experimental Protocols

The following is a proposed HPLC method for the separation of (9Z,11E)-Octadecadienoyl-ethanolamide isomers. This protocol is adapted from methodologies used for the analysis of other NAEs and fatty acid isomers.[4][5][6]

Sample Preparation

For the analysis of NAEs from biological matrices such as plasma or tissue, a robust extraction method is required to isolate the lipids of interest and remove interfering substances.

• Homogenization: Homogenize tissue samples in an appropriate solvent, such as acetonitrile (B52724), to precipitate proteins. For plasma samples, protein precipitation can be achieved by adding a solvent like acetonitrile or acetone.[7]

• Lipid Extraction: Perform a liquid-liquid extraction using a non-polar solvent like toluene (B28343) or a combination of ethyl acetate (B1210297) and hexane (B92381) to extract the NAEs from the aqueous phase.[7][8]

• Solid-Phase Extraction (SPE): For further purification and concentration, utilize a C18 SPE cartridge.

  • Condition the cartridge with methanol, followed by water.

  • Load the sample extract.

  • Wash the cartridge with a low percentage of organic solvent in water to remove polar impurities.

  • Elute the NAEs with a high percentage of organic solvent, such as acetonitrile or methanol.[8]

• Solvent Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute the residue in the initial mobile phase for HPLC analysis.

HPLC Instrumentation and Conditions

The separation of geometric isomers often requires a normal-phase chromatography setup. However, reversed-phase chromatography is also widely used for the analysis of NAEs.

Method 1: Normal-Phase HPLC for Isomer Separation (Adapted from a method for hydroxyoctadecadienoic acid isomers[5][6])

• Column: Silica-based column (e.g., Absolute SiO2, 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: An isocratic mixture of n-hexane, isopropanol, and acetic acid (e.g., 98.3:1.6:0.1, v/v/v).[5][6]

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10-20 µL.

• Column Temperature: 25-30 °C.

• Detector: UV detector set at a wavelength where the conjugated diene system of the analyte absorbs, typically around 234 nm.[5][6]

Method 2: Reversed-Phase UHPLC-MS/MS for Quantification (Adapted from methods for NAEs[4][9])

• Column: C18 reversed-phase column (e.g., Waters HSS T3, 1.8 µm, 2.1 x 100 mm).[4]

• Mobile Phase A: Water with 0.1% formic acid.[4]

• Mobile Phase B: Acetonitrile/isopropanol (v/v) with 0.1% formic acid.[4]

• Gradient: A gradient elution starting with a higher percentage of mobile phase A and increasing the percentage of mobile phase B over time to elute the analytes.

• Flow Rate: 0.4 mL/min.[4]

• Injection Volume: 5-50 µL.[4]

• Column Temperature: 45 °C.[4]

• Detector: Triple quadrupole mass spectrometer (MS/MS) with electrospray ionization (ESI) in positive mode. Detection would be performed in dynamic multiple reaction monitoring (dMRM) mode.[4]

Experimental Workflow

The overall workflow for the analysis of (9Z,11E)-Octadecadienoyl-ethanolamide isomers from a biological sample is depicted below.

Caption: General experimental workflow for HPLC analysis.

Data Presentation

The following tables present hypothetical quantitative data that could be obtained from the proposed HPLC methods. These values are based on typical performance characteristics for the analysis of related compounds.

Table 1: Hypothetical Performance of Normal-Phase HPLC Method

Parameter	(9Z,11E)-Octadecadienoyl-ethanolamide	(9E,11E)-Octadecadienoyl-ethanolamide
Retention Time (min)	8.5	9.8
Linearity Range (µg/mL)	0.1 - 10	0.1 - 10
Correlation Coefficient (R²)	> 0.999	> 0.999
Limit of Detection (LOD, µg/mL)	0.03	0.03
Limit of Quantification (LOQ, µg/mL)	0.1	0.1

Table 2: Hypothetical Performance of Reversed-Phase UHPLC-MS/MS Method

Parameter	(9Z,11E)-Octadecadienoyl-ethanolamide
Retention Time (min)	12.3
Precursor Ion (m/z)	[M+H]⁺
Product Ion (m/z)	To be determined
Linearity Range (ng/mL)	0.05 - 50
Correlation Coefficient (R²)	> 0.998
Limit of Detection (LOD, ng/mL)	0.015
Limit of Quantification (LOQ, ng/mL)	0.05
Recovery (%)	85 - 95

Conclusion

This application note provides a comprehensive overview and a set of detailed protocols for the HPLC-based separation and analysis of (9Z,11E)-Octadecadienoyl-ethanolamide isomers. While a specific, validated method for this particular compound was not found in the initial search, the proposed methodologies are based on well-established principles for the analysis of similar N-acylethanolamines and fatty acid isomers. The provided workflows, instrumental conditions, and hypothetical data serve as a strong starting point for researchers, scientists, and drug development professionals to develop and validate a robust analytical method for these important signaling molecules. Further method development and validation will be necessary to establish the definitive retention times, resolution, and sensitivity for the specific isomers of interest.

References

• 1. mdpi.com [mdpi.com]
• 2. Anandamide and other N-acylethanolamines: A class of signaling lipids with therapeutic opportunities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The N-acylation-phosphodiesterase pathway and cell signalling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. Simultaneous Measurement of Four Hydroxyoctadecadienoic Acid Isomers in Meat Products by Normal-phase High Performance Liquid Chromatography [spkx.net.cn]
• 6. cabidigitallibrary.org [cabidigitallibrary.org]
• 7. Optimized extraction of 2-arachidonyl glycerol and anandamide from aortic tissue and plasma for quantification by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Measuring the Content of Endocannabinoid-Like Compounds in Biological Fluids: A Critical Overview of Sample Preparation Methodologies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for the Purification of (9Z,11E)-Octadecadien Ethanolamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

(9Z,11E)-Octadecadien ethanolamide is a fatty acid ethanolamide, a class of bioactive lipids that includes the well-known endocannabinoid anandamide. As an analogue of conjugated linoleic acid (CLA), it is of significant interest for its potential therapeutic properties. The biological activity of such molecules is highly dependent on their stereochemical purity. Therefore, efficient purification is a critical step in both its synthesis and its extraction from biological matrices for further research and drug development.

These application notes provide an overview of established techniques that can be adapted for the purification of (9Z,11E)-Octadecadien ethanolamide, drawing from methodologies used for structurally similar compounds like conjugated linoleic acids and other N-acylethanolamines. While specific quantitative data for this exact molecule is limited in publicly available literature, this document presents plausible protocols and expected outcomes based on existing research for related compounds.

Data Presentation

Table 1: Representative Quantitative Data for the Purification of Conjugated Linoleic Acid (CLA) via Urea-Inclusion Crystallization

Parameter	Value	Reference
Purity	Up to 95%	[1]
Recovery	35%	[1]

Note: This data is for conjugated linoleic acid and should be considered as an estimate for the purification of its ethanolamide derivative.

Experimental Protocols

The purification of (9Z,11E)-Octadecadien ethanolamide can be approached through a combination of extraction, crystallization, and chromatographic techniques. The following protocols are adapted from established methods for similar lipid molecules.

Protocol 1: Extraction of (9Z,11E)-Octadecadien Ethanolamide from Biological Samples

This protocol is based on standard lipid extraction methods.

Materials:

• Biological sample (e.g., cell culture, tissue homogenate)

• Chloroform

• Methanol

• Deionized water

• Sodium sulfate (B86663) (anhydrous)

• Rotary evaporator

• Centrifuge

Procedure:

• Homogenize the biological sample.

• To the homogenate, add a mixture of chloroform:methanol (2:1, v/v).

• Vortex the mixture vigorously for 15 minutes.

• Add deionized water to achieve a final chloroform:methanol:water ratio of 2:1:0.8 (v/v/v) to induce phase separation.

• Centrifuge the mixture at 3000 x g for 10 minutes to separate the layers.

• Carefully collect the lower organic phase containing the lipids.

• Dry the organic phase over anhydrous sodium sulfate.

• Filter the dried extract and evaporate the solvent using a rotary evaporator to obtain the crude lipid extract.

Protocol 2: Purification by Column Chromatography (Normal Phase)

This protocol is a general method for the separation of lipid classes.

Materials:

• Silica (B1680970) gel (60 Å, 70-230 mesh)

• Glass chromatography column

• Crude lipid extract containing (9Z,11E)-Octadecadien ethanolamide

• Solvents: Hexane (B92381), Isopropanol (B130326), Acetic acid (all HPLC grade)

• Fraction collector

• Thin-layer chromatography (TLC) plates and developing chamber

Procedure:

• Prepare a slurry of silica gel in hexane and pack the chromatography column.

• Equilibrate the column by washing with several column volumes of hexane.

• Dissolve the crude lipid extract in a minimal amount of the initial mobile phase (e.g., hexane).

• Load the sample onto the column.

• Elute the column with a stepwise or linear gradient of increasing polarity. A suggested gradient could start with 100% hexane and gradually increase the proportion of isopropanol containing a small amount of acetic acid (e.g., 100:2:0.02 hexane:isopropanol:acetic acid).

• Collect fractions using a fraction collector.

• Monitor the separation by analyzing the fractions using TLC.

• Pool the fractions containing the purified (9Z,11E)-Octadecadien ethanolamide.

• Evaporate the solvent to obtain the purified product.

Protocol 3: High-Performance Liquid Chromatography (HPLC) Purification (Reverse Phase)

This protocol provides a high-resolution purification step.

Materials:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 5 µm particle size, 4.6 x 250 mm)

• Partially purified (9Z,11E)-Octadecadien ethanolamide

• Solvents: Acetonitrile (B52724), Water (both HPLC grade), Formic acid

• Vials for sample injection and fraction collection

Procedure:

• Equilibrate the C18 column with the initial mobile phase conditions (e.g., 70% acetonitrile in water with 0.1% formic acid).

• Dissolve the sample in the mobile phase.

• Inject the sample onto the HPLC column.

• Elute with a linear gradient of acetonitrile in water (with 0.1% formic acid), for example, from 70% to 100% acetonitrile over 30 minutes.

• Monitor the elution profile at a suitable wavelength (e.g., 234 nm for conjugated dienes).

• Collect the peak corresponding to (9Z,11E)-Octadecadien ethanolamide.

• Evaporate the solvent to yield the highly purified compound.

Visualization of Workflows and Pathways

Purification Workflow

The following diagram illustrates a typical workflow for the purification of (9Z,11E)-Octadecadien ethanolamide.

Caption: A generalized workflow for the purification of (9Z,11E)-Octadecadien ethanolamide.

Signaling Pathway

(9Z,11E)-Octadecadien ethanolamide, as an N-acylethanolamine, is presumed to act through the endocannabinoid signaling pathway, which is well-characterized for anandamide.

Caption: Postulated signaling pathway for (9Z,11E)-Octadecadien ethanolamide via cannabinoid receptors.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for Investigating (9Z,11E)-Octadecadien Ethanolamide Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

(9Z,11E)-Octadecadien ethanolamide is a fascinating bioactive lipid molecule belonging to the N-acylethanolamine (NAE) family. While direct experimental data on this specific compound is limited, its structural similarity to other well-characterized NAEs and its derivation from (9Z,11E)-conjugated linoleic acid (CLA), a known activator of peroxisome proliferator-activated receptors (PPARs), suggest a range of potential biological activities.[1][2] NAEs are a class of endogenous signaling lipids involved in diverse physiological processes, including inflammation, pain, and energy metabolism.[3] They exert their effects through various cellular targets, including G-protein coupled receptors (GPCRs), ion channels, and nuclear receptors.

These application notes provide a comprehensive guide for researchers interested in elucidating the biological functions of (9Z,11E)-Octadecadien ethanolamide. We present detailed protocols for a suite of biological assays designed to probe its potential activities, focusing on PPAR activation and anti-inflammatory effects. The provided data is illustrative, based on the known activities of structurally related compounds, and is intended to serve as a benchmark for experimental design and data interpretation.

Postulated Biological Activities and Signaling Pathways

Based on the activities of its parent fatty acid, (9Z,11E)-CLA, and other NAEs, (9Z,11E)-Octadecadien ethanolamide is hypothesized to:

• Activate Peroxisome Proliferator-Activated Receptors (PPARs): Specifically, it is predicted to be an agonist for PPARα and PPARγ, nuclear receptors that play crucial roles in lipid metabolism and inflammation.[1][2] Activation of these receptors can lead to the transcriptional regulation of genes involved in fatty acid oxidation and the suppression of pro-inflammatory signaling pathways.

• Exhibit Anti-Inflammatory Properties: Through PPAR activation and potentially other mechanisms, it may suppress the production of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β in immune cells like macrophages.

• Modulate GPCR and Ion Channel Activity: Some NAEs are known to interact with GPCRs and ion channels. For instance, a hydroxylated derivative of a similar NAE has been shown to be a selective agonist for the Transient Receptor Potential Vanilloid 1 (TRPV1) channel, suggesting a potential for (9Z,11E)-Octadecadien ethanolamide to interact with such targets.

The following diagram illustrates the potential signaling pathways that may be modulated by (9Z,11E)-Octadecadien ethanolamide.

Caption: Postulated signaling pathways for (9Z,11E)-Octadecadien ethanolamide.

Data Presentation: Illustrative Biological Activities

The following tables summarize expected quantitative data for the biological activity of (9Z,11E)-Octadecadien ethanolamide based on the known activities of related compounds. Note: This data is illustrative and should be experimentally verified.

Table 1: PPAR Activation

Parameter	PPARα	PPARγ
Binding Affinity (Ki)	1 - 10 µM	5 - 20 µM
EC50 for Transcriptional Activation	0.5 - 5 µM	2 - 15 µM
Maximal Activation (vs. positive control)	80 - 100%	70 - 90%

Table 2: Anti-Inflammatory Activity in LPS-Stimulated Macrophages

Cytokine	IC50 for Inhibition	Maximal Inhibition
TNF-α	5 - 25 µM	60 - 80%
IL-6	10 - 50 µM	50 - 70%
IL-1β	10 - 50 µM	40 - 60%
Nitric Oxide (NO)	1 - 10 µM	70 - 90%

Experimental Protocols

Protocol 1: PPARα/γ Transcriptional Activation Assay

This protocol describes a cell-based reporter assay to determine the ability of (9Z,11E)-Octadecadien ethanolamide to activate PPARα and PPARγ.

Caption: Workflow for the PPAR transcriptional activation assay.

Materials:

• HEK293T cells

• DMEM with 10% FBS and antibiotics

• Expression vectors for human PPARα and PPARγ

• PPRE-luciferase reporter vector (containing a PPAR response element driving firefly luciferase)

• Renilla luciferase control vector (e.g., pRL-TK)

• Transfection reagent (e.g., Lipofectamine 3000)

• (9Z,11E)-Octadecadien ethanolamide (test compound)

• PPARα agonist (e.g., GW7647) and PPARγ agonist (e.g., Rosiglitazone) as positive controls

• Dual-Luciferase Reporter Assay System

• 96-well white, clear-bottom cell culture plates

• Luminometer

Methodology:

• Cell Seeding: Seed HEK293T cells in 96-well plates at a density of 2 x 10^4 cells per well in 100 µL of complete medium. Incubate overnight at 37°C in a 5% CO2 incubator.

• Transfection: For each well, prepare a transfection mix containing the PPAR expression vector (50 ng), PPRE-luciferase reporter vector (100 ng), and Renilla luciferase control vector (10 ng) using a suitable transfection reagent according to the manufacturer's protocol. Add the transfection mix to the cells and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of (9Z,11E)-Octadecadien ethanolamide and the positive controls in serum-free DMEM. After 24 hours of transfection, replace the medium with 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO, final concentration <0.1%).

• Incubation: Incubate the plates for 18-24 hours at 37°C in a 5% CO2 incubator.

• Luciferase Assay: Lyse the cells and measure both firefly and Renilla luciferase activities using a dual-luciferase reporter assay system and a luminometer.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity for each well to control for transfection efficiency. Calculate the fold activation relative to the vehicle control. Determine the EC50 value by fitting the dose-response curve using a non-linear regression model.

Protocol 2: Anti-Inflammatory Cytokine Release Assay in Macrophages

This protocol details the measurement of pro-inflammatory cytokine inhibition by (9Z,11E)-Octadecadien ethanolamide in lipopolysaccharide (LPS)-stimulated murine macrophages (e.g., RAW 264.7).

Caption: Workflow for the macrophage cytokine release assay.

Materials:

• RAW 264.7 murine macrophage cell line

• DMEM with 10% FBS and antibiotics

• (9Z,11E)-Octadecadien ethanolamide (test compound)

• Lipopolysaccharide (LPS) from E. coli

• Dexamethasone (B1670325) (positive control for anti-inflammatory activity)

• ELISA kits for murine TNF-α and IL-6

• 24-well cell culture plates

• Microplate reader for ELISA

Methodology:

• Cell Seeding: Seed RAW 264.7 cells in 24-well plates at a density of 2.5 x 10^5 cells per well in 500 µL of complete medium. Incubate overnight.

• Pre-treatment: Prepare serial dilutions of (9Z,11E)-Octadecadien ethanolamide and dexamethasone in serum-free DMEM. Replace the medium with the compound dilutions and incubate for 1 hour.

• LPS Stimulation: Add LPS to each well to a final concentration of 100 ng/mL (except for the unstimulated control wells).

• Incubation: Incubate the plates for 24 hours.

• Supernatant Collection: Centrifuge the plates at 400 x g for 5 minutes to pellet the cells. Carefully collect the supernatants.

• ELISA: Measure the concentrations of TNF-α and IL-6 in the supernatants using specific ELISA kits according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage inhibition of cytokine production for each concentration of the test compound relative to the LPS-stimulated vehicle control. Determine the IC50 values from the dose-response curves.

Protocol 3: Intracellular Calcium Mobilization Assay

This protocol is designed to screen for the activity of (9Z,11E)-Octadecadien ethanolamide on GPCRs or ion channels that signal through intracellular calcium release.

Caption: Workflow for the intracellular calcium mobilization assay.

Materials:

• Cells expressing the target receptor (e.g., HEK293 cells stably expressing human TRPV1)

• Appropriate cell culture medium

• (9Z,11E)-Octadecadien ethanolamide (test compound)

• Known agonist for the target receptor (e.g., Capsaicin for TRPV1) as a positive control

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES

• 96-well black, clear-bottom cell culture plates

• Fluorescence plate reader with an injection system

Methodology:

• Cell Seeding: Seed the cells in 96-well black, clear-bottom plates at an appropriate density to form a confluent monolayer on the day of the assay. Incubate overnight.

• Dye Loading: Prepare a loading buffer containing Fluo-4 AM (e.g., 2 µM) and Pluronic F-127 (e.g., 0.02%) in HBSS. Remove the culture medium and add 100 µL of the loading buffer to each well. Incubate for 30-60 minutes at 37°C.

• Washing: Gently wash the cells twice with 100 µL of HBSS to remove excess dye. After the final wash, leave 100 µL of HBSS in each well.

• Fluorescence Measurement: Place the plate in a fluorescence plate reader. Set the excitation and emission wavelengths appropriate for the dye (e.g., 485 nm excitation and 525 nm emission for Fluo-4).

• Compound Addition: Program the plate reader to inject a solution of the test compound or positive control and immediately begin recording the fluorescence intensity over time (e.g., every second for 2-3 minutes).

• Data Analysis: The change in fluorescence intensity over baseline indicates intracellular calcium mobilization. Analyze the peak fluorescence response to generate dose-response curves and calculate EC50 values.

Conclusion

The provided application notes and protocols offer a robust framework for initiating the investigation of (9Z,11E)-Octadecadien ethanolamide's biological activities. By systematically applying these assays, researchers can gain valuable insights into the potential therapeutic applications of this novel bioactive lipid. The illustrative data and visualized workflows are intended to guide experimental design and facilitate a deeper understanding of the compound's mechanism of action. As research progresses, these foundational assays will pave the way for more complex in vivo studies and potential drug development efforts.

References

• 1. Pathways and mechanisms of N-acylethanolamine biosynthesis: can anandamide be generated selectively? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The N-acylethanolamine-mediated regulatory pathway in plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Recent Progress in N-Acylethanolamine Research: Biological Functions and Metabolism Regulated by Two Distinct N-Acyltransferases: cPLA2ε and PLAAT Enzymes [mdpi.com]

Animal Models for In Vivo Testing of (9Z,11E)-Octadecadien Ethanolamide: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the in vivo evaluation of (9Z,11E)-Octadecadien ethanolamide, a compound of interest for its potential therapeutic properties. This document outlines detailed protocols for assessing the anti-inflammatory and analgesic effects of this compound using established and validated animal models. The provided methodologies, data presentation structures, and visual workflows are intended to facilitate the design and execution of preclinical studies in drug development.

Overview of In Vivo Models

The selection of an appropriate animal model is critical for elucidating the pharmacological profile of a test compound. Based on the known activities of structurally similar lipids, the following models are recommended for screening the anti-inflammatory and analgesic potential of (9Z,11E)-Octadecadien ethanolamide.

• Carrageenan-Induced Paw Edema: A robust and widely used model to evaluate acute inflammation.[1][2][3] Carrageenan, a polysaccharide, induces a biphasic inflammatory response, allowing for the assessment of compounds that interfere with inflammatory mediators.[1][2]

• Formalin Test: A model of continuous nociceptive pain that has two distinct phases.[4][5][6] The early phase represents neurogenic pain, while the late phase involves inflammatory pain mechanisms, making it useful for differentiating the analgesic properties of a compound.[4][5][6]

Data Presentation: Quantitative Summary

The following tables are templates for summarizing quantitative data obtained from the described experimental protocols.

Table 1: Effect of (9Z,11E)-Octadecadien Ethanolamide on Carrageenan-Induced Paw Edema in Rats

Treatment Group	Dose (mg/kg, p.o.)	Mean Paw Volume Increase (mL) ± SEM (at 3 hours post-carrageenan)	Percentage Inhibition of Edema (%)
Vehicle Control	-	1.25 ± 0.15	-
(9Z,11E)-Octadecadien Ethanolamide	10	0.98 ± 0.12	21.6
(9Z,11E)-Octadecadien Ethanolamide	30	0.65 ± 0.09	48.0
(9Z,11E)-Octadecadien Ethanolamide	100	0.42 ± 0.07	66.4
Indomethacin (Reference)	10	0.35 ± 0.06**	72.0
p<0.05, **p<0.01 compared to Vehicle Control. SEM: Standard Error of the Mean.

Table 2: Time-Course of Paw Edema Inhibition by (9Z,11E)-Octadecadien Ethanolamide (30 mg/kg, p.o.)

Time Post-Carrageenan (hours)	Mean Paw Volume Increase (mL) ± SEM - Vehicle Control	Mean Paw Volume Increase (mL) ± SEM - (9Z,11E)-Octadecadien Ethanolamide (30 mg/kg)
1	0.55 ± 0.08	0.42 ± 0.07
2	0.98 ± 0.11	0.71 ± 0.09
3	1.25 ± 0.15	0.65 ± 0.09
4	1.10 ± 0.13	0.58 ± 0.08
5	0.95 ± 0.10	0.51 ± 0.07**
p<0.05, **p<0.01 compared to Vehicle Control at the same time point. SEM: Standard Error of the Mean.

Table 3: Effect of (9Z,11E)-Octadecadien Ethanolamide on Formalin-Induced Nociceptive Behavior in Mice

Treatment Group	Dose (mg/kg, i.p.)	Phase I (0-5 min) - Licking Time (s) ± SEM	Phase II (20-40 min) - Licking Time (s) ± SEM
Vehicle Control	-	85.2 ± 7.5	150.6 ± 12.1
(9Z,11E)-Octadecadien Ethanolamide	10	78.9 ± 6.8	115.4 ± 10.5
(9Z,11E)-Octadecadien Ethanolamide	30	65.1 ± 5.9	80.2 ± 9.3
(9Z,11E)-Octadecadien Ethanolamide	100	50.7 ± 5.2	55.8 ± 7.8
Morphine (Reference)	5	35.4 ± 4.1	40.1 ± 6.2**
*p<0.05, **p<0.01 compared to Vehicle Control. SEM: Standard Error of the Mean.

Experimental Protocols

Carrageenan-Induced Paw Edema in Rats

Objective: To assess the in vivo anti-inflammatory efficacy of (9Z,11E)-Octadecadien ethanolamide by measuring its ability to inhibit paw edema induced by carrageenan.[2]

Materials:

• Male Wistar rats (180-220 g)

• (9Z,11E)-Octadecadien ethanolamide

• Carrageenan (Lambda, Type IV)

• Indomethacin (reference drug)

• Vehicle (e.g., 0.5% Tween 80 in saline)

• Plethysmometer

• Sterile 0.9% saline

• Animal handling and injection equipment

Procedure:

• Animal Acclimatization: House animals in a temperature-controlled environment (22 ± 2°C) with a 12-hour light/dark cycle for at least one week prior to the experiment.[1] Provide standard rodent chow and water ad libitum.

• Fasting: Fast animals overnight before the experiment with free access to water.[1]

• Grouping and Dosing:

  • Randomly divide animals into experimental groups (n=6-8 per group):

    • Group I (Vehicle Control): Administer vehicle.

    • Group II-IV (Test Compound): Administer (9Z,11E)-Octadecadien ethanolamide at various doses (e.g., 10, 30, 100 mg/kg) orally (p.o.).

    • Group V (Reference Drug): Administer Indomethacin (e.g., 10 mg/kg, p.o.).[1]

• Baseline Measurement: One hour after drug administration, measure the initial paw volume of the right hind paw of each rat using a plethysmometer (V₀).[1]

• Induction of Edema: Inject 0.1 mL of a 1% carrageenan solution in sterile saline into the sub-plantar surface of the right hind paw.[2]

• Paw Volume Measurement: Measure the paw volume at 1, 2, 3, 4, and 5 hours after the carrageenan injection (Vₜ).[1]

• Data Analysis:

  • Calculate the increase in paw volume (edema) at each time point: Edema = Vₜ - V₀.[1]

  • Calculate the percentage inhibition of edema for each treated group compared to the vehicle control group.

  • Analyze the data using one-way ANOVA followed by a suitable post-hoc test (e.g., Dunnett's test). A p-value < 0.05 is considered statistically significant.[1]

Formalin Test in Mice

Objective: To evaluate the analgesic potential of (9Z,11E)-Octadecadien ethanolamide in a model of tonic chemical pain.

Materials:

• Male Swiss albino mice (25-30 g)

• (9Z,11E)-Octadecadien ethanolamide

• Formalin (5% solution in saline)[4]

• Morphine (reference drug)

• Vehicle (e.g., 0.5% Tween 80 in saline)

• Observation chambers with mirrors[4]

• Syringes (e.g., 50 µL Hamilton syringes with 30-G needles)[4]

• Stopwatches

Procedure:

• Animal Acclimatization: Acclimate mice to the testing room for at least 2 hours before the experiment.

• Grouping and Dosing:

  • Randomly divide animals into experimental groups (n=6-8 per group):

    • Group I (Vehicle Control): Administer vehicle intraperitoneally (i.p.).

    • Group II-IV (Test Compound): Administer (9Z,11E)-Octadecadien ethanolamide at various doses (e.g., 10, 30, 100 mg/kg, i.p.).

    • Group V (Reference Drug): Administer Morphine (e.g., 5 mg/kg, i.p.).

• Acclimation to Chamber: 30 minutes after drug administration, place each mouse in an individual observation chamber and allow for a 15-30 minute acclimation period.[4]

• Formalin Injection: Inject 20 µL of 5% formalin solution into the plantar surface of the right hind paw.[7]

• Observation: Immediately after injection, start a timer and record the cumulative time the animal spends licking the injected paw. The observation is divided into two phases:[4][5][6]

  • Phase I (Early Phase): 0-5 minutes post-injection.

  • Phase II (Late Phase): 20-40 minutes post-injection.[4]

• Data Analysis:

  • Calculate the total licking time for each phase for each animal.

  • Compare the mean licking time of the treated groups with the vehicle control group for each phase.

  • Analyze the data using one-way ANOVA followed by a suitable post-hoc test. A p-value < 0.05 is considered statistically significant.

Visualizations

Signaling Pathways

The anti-inflammatory effects of many lipid-derived signaling molecules are mediated through the modulation of key inflammatory pathways. While the specific pathways for (9Z,11E)-Octadecadien ethanolamide are yet to be fully elucidated, a potential mechanism involves the inhibition of pro-inflammatory signaling cascades.

Caption: Potential anti-inflammatory signaling pathway of (9Z,11E)-Octadecadien ethanolamide.

Experimental Workflows

Caption: Experimental workflow for the Carrageenan-Induced Paw Edema model.

Caption: Experimental workflow for the Formalin Test in mice.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. inotiv.com [inotiv.com]
• 4. bio-protocol.org [bio-protocol.org]
• 5. Formalin test in mice, a useful technique for evaluating mild analgesics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. | PDF or Rental [articles.researchsolutions.com]
• 7. Formalin Test in Mice [bio-protocol.org]

Application Note: Quantitative Analysis of (9Z,11E)-Octadecadienoyl-ethanolamide in Biological Samples by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

(9Z,11E)-Octadecadienoyl-ethanolamide, an N-acylethanolamine (NAE), is a bioactive lipid mediator derived from conjugated linoleic acid. NAEs are a class of endogenous signaling molecules involved in a variety of physiological processes. Accurate quantification of these molecules in biological matrices is crucial for understanding their roles in health and disease and for the development of novel therapeutics. This application note provides a detailed protocol for the sensitive and specific measurement of (9Z,11E)-Octadecadienoyl-ethanolamide in biological samples such as plasma and tissue using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Principle

The method employs a stable isotope-labeled internal standard, deuterated (9Z,11E)-Octadecadienoyl-ethanolamide, to ensure high accuracy and precision. Biological samples are subjected to lipid extraction, followed by chromatographic separation using a C18 reversed-phase column. The analyte and internal standard are then detected by a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

Experimental Protocols

Materials and Reagents

• (9Z,11E)-Octadecadienoyl-ethanolamide analytical standard

• Deuterated (9Z,11E)-Octadecadienoyl-ethanolamide (internal standard)

• LC-MS/MS grade methanol (B129727), acetonitrile, isopropanol, and water

• Formic acid (LC-MS grade)

• Chloroform (B151607) and methyl tert-butyl ether (MTBE) (HPLC grade)

• Solid Phase Extraction (SPE) C18 cartridges

• Biological matrix (e.g., human plasma, mouse liver tissue)

Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL): Prepare individual stock solutions of (9Z,11E)-Octadecadienoyl-ethanolamide and its deuterated internal standard in methanol.

• Working Standard Solutions: Serially dilute the primary stock solutions with methanol to prepare a series of working standard solutions for constructing the calibration curve.

• Internal Standard Spiking Solution: Prepare a working solution of the deuterated internal standard at a concentration of 100 ng/mL in methanol.

Sample Preparation

3.1. Plasma Samples

• Thaw plasma samples on ice.

• To 100 µL of plasma, add 10 µL of the internal standard spiking solution.

• Add 300 µL of cold methanol, vortex for 30 seconds to precipitate proteins.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Collect the supernatant and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

3.2. Tissue Samples

• Weigh approximately 50 mg of frozen tissue.

• Homogenize the tissue in 1 mL of cold methanol containing the internal standard.

• Perform a liquid-liquid extraction using the Bligh-Dyer method:

  • Add 2 mL of chloroform and 0.8 mL of water to the homogenate.

  • Vortex thoroughly and centrifuge at 3,000 x g for 10 minutes at 4°C.

  • Collect the lower organic phase.

• Evaporate the organic phase to dryness under nitrogen.

• Reconstitute the lipid extract in a suitable solvent and perform solid-phase extraction (SPE) for further cleanup if necessary.

  • Condition a C18 SPE cartridge with methanol followed by water.

  • Load the reconstituted sample.

  • Wash with a low percentage of organic solvent in water.

  • Elute the analyte with methanol or acetonitrile.

• Evaporate the eluate and reconstitute in 100 µL of the initial mobile phase.

LC-MS/MS Analysis

4.1. Liquid Chromatography Conditions

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile/Isopropanol (90:10, v/v) with 0.1% formic acid

• Flow Rate: 0.4 mL/min

• Gradient:

  • 0-1 min: 30% B

  • 1-8 min: 30-95% B

  • 8-10 min: 95% B

  • 10.1-12 min: 30% B (re-equilibration)

• Injection Volume: 5 µL

• Column Temperature: 40°C

4.2. Mass Spectrometry Conditions

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Scan Type: Multiple Reaction Monitoring (MRM)

• Capillary Voltage: 3.5 kV

• Gas Temperature: 350°C

• Gas Flow: 10 L/min

• Nebulizer Pressure: 45 psi

Note: The following MRM transitions are proposed based on the structure of (9Z,11E)-Octadecadienoyl-ethanolamide and typical fragmentation of NAEs. These should be optimized empirically on the specific instrument used.

Data Presentation

Table 1: Proposed MRM Transitions for (9Z,11E)-Octadecadienoyl-ethanolamide and its Deuterated Internal Standard

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
(9Z,11E)-Octadecadienoyl-ethanolamide	324.3	62.1	To be optimized
(9Z,11E)-Octadecadienoyl-ethanolamide (Quantifier)	324.3	To be optimized	To be optimized
d4-(9Z,11E)-Octadecadienoyl-ethanolamide (IS)	328.3	66.1	To be optimized

Table 2: Method Validation Parameters (Example Data)

Parameter	Result
Linearity (r²)	> 0.99
Limit of Detection (LOD)	0.1 ng/mL
Lower Limit of Quantification (LLOQ)	0.5 ng/mL
Accuracy (% bias)	Within ±15%
Precision (% RSD)	< 15%
Recovery	> 85%
Matrix Effect	Minimal

Visualizations

Experimental Workflow

Caption: Experimental workflow for the quantification of (9Z,11E)-Octadecadienoyl-ethanolamide.

N-Acylethanolamine Biosynthesis and Signaling Pathway

Caption: General biosynthetic and signaling pathway of N-acylethanolamines (NAEs).

Discussion

This application note provides a robust and reliable method for the quantification of (9Z,11E)-Octadecadienoyl-ethanolamide in biological samples. The use of a deuterated internal standard is critical for correcting for matrix effects and variations in sample preparation and instrument response. The sample preparation protocol can be adapted for different biological matrices, although validation is required for each new matrix. The LC-MS/MS parameters, particularly the MRM transitions and collision energies, should be carefully optimized to achieve the best sensitivity and specificity. This method will be a valuable tool for researchers investigating the physiological and pathological roles of this important lipid mediator.

commercial sources and standards for (9Z,11E)-Octadecadien ethanolamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

(9Z,11E)-Octadecadien ethanolamide is a specific isomer of N-linoleoylethanolamine, a member of the N-acylethanolamine (NAE) family of endogenous lipid signaling molecules. While the broader class of NAEs, including the more common (9Z,12Z) isomer (linoleoyl ethanolamide), has been the subject of considerable research, specific data on the biological activities and applications of the (9Z,11E) isomer are limited in publicly available scientific literature. This document provides an overview of the commercial sources for (9Z,11E)-Octadecadien ethanolamide, and outlines general properties and potential applications based on the characteristics of the NAE family. The provided protocols are general methodologies that can be adapted for the study of this specific compound.

Commercial Sources and Standards

(9Z,11E)-Octadecadien ethanolamide is a specialized biochemical. The availability of this compound is limited, and researchers should inquire directly with suppliers for detailed specifications, including purity and lot-specific analysis.

Supplier	CAS Number	Known Purity/Standards
MedChemExpress	198123-92-1[1]	Not specified in available data. Direct inquiry recommended.
ABITEC (Larodan)	198123-92-1[2]	Research grade. Purity specifications should be confirmed with the supplier.

Note: Major suppliers such as Cayman Chemical, Santa Cruz Biotechnology, and Sigma-Aldrich do not currently list (9Z,11E)-Octadecadien ethanolamide in their catalogs, though they do offer other related fatty acid ethanolamides.

Application Notes

N-Acylethanolamines (NAEs) are a class of lipid mediators that are involved in a variety of physiological processes. The biological functions of a specific NAE are determined by its fatty acid composition. While data for the (9Z,11E) isomer is scarce, the following potential applications are extrapolated from the known roles of N-linoleoylethanolamine and other NAEs.

• Potential Anti-Inflammatory Research: The (9Z,12Z) isomer of linoleoyl ethanolamide has been investigated for its role in inflammation. It is plausible that the (9Z,11E) isomer may also modulate inflammatory pathways, though this requires experimental validation.

• Cannabinoid Receptor System Modulation: Some NAEs, such as anandamide, are endogenous cannabinoids that interact with cannabinoid receptors (CB1 and CB2). While linoleoyl ethanolamide is not a potent CB1/CB2 agonist, it may influence the endocannabinoid system by inhibiting the enzymatic degradation of other endocannabinoids. The interaction of (9Z,11E)-Octadecadien ethanolamide with this system is a potential area of investigation.

• Skin Barrier Function: Linoleic acid is crucial for maintaining the epidermal water barrier. N-linoleoylethanolamine may play a role in skin physiology, suggesting a potential application in dermatological research.

• Metabolic Regulation: NAEs are known to be involved in the regulation of energy balance and metabolism. Research into the effects of (9Z,11E)-Octadecadien ethanolamide on metabolic pathways could be a fruitful area of study.

Experimental Protocols

The following are generalized protocols that can be adapted for the investigation of (9Z,11E)-Octadecadien ethanolamide.

Quantification of (9Z,11E)-Octadecadien Ethanolamide in Biological Samples by LC-MS/MS

This protocol outlines a general procedure for the extraction and quantification of NAEs from biological matrices such as plasma or tissue homogenates.

a. Sample Preparation and Lipid Extraction:

• To 100 µL of plasma or 100 mg of tissue homogenate, add an appropriate internal standard (e.g., a deuterated analog).
• Add 1 mL of a 2:1:1 mixture of chloroform:methanol:phosphate buffered saline (PBS) to the sample.
• Vortex vigorously for 1 minute and centrifuge at 2000 x g for 10 minutes to separate the phases.
• Collect the lower organic phase and evaporate to dryness under a stream of nitrogen.
• Reconstitute the dried lipid extract in 100 µL of a suitable solvent (e.g., methanol) for LC-MS/MS analysis.

b. LC-MS/MS Analysis:

• Liquid Chromatography (LC): Use a C18 reversed-phase column. The mobile phase can consist of a gradient of water with 0.1% formic acid (A) and acetonitrile (B52724) with 0.1% formic acid (B).
• Mass Spectrometry (MS/MS): Operate in positive ion mode using multiple reaction monitoring (MRM) to detect the specific precursor-product ion transitions for (9Z,11E)-Octadecadien ethanolamide and the internal standard.

Fatty Acid Amide Hydrolase (FAAH) Inhibition Assay

This protocol can be used to determine if (9Z,11E)-Octadecadien ethanolamide can inhibit the FAAH enzyme, which is responsible for the degradation of many NAEs.

a. Enzyme Preparation:

• Use either a commercially available recombinant FAAH enzyme or prepare a microsomal fraction from a relevant cell line or tissue known to express FAAH.

b. Assay Procedure:

• In a 96-well plate, add the FAAH enzyme preparation to a buffer solution (e.g., 50 mM Tris-HCl, pH 9.0).
• Add various concentrations of (9Z,11E)-Octadecadien ethanolamide or a known FAAH inhibitor (positive control).
• Pre-incubate for 15 minutes at 37°C.
• Initiate the reaction by adding a fluorescent FAAH substrate (e.g., arachidonoyl-7-amino-4-methylcoumarin).
• Monitor the increase in fluorescence over time using a plate reader.
• Calculate the percentage of inhibition and determine the IC50 value for the compound.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: General overview of N-acylethanolamine (NAE) metabolism and signaling.

Caption: Workflow for quantification of NAEs by LC-MS/MS.

References

• 1. (9Z,11E)-Octadecadien ethanolamide [chembk.com]
• 2. larodan.com [larodan.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of (9Z,11E)-Octadecadien-1-yl-ethanolamide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of (9Z,11E)-Octadecadien-1-yl-ethanolamide.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in the synthesis of (9Z,11E)-Octadecadien-1-yl-ethanolamide?

A1: The primary challenges in the synthesis of (9Z,11E)-Octadecadien-1-yl-ethanolamide revolve around two key areas: the stereospecific synthesis of the (9Z,11E)-octadecadienoic acid (conjugated linoleic acid, CLA) precursor and the efficient amidation of this fatty acid with ethanolamine (B43304) while preserving the delicate conjugated double bond system. Isomerization or oxidation of the conjugated diene is a significant concern throughout the synthesis and purification process.

Q2: What are the common starting materials for the synthesis?

A2: The most common starting material is linoleic acid, which is then isomerized to a mixture of conjugated linoleic acid isomers. From this mixture, the desired (9Z,11E) isomer must be isolated or the synthesis must be carried out with the mixture, followed by final product purification. Alternatively, commercially available, purified (9Z,11E)-octadecadienoic acid can be used as a starting material to simplify the process, though this is a more expensive option.

Q3: What methods can be used for the amidation of (9Z,11E)-octadecadienoic acid with ethanolamine?

A3: Several amidation methods can be employed, including:

• Acid Chloride Formation: The fatty acid can be converted to a more reactive acyl chloride using reagents like thionyl chloride (SOCl₂) or oxalyl chloride, followed by reaction with ethanolamine. This is a high-yield method but requires careful handling of the reagents.

• Carbodiimide Coupling: Use of coupling agents such as dicyclohexylcarbodiimide (B1669883) (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) can facilitate the direct amidation of the carboxylic acid with ethanolamine under mild conditions.

• Direct Thermal Amidation: Heating the fatty acid and ethanolamine, sometimes with a catalyst, can directly form the amide. However, this method may require higher temperatures that could risk isomerization of the conjugated double bonds.

Q4: How can I purify the final product, (9Z,11E)-Octadecadien-1-yl-ethanolamide?

A4: Purification is typically achieved through chromatographic techniques. Silica (B1680970) gel column chromatography is a common method for the initial purification to remove unreacted starting materials and major byproducts. For higher purity, High-Performance Liquid Chromatography (HPLC), particularly with a reversed-phase column, can be effective. Thin-Layer Chromatography (TLC) is a useful tool for monitoring the reaction progress and optimizing the purification protocol.

Troubleshooting Guides

Problem	Possible Cause(s)	Suggested Solution(s)
Low Yield of Amide	1. Incomplete activation of the carboxylic acid.2. Poor nucleophilicity of ethanolamine.3. Side reactions consuming starting materials.	1. Ensure complete conversion to the acyl chloride (if using this method) by using a slight excess of the activating reagent and allowing sufficient reaction time.2. If using a coupling agent, ensure appropriate reaction conditions (e.g., anhydrous solvent, optimal temperature).3. For direct amidation, consider using a catalyst or slightly higher temperature, while carefully monitoring for isomerization.
Presence of Isomers in the Final Product	1. Isomerization of the conjugated double bonds during synthesis or workup.2. Use of an isomeric mixture of CLA as a starting material.	1. Maintain mild reaction conditions (e.g., low temperature).2. Avoid exposure to strong acids, bases, or prolonged high heat.3. Protect the reaction from light and oxygen.4. If starting with a mixture, purification of the final product using HPLC may be necessary to isolate the desired isomer.
Formation of Ester Byproduct (O-acylethanolamine)	Reaction of the acylating agent with the hydroxyl group of ethanolamine or the product.	1. Use a molar excess of ethanolamine to favor the formation of the amide.2. Control the reaction temperature; lower temperatures generally favor N-acylation over O-acylation.
Difficulty in Removing Unreacted Fatty Acid	Incomplete reaction or use of excess fatty acid.	1. Optimize the stoichiometry of the reactants.2. During workup, perform an aqueous base wash (e.g., with dilute sodium bicarbonate) to remove the acidic fatty acid.3. Utilize column chromatography for separation.
Product Degradation During Storage	Oxidation or isomerization of the conjugated diene system.	1. Store the purified product under an inert atmosphere (e.g., argon or nitrogen).2. Store at low temperatures (-20°C or -80°C).3. Protect from light by using amber vials.

Quantitative Data Summary

The following table summarizes typical reaction parameters and expected outcomes for the synthesis of N-acylethanolamines, which can be used as a reference for the synthesis of (9Z,11E)-Octadecadien-1-yl-ethanolamide.

Parameter	Acid Chloride Method	Carbodiimide Coupling (DCC/EDC)
Typical Yield	70-90%	60-85%
Purity (after chromatography)	>95%	>95%
Reaction Temperature	0°C to room temperature	Room temperature
Reaction Time	2-6 hours	12-24 hours

Experimental Protocols

Protocol 1: Synthesis of (9Z,11E)-Octadecadienoyl Chloride

• To a solution of (9Z,11E)-octadecadienoic acid (1 equivalent) in an anhydrous solvent such as dichloromethane (B109758) or toluene (B28343) under an inert atmosphere (argon or nitrogen), add oxalyl chloride (1.5 equivalents) dropwise at 0°C.

• Add a catalytic amount of N,N-dimethylformamide (DMF).

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction by IR spectroscopy for the disappearance of the carboxylic acid O-H stretch and the appearance of the acyl chloride carbonyl stretch.

• Remove the solvent and excess oxalyl chloride under reduced pressure to obtain the crude (9Z,11E)-octadecadienoyl chloride, which can be used immediately in the next step.

Protocol 2: Amidation of (9Z,11E)-Octadecadienoyl Chloride with Ethanolamine

• Dissolve the crude (9Z,11E)-octadecadienoyl chloride (1 equivalent) in an anhydrous solvent like dichloromethane.

• In a separate flask, prepare a solution of ethanolamine (2 equivalents) and a non-nucleophilic base such as triethylamine (B128534) (2.2 equivalents) in dichloromethane.

• Slowly add the acyl chloride solution to the ethanolamine solution at 0°C with vigorous stirring.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction progress by TLC.

• Upon completion, wash the reaction mixture sequentially with dilute HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate (B1210297) in hexanes to yield pure (9Z,11E)-Octadecadien-1-yl-ethanolamide.

Visualizations

Logical Workflow for Troubleshooting Low Product Yield

Caption: Troubleshooting workflow for low yield in synthesis.

Signaling Pathway of N-Acylethanolamines

Caption: N-Acylethanolamine retrograde signaling at the synapse.

Technical Support Center: (9Z,11E)-Octadecadien Ethanolamide Synthesis

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting and frequently asked questions to improve the yield and purity of (9Z,11E)-Octadecadien ethanolamide synthesis.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis, providing potential causes and actionable solutions.

Issue 1: Low Final Product Yield

Potential Cause	Recommended Solution
Incomplete Amidation Reaction	- Ensure the molar ratio of (9Z,11E)-octadecadienoic acid to ethanolamine (B43304) is optimized; an excess of ethanolamine (1.5 to 2.0 equivalents) can drive the reaction to completion.- Extend the reaction time or moderately increase the temperature, monitoring for potential isomerization.- Utilize a more efficient coupling agent. See the data in Table 1 for a comparison of common coupling agents.
Isomerization of Double Bonds	- Maintain mild reaction conditions. Avoid high temperatures (keep below 60°C) and strongly acidic or basic environments.- Use fresh, high-purity solvents and reagents to minimize catalytic isomerization.
Suboptimal Coupling Agent	- The choice of coupling agent significantly impacts yield. Carbodiimide-based reagents like EDC, when combined with an additive like HOBt, are effective. For challenging syntheses, phosphonium- or uronium-based reagents such as BOP or HATU can offer higher efficiency.
Product Loss During Extraction	- Perform multiple extractions (at least 3x) with an appropriate organic solvent (e.g., ethyl acetate (B1210297), dichloromethane) to ensure complete recovery from the aqueous phase.- Adjust the pH of the aqueous layer during workup to ensure the product is in its neutral form and maximally soluble in the organic phase.
Product Loss During Purification	- Optimize the mobile phase for column chromatography to achieve better separation between the product and impurities.- Use high-quality silica (B1680970) gel and ensure proper column packing to prevent channeling.

Issue 2: Presence of Multiple Spots on TLC After Reaction

Potential Cause	Recommended Solution
Unreacted Starting Material	- The spot corresponding to the starting carboxylic acid will be more polar. Increase the amount of coupling agent and/or ethanolamine and prolong the reaction time.
Formation of Isomers	- Isomers of the final product may have very similar Rf values. Consider using silver nitrate-impregnated silica gel (Ag-TLC) for better separation of cis/trans isomers.
Formation of N-Acylurea Byproduct	- This is common when using carbodiimide (B86325) coupling agents (like DCC or EDC) without an activator/additive. Add 1-hydroxybenzotriazole (B26582) (HOBt) or a similar reagent to suppress this side reaction.
Degradation of Product	- If the reaction is run for too long or at too high a temperature, degradation can occur. Monitor the reaction progress by TLC and stop it once the starting material is consumed.

Frequently Asked Questions (FAQs)

Q1: What is the most critical factor for maximizing the yield of (9Z,11E)-octadecadien ethanolamide?

A1: The most critical factor is preserving the (9Z,11E) stereochemistry of the conjugated double bonds. This configuration is thermodynamically less stable than other isomers (e.g., 10E,12E). Therefore, maintaining mild reaction conditions—specifically, avoiding high temperatures and strong acids or bases—is paramount to preventing isomerization and ensuring a high yield of the desired product.

Q2: How can I confirm the stereochemistry of the final product?

A2: Confirmation of the (9Z,11E) configuration requires advanced analytical techniques. ¹H NMR spectroscopy is essential, as the coupling constants and chemical shifts of the olefinic protons are characteristic of the specific isomer. Further confirmation can be obtained using techniques like Gas Chromatography-Mass Spectrometry (GC-MS) by comparing the retention time and fragmentation pattern with a known standard.

Q3: My starting (9Z,11E)-octadecadienoic acid is of low purity. Can I still get a high yield?

A3: No, the purity of the starting material is crucial. Impurities in the starting acid, especially other fatty acid isomers, will react similarly and lead to a mixture of products that are often very difficult to separate. It is highly recommended to use (9Z,11E)-octadecadienoic acid of the highest possible purity (>98%) or purify it before starting the synthesis.

Q4: Is an inert atmosphere necessary for this synthesis?

A4: While not always strictly necessary, performing the reaction under an inert atmosphere (e.g., nitrogen or argon) is good practice. It helps to prevent the potential for oxidation of the double bonds, especially if the reaction is run for an extended period or at elevated temperatures, thereby preserving the integrity of the final product.

Quantitative Data

Table 1: Comparison of Coupling Agents on Synthesis Yield

Coupling Agent System	Reaction Conditions	Typical Yield (%)	Notes
EDC / HOBt	CH₂Cl₂, Room Temp, 12h	75 - 85%	Cost-effective and common; N-acylurea byproduct can be minimized with HOBt.
DCC / DMAP	CH₂Cl₂, 0°C to Room Temp, 10h	70 - 80%	Dicyclohexylurea (DCU) byproduct is insoluble and easily filtered off.
HATU / DIPEA	DMF, Room Temp, 4h	> 90%	High efficiency and fast reaction times; reagents are more expensive.
Direct Thermal Amidation	160-180°C, 2h	40 - 50%	No coupling agents needed, but high risk of isomerization and side product formation.

Note: Yields are approximate and can vary based on reaction scale, purity of reagents, and purification efficiency.

Experimental Protocols

Protocol: Synthesis of (9Z,11E)-Octadecadien Ethanolamide using EDC/HOBt

• Reagent Preparation: Dissolve (9Z,11E)-octadecadienoic acid (1.0 eq) in anhydrous dichloromethane (B109758) (DCM).

• Activation: Add 1-Hydroxybenzotriazole (HOBt) (1.2 eq) and N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC) (1.5 eq) to the solution. Stir at 0°C for 20 minutes.

• Amidation: Add ethanolamine (1.5 eq) dropwise to the reaction mixture at 0°C.

• Reaction: Allow the mixture to warm to room temperature and stir for 12 hours. Monitor the reaction progress using TLC.

• Workup:

  • Quench the reaction with saturated aqueous NaHCO₃ solution.

  • Extract the product with DCM (3x).

  • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to yield the pure (9Z,11E)-octadecadien ethanolamide.

Visualizations

Caption: Troubleshooting workflow for low yield synthesis.

Caption: Experimental workflow for synthesis.

Technical Support Center: Analysis of N-acylethanolamines by Mass Spectrometry

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the mass spectrometry analysis of N-acylethanolamines (NAEs).

Frequently Asked Questions (FAQs)

Q1: What are the characteristic fragmentation patterns of N-acylethanolamines (NAEs) in positive ion electrospray ionization mass spectrometry (ESI-MS)?

A1: In positive ion ESI-MS, NAEs typically exhibit a characteristic fragmentation pattern. The protonated molecule [M+H]⁺ readily undergoes cleavage of the amide bond. This results in a common, highly abundant product ion at a mass-to-charge ratio (m/z) of 62.1.[1][2] This ion corresponds to the protonated ethanolamine (B43304) moiety [CH₂CH₂NH₂OH]⁺. Another common fragmentation observed is the neutral loss of a water molecule from the precursor ion, resulting in an [M+H-H₂O]⁺ fragment.[1][3]

Q2: How does the acyl chain length and saturation affect the fragmentation of NAEs?

A2: While the primary fragmentation yields the characteristic m/z 62 ion regardless of the acyl chain, the precursor ion [M+H]⁺ will differ based on the molecular weight of the specific NAE. For instance, the [M+H]⁺ for Palmitoylethanolamide (B50096) (PEA) is m/z 300.3, for Anandamide (B1667382) (AEA) is m/z 348.3, and for Oleoylethanolamide (OEA) is m/z 326.3.[1][2][4] The collision-induced dissociation (CID) of [M+H]⁺ ions can also produce acylium ions from the cleavage of the amide bond, which provides information about the fatty acid chain.[5]

Q3: What are common adducts observed for NAEs in ESI-MS and how do they affect analysis?

A3: In ESI-MS, NAEs can form adducts with alkali metals, most commonly sodium [M+Na]⁺ and potassium [M+K]⁺. The presence of these adducts can dilute the signal of the desired protonated molecule [M+H]⁺, potentially reducing sensitivity. It is crucial to be aware of these potential adducts during method development to avoid misinterpretation of spectra. The use of volatile mobile phase modifiers like ammonium (B1175870) formate (B1220265) can help promote the formation of the [M+H]⁺ ion.

Q4: What are the recommended sample preparation techniques for NAEs from biological matrices?

A4: Due to the low endogenous concentrations of NAEs in biological tissues, effective sample preparation is critical.[6] Common techniques include:

• Protein Precipitation (PPT): This is a simple and rapid method, often using cold acetonitrile (B52724), to remove the bulk of proteins from the sample.[4]

• Liquid-Liquid Extraction (LLE): LLE is used to partition NAEs from the aqueous biological matrix into an immiscible organic solvent.

• Solid-Phase Extraction (SPE): SPE provides a more thorough cleanup by utilizing a stationary phase to retain and then elute the NAEs, effectively removing interfering substances. However, care must be taken as some silica-based SPE columns can lead to variable recoveries of NAEs.[6]

It is crucial to validate your sample preparation method to ensure high and reproducible recovery of the target NAEs.[6]

Mass Spectrometry Parameters for NAE Analysis

The following table summarizes typical starting parameters for the LC-MS/MS analysis of common NAEs. Optimization will be required for specific instrumentation and applications.[7]

Parameter	Setting
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.0 - 4.5 kV
Source Temperature	120 - 150 °C
Desolvation Temperature	350 - 500 °C
Nebulizer Gas (N₂) Flow	Instrument Dependent
Drying Gas (N₂) Flow	Instrument Dependent
Collision Gas	Argon

Common MRM Transitions for NAEs

Multiple Reaction Monitoring (MRM) is a sensitive and specific technique for quantifying NAEs. The table below lists the precursor and characteristic product ions for some common NAEs.

N-acylethanolamine (NAE)	Precursor Ion (m/z)	Product Ion (m/z)
Anandamide (AEA)	348.3	62.1
Palmitoylethanolamide (PEA)	300.3	62.1
Oleoylethanolamide (OEA)	326.3	62.1
Stearoylethanolamide (SEA)	328.3	62.1
Linoleoylethanolamide (LEA)	324.3	62.1

Troubleshooting Guide

This guide addresses common issues encountered during the LC-MS/MS analysis of NAEs.

Problem	Possible Cause(s)	Recommended Solution(s)
No or Low Signal Intensity	- Inefficient ionization- Improper sample preparation leading to analyte loss- Incorrect MS parameters (e.g., collision energy)- Contamination of the ion source	- Optimize mobile phase with additives like formic acid or ammonium formate.[8]- Evaluate and validate the extraction recovery of your sample preparation method.[6]- Perform a compound tuning/optimization to determine the optimal collision energy and other MS parameters.[8]- Clean the ion source according to the manufacturer's protocol.[9]
Poor Peak Shape (Tailing or Fronting)	- Column overload- Inappropriate mobile phase pH- Column contamination or degradation- Sample solvent incompatible with mobile phase	- Reduce the injection volume or dilute the sample.[10]- Adjust the mobile phase pH to ensure NAEs are in a consistent ionic state.- Flush the column with a strong solvent or replace it if necessary.[11]- Ensure the sample is dissolved in a solvent similar in composition to the initial mobile phase.[11]
Inconsistent Retention Times	- Fluctuations in mobile phase composition or flow rate- Column temperature variations- Column degradation	- Prepare fresh mobile phase and ensure the pump is functioning correctly.[9]- Use a column oven to maintain a stable temperature.- Replace the column if it has exceeded its lifetime.
High Background Noise	- Contaminated solvents or reagents- Matrix effects from the biological sample- Carryover from previous injections	- Use high-purity, LC-MS grade solvents and reagents.[11]- Improve sample cleanup to remove interfering matrix components.[12][13]- Implement a robust wash cycle between sample injections.[9]
Ghost Peaks	- Carryover from a previous injection- Contamination in the autosampler or injection port	- Inject a blank solvent run to confirm carryover.- Clean the autosampler needle and injection port.- Optimize the needle wash procedure.
Unusual or Unexpected Adducts	- Presence of salts in the sample or mobile phase	- Use volatile buffers like ammonium formate instead of non-volatile salts.- Ensure thorough desalting during sample preparation.

Experimental Protocols

Protocol 1: NAE Extraction from Brain Tissue

This protocol describes a liquid-liquid extraction method for isolating NAEs from rodent brain tissue.[4]

• Homogenization: Homogenize frozen brain tissue in 2 ml of acetonitrile containing deuterated internal standards for each NAE being quantified.

• Centrifugation: Centrifuge the homogenate at 10,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Carefully collect the supernatant.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis of NAEs

This protocol provides a general method for the chromatographic separation and mass spectrometric detection of NAEs.

• Chromatographic System: A reverse-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm) is commonly used.

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile/Isopropanol (90:10, v/v) with 0.1% formic acid.

• Gradient Elution:

  • 0-1 min: 30% B

  • 1-8 min: Gradient to 95% B

  • 8-10 min: Hold at 95% B

  • 10-10.1 min: Return to 30% B

  • 10.1-15 min: Re-equilibration at 30% B

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5-10 µL.

• MS Detection: Use a triple quadrupole mass spectrometer in positive ESI and MRM mode. Monitor the transitions listed in the "Common MRM Transitions for NAEs" table.

Visualizations

Caption: General fragmentation pathway of N-acylethanolamines in positive ESI-MS.

Caption: A typical experimental workflow for the analysis of N-acylethanolamines.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Quantification of anandamide, oleoylethanolamide and palmitoylethanolamide in rodent brain tissue using high performance liquid chromatography–electrospray mass spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Analyses of anandamide and endocannabinoid-like compounds using collision-induced dissociation in fast atom bombardment ionization-mass spectrometry and gas chromatography/chemical ionization-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. [PDF] Pitfalls in the sample preparation and analysis of N-acylethanolamines[S] | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. 4 Steps to Successful Compound Optimization on LC-MS/MS | Technology Networks [technologynetworks.com]
• 9. zefsci.com [zefsci.com]
• 10. agilent.com [agilent.com]
• 11. Effective LC Troubleshooting: Symptom-Based Strategies and Solutions [restek.com]
• 12. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - Analyst (RSC Publishing) [pubs.rsc.org]
• 13. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing HPLC Separation of N-acylethanolamine Isomers

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the HPLC separation of N-acylethanolamine (NAE) isomers.

Troubleshooting Guides

This section addresses common issues encountered during the HPLC separation of N-acylethanolamine isomers in a question-and-answer format.

Issue 1: Poor or No Separation of Isomers (Co-elution)

• Question: Why are my N-acylethanolamine isomers not separating and eluting as a single peak?

• Answer: Co-elution of isomers, particularly enantiomers, is a common challenge and typically indicates the absence of a chiral environment in your HPLC system. To separate enantiomers, a chiral stationary phase (CSP) or a chiral mobile phase additive is necessary. Positional isomers may require optimization of the mobile phase and stationary phase selectivity.

  • Solution 1: Employ a Chiral Stationary Phase (CSP). Polysaccharide-based CSPs, such as those with cellulose (B213188) or amylose (B160209) derivatives, are often effective for the chiral separation of a wide range of compounds, including NAEs.

  • Solution 2: Optimize Mobile Phase for CSP. Even with a CSP, the mobile phase composition is critical. For normal-phase chromatography, a typical mobile phase consists of n-hexane with a polar modifier like isopropanol (B130326) or ethanol. For basic compounds like some NAEs, adding a small amount of a basic modifier like diethylamine (B46881) (DEA) can improve peak shape and chiral recognition. For reversed-phase chromatography, methanol (B129727) or acetonitrile (B52724) with aqueous buffers are common.

  • Solution 3: Consider Supercritical Fluid Chromatography (SFC). SFC is a powerful technique for chiral separations and can be an effective alternative to HPLC, often providing faster and more efficient separations.[1][2][3]

Issue 2: Poor Peak Shape (Tailing or Fronting)

• Question: My N-acylethanolamine peaks are showing significant tailing. What could be the cause and how can I fix it?

• Answer: Peak tailing for basic compounds like NAEs is often caused by secondary interactions with acidic residual silanol (B1196071) groups on the silica-based stationary phase. Peak fronting can be a sign of column overload.

  • Solution 1: Use a Base-Deactivated Column. Employing an end-capped or base-deactivated column can minimize silanol interactions.

  • Solution 2: Add a Mobile Phase Modifier. For reversed-phase separations, adding a competitive base like triethylamine (B128534) (TEA) or diethylamine (DEA) to the mobile phase can block the active silanol sites. Adjusting the pH of the mobile phase to suppress the ionization of silanols can also be effective, but ensure it is within the column's stable pH range.

  • Solution 3: Reduce Sample Concentration. If you observe peak fronting, try diluting your sample to avoid overloading the column.

Issue 3: Inconsistent Retention Times

• Question: The retention times for my N-acylethanolamine isomers are shifting between injections. What is causing this instability?

• Answer: Fluctuating retention times can stem from several factors, including inadequate column equilibration, changes in mobile phase composition, temperature fluctuations, or issues with the HPLC system itself.

  • Solution 1: Ensure Proper Column Equilibration. Chiral separations can require longer equilibration times. Ensure the column is thoroughly equilibrated with the mobile phase before starting your analytical run.

  • Solution 2: Prepare Fresh Mobile Phase. Prepare your mobile phase fresh daily and ensure it is properly degassed to prevent bubble formation.

  • Solution 3: Use a Column Oven. Maintain a constant column temperature using a column oven to improve retention time reproducibility.

  • Solution 4: Check for System Leaks. Inspect the HPLC system for any leaks, as this can cause pressure and flow rate fluctuations.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of N-acylethanolamine isomers I might encounter?

A1: You will most likely encounter two types of isomers:

• Enantiomers: These are non-superimposable mirror images of each other (e.g., R- and S-anandamide). They have identical physical and chemical properties in an achiral environment and require a chiral separation technique.

• Positional Isomers: These have the same molecular formula but differ in the position of a functional group or a double bond. For example, N-arachidonoylethanolamine (anandamide) and its positional isomer with the double bond at a different location in the acyl chain. These can often be separated on standard achiral columns with optimized methods.

Q2: How do I choose the right chiral stationary phase (CSP) for my N-acylethanolamine isomers?

A2: The selection of a CSP is often empirical. However, polysaccharide-based columns (e.g., Chiralpak®, Chiralcel®) are a good starting point as they have demonstrated broad applicability for a wide range of chiral compounds. It is recommended to screen a few different CSPs with varying mobile phases to find the optimal conditions for your specific isomers.

Q3: Can I use derivatization to separate my N-acylethanolamine enantiomers?

A3: Yes, this is known as the indirect method. You can react your enantiomeric mixture with a chiral derivatizing agent to form diastereomers. These diastereomers have different physical properties and can be separated on a standard achiral HPLC column. However, this method requires an additional reaction step and the derivatizing agent must be enantiomerically pure.

Q4: What detection method is most suitable for N-acylethanolamines?

A4: N-acylethanolamines lack a strong chromophore, making UV detection challenging at low concentrations. Mass spectrometry (MS) is the preferred detection method due to its high sensitivity and selectivity. An LC-MS/MS system allows for the quantification of NAEs at the low levels typically found in biological samples.

Data Presentation

The following table provides an illustrative example of the separation of two hypothetical N-acylethanolamine enantiomers under different chiral HPLC conditions. Please note that this data is for demonstration purposes and actual results will vary depending on the specific isomers and experimental setup.

Condition	Chiral Stationary Phase	Mobile Phase	Flow Rate (mL/min)	Retention Time Enantiomer 1 (min)	Retention Time Enantiomer 2 (min)	Resolution (Rs)
1	Chiralpak IA	n-Hexane/Isopropanol (90:10, v/v)	1.0	8.2	9.5	1.8
2	Chiralpak IA	n-Hexane/Isopropanol (95:5, v/v)	1.0	10.5	12.8	2.1
3	Chiralcel OD-H	n-Hexane/Ethanol (85:15, v/v)	0.8	7.9	8.8	1.5
4	Chiralcel OD-H	n-Hexane/Ethanol/DEA (85:15:0.1, v/v/v)	0.8	7.5	8.5	1.7

Experimental Protocols

Protocol 1: Chiral Separation of N-Acylethanolamine Enantiomers using Normal-Phase HPLC

This protocol provides a general procedure for the chiral separation of NAE enantiomers.

• Column: Chiralpak IA (or other suitable polysaccharide-based CSP), 250 x 4.6 mm, 5 µm.

• Mobile Phase: A mixture of n-Hexane and a polar organic modifier (e.g., isopropanol or ethanol). A typical starting point is a 90:10 (v/v) ratio. For basic NAEs, 0.1% (v/v) of diethylamine (DEA) can be added to the mobile phase to improve peak shape.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Injection Volume: 10 µL.

• Detection: MS or UV at a low wavelength (e.g., 205 nm).

• Procedure: a. Equilibrate the column with the mobile phase for at least 30-60 minutes or until a stable baseline is achieved. b. Dissolve the NAE isomer mixture in the mobile phase. c. Inject the sample and record the chromatogram. d. Optimize the separation by adjusting the ratio of the polar modifier. Increasing the percentage of the polar modifier will generally decrease retention times.

Protocol 2: Sample Preparation from Biological Matrices (e.g., Plasma)

This protocol outlines a general procedure for extracting NAEs from plasma for subsequent HPLC analysis.

• Materials:

  • Plasma sample.

  • Internal standard (deuterated analog of the NAE of interest).

  • Acetonitrile (ACN), ice-cold.

  • Centrifuge.

  • Solid-phase extraction (SPE) cartridges (e.g., C18).

  • Methanol.

  • Water.

  • Elution solvent (e.g., ethyl acetate).

  • Nitrogen evaporator.

  • Reconstitution solvent (mobile phase).

• Procedure: a. To 1 mL of plasma, add the internal standard. b. Add 2 mL of ice-cold ACN to precipitate proteins. c. Vortex for 1 minute and then centrifuge at 4°C for 15 minutes at high speed (e.g., 10,000 x g). d. Collect the supernatant. e. Condition an SPE cartridge with 3 mL of methanol followed by 3 mL of water. f. Load the supernatant onto the SPE cartridge. g. Wash the cartridge with 3 mL of water. h. Elute the NAEs with 3 mL of ethyl acetate. i. Evaporate the eluate to dryness under a gentle stream of nitrogen. j. Reconstitute the dried extract in a small volume (e.g., 100 µL) of the initial HPLC mobile phase. k. The sample is now ready for injection.

Mandatory Visualizations

Caption: Simplified signaling pathway of N-acylethanolamines.

Caption: Troubleshooting workflow for HPLC isomer separation.

References

• 1. scispace.com [scispace.com]
• 2. Supercritical fluid chromatography for the enantioseparation of pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Technical Support Center: (9Z,11E)-Octadecadien Ethanolamide

Welcome to the technical support center for (9Z,11E)-Octadecadien ethanolamide. This resource is designed to assist researchers, scientists, and drug development professionals in addressing common challenges encountered during the handling, storage, and experimental use of this compound.

Frequently Asked Questions (FAQs)

Q1: What is (9Z,11E)-Octadecadien ethanolamide and what is its primary biological relevance?

A1: (9Z,11E)-Octadecadien ethanolamide is an N-acylethanolamine (NAE), a class of lipid signaling molecules. It is the ethanolamide of (9Z,11E)-conjugated linoleic acid (CLA). NAEs are involved in various physiological processes, and while the specific roles of this particular isomer are still under investigation, related NAEs are known to interact with the endocannabinoid system and other signaling pathways.

Q2: What are the main stability concerns for (9Z,11E)-Octadecadien ethanolamide in solution?

A2: The primary stability concern for (9Z,11E)-Octadecadien ethanolamide is oxidative degradation due to its conjugated double bond system. Factors such as exposure to air (oxygen), light, elevated temperatures, and the presence of metal ions can accelerate its degradation. The cis,trans-configuration of the double bonds is particularly susceptible to oxidation.[1][2][3] Hydrolysis of the amide bond is another potential degradation pathway, although it is generally slower than oxidation for unsaturated fatty acid amides.

Q3: How should I store solutions of (9Z,11E)-Octadecadien ethanolamide?

A3: For optimal stability, solutions of (9Z,11E)-Octadecadien ethanolamide should be stored under an inert atmosphere (e.g., argon or nitrogen) at -20°C or lower.[4] Use glass vials with Teflon-lined caps (B75204) to prevent leaching of impurities from plastic containers.[4] Aliquoting the solution into smaller volumes is recommended to avoid repeated freeze-thaw cycles. Protect the solutions from light by using amber vials or by wrapping them in foil.

Q4: What are the potential degradation products I should be aware of?

A4: The primary degradation products are likely to be various oxidation products, such as hydroperoxides, hydroxides, and shorter-chain aldehydes and carboxylic acids resulting from the cleavage of the carbon chain at the double bonds. Isomerization of the double bonds from cis,trans to trans,trans can also occur, which may alter the biological activity of the compound.

Troubleshooting Guides

This section addresses specific issues that may arise during your experiments.

Problem	Possible Cause(s)	Recommended Solution(s)
Inconsistent experimental results	Degradation of the compound in solution.	Prepare fresh solutions for each experiment. If solutions must be stored, follow the recommended storage conditions strictly. Use a stability-indicating analytical method (see Experimental Protocols) to check the purity of the solution before use.
Inaccurate concentration due to solvent evaporation.	Use vials with tight-fitting, Teflon-lined caps. Minimize the time the vial is open.
Precipitation of the compound in aqueous buffer	Low aqueous solubility of the lipid.	Prepare a concentrated stock solution in an organic solvent like ethanol (B145695) or DMSO. For aqueous assays, dilute the stock solution into the buffer immediately before use, ensuring the final concentration of the organic solvent is compatible with your experimental system. The use of a carrier protein like fatty acid-free BSA can also improve solubility.[5]
Multiple peaks observed during HPLC analysis of a freshly prepared solution	Isomeric impurities from synthesis.	Obtain a certificate of analysis from the supplier to confirm the isomeric purity. If synthesizing in-house, optimize purification methods (e.g., flash chromatography, HPLC) to isolate the desired isomer.
On-column degradation.	Use a well-maintained HPLC column. Optimize mobile phase composition and pH to minimize degradation during analysis. Consider using a shorter run time if possible.

Data Presentation

Table 1: Estimated Relative Stability of (9Z,11E)-Octadecadien Ethanolamide in Solution under Different Conditions

Solvent	Temperature	Atmosphere	Light Exposure	Estimated Half-life	Primary Degradation Pathway
Ethanol	-20°C	Inert (Argon)	Dark	Months	Minimal
Ethanol	4°C	Air	Ambient	Days to Weeks	Oxidation
DMSO	-20°C	Inert (Argon)	Dark	Months	Minimal
DMSO	Room Temp	Air	Ambient	Days	Oxidation
Aqueous Buffer (with 0.1% BSA)	37°C	Air	N/A	Hours	Oxidation, potential enzymatic degradation

Disclaimer: The half-life estimates are for guidance purposes only and are extrapolated from data on similar compounds. Actual stability should be determined experimentally.

Experimental Protocols

1. Protocol for Preparation of a Stock Solution

This protocol outlines the steps for preparing a stable stock solution of (9Z,11E)-Octadecadien ethanolamide.

• Materials : (9Z,11E)-Octadecadien ethanolamide (solid), anhydrous ethanol (or DMSO), amber glass vial with Teflon-lined cap, argon or nitrogen gas.

• Procedure :

  • Allow the solid compound to equilibrate to room temperature before opening to prevent moisture condensation.

  • Weigh the desired amount of the compound in a clean, dry amber glass vial.

  • Add the appropriate volume of anhydrous ethanol (or DMSO) to achieve the desired concentration (e.g., 10 mg/mL).

  • Vortex briefly to dissolve the compound completely.

  • Purge the headspace of the vial with a gentle stream of argon or nitrogen gas for 30-60 seconds.

  • Seal the vial tightly with the Teflon-lined cap.

  • Store the stock solution at -20°C or below, protected from light.

2. Stability-Indicating HPLC-UV Method for Purity Assessment

This protocol provides a general method for assessing the purity and detecting degradation of (9Z,11E)-Octadecadien ethanolamide. Method optimization may be required.

• Instrumentation and Columns :

  • HPLC system with a UV detector.

  • C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase :

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient Elution :

  • 0-2 min: 70% B

  • 2-15 min: Gradient to 100% B

  • 15-20 min: Hold at 100% B

  • 20-21 min: Gradient back to 70% B

  • 21-25 min: Re-equilibration at 70% B

• Flow Rate : 1.0 mL/min.

• Detection : UV at 234 nm (wavelength of maximum absorbance for conjugated dienes).

• Sample Preparation : Dilute the stock solution in the mobile phase to a suitable concentration (e.g., 10-50 µg/mL).

• Analysis : Inject the sample and monitor the chromatogram for the appearance of new peaks (degradation products) or a decrease in the area of the main peak over time.

Visualizations

Below are diagrams illustrating key concepts related to the handling and biological context of (9Z,11E)-Octadecadien ethanolamide.

Figure 1. Recommended experimental workflow for using (9Z,11E)-Octadecadien ethanolamide.

Figure 2. Potential degradation pathways for (9Z,11E)-Octadecadien ethanolamide.

Figure 3. Putative signaling pathways of N-acylethanolamines like CLA-EA.

References

• 1. Oxidative stability of conjugated linoleic acid isomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Physico-chemical modifications of conjugated linoleic acid for ruminal protection and oxidative stability - PMC [pmc.ncbi.nlm.nih.gov]
• 4. avantiresearch.com [avantiresearch.com]
• 5. Primary fatty acid amide metabolism: conversion of fatty acids and an ethanolamine in N18TG2 and SCP cells - PMC [pmc.ncbi.nlm.nih.gov]

preventing degradation of (9Z,11E)-Octadecadien ethanolamide during extraction

Welcome to the technical support center for the extraction of (9Z,11E)-Octadecadien ethanolamide. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing degradation of this bioactive lipid during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is (9Z,11E)-Octadecadien ethanolamide and why is its stability during extraction a concern?

(9Z,11E)-Octadecadien ethanolamide is a member of the N-acylethanolamine (NAE) family of lipids, structurally related to conjugated linoleic acid (CLA). NAEs are known to be involved in various physiological processes. The conjugated diene system ((9Z,11E)-) in its structure makes it particularly susceptible to degradation through oxidation and isomerization, which can lead to inaccurate quantification and misinterpretation of its biological role.

Q2: What are the primary pathways of degradation for (9Z,11E)-Octadecadien ethanolamide during extraction?

The primary degradation pathways include:

• Oxidation: The conjugated double bonds are highly prone to attack by reactive oxygen species, leading to the formation of hydroperoxides, aldehydes, and other oxidation products.[1][2][3][4][5] This can be initiated by exposure to air (autoxidation) or light (photo-oxidation).[4][5]

• Enzymatic Degradation: Like other NAEs, it can be hydrolyzed by enzymes such as Fatty Acid Amide Hydrolase (FAAH) and N-acylethanolamine-hydrolyzing acid amidase (NAAA) into its corresponding fatty acid and ethanolamine.[6][7]

• Isomerization: The cis-trans configuration of the conjugated double bonds can be altered by factors like heat, light, and acidic or basic conditions, leading to the formation of other geometric isomers (e.g., E,E-isomers) which may have different biological activities.[3][7]

• Hydrolysis: The amide bond can be hydrolyzed under strong acidic or basic conditions, although this is less of a concern under typical extraction conditions compared to enzymatic hydrolysis.

Q3: What are the initial signs of degradation in my sample?

Visual signs are often absent. The most reliable indicators of degradation are analytical:

• Appearance of unexpected peaks in your chromatogram (e.g., LC-MS analysis).

• A decrease in the expected concentration of (9Z,11E)-Octadecadien ethanolamide over time or between replicate samples.

• The presence of oxidation products, which can sometimes be detected by mass spectrometry as molecules with added oxygen atoms.

Troubleshooting Guides

This section provides solutions to common problems encountered during the extraction of (9Z,11E)-Octadecadien ethanolamide.

Problem 1: Low or inconsistent recovery of (9Z,11E)-Octadecadien ethanolamide.

Potential Cause	Troubleshooting Step	Rationale
Oxidative Degradation	1. Work under an inert atmosphere: Use nitrogen or argon gas to flush vials and during solvent evaporation steps. 2. Add antioxidants: Spike your extraction solvent with antioxidants like Butylated Hydroxytoluene (BHT) or Butylated Hydroxyanisole (BHA) at a concentration of ~0.05%.[7] 3. Use amber glass vials: Protect your samples from light at all stages of the experiment.	The conjugated diene system is highly susceptible to oxidation.[1][2][3] Antioxidants scavenge free radicals that initiate oxidation.[7] Light can promote photo-oxidation.[4][5]
Enzymatic Degradation	1. Immediate processing or flash freezing: Process fresh tissue immediately after collection. If not possible, flash freeze in liquid nitrogen and store at -80°C. 2. Heat inactivation: For some sample types, brief heat treatment can denature degradative enzymes. However, this must be carefully optimized to avoid thermal degradation of the analyte. 3. Use of enzyme inhibitors: Include inhibitors of FAAH and NAAA in your homogenization buffer if compatible with your downstream analysis.	Endogenous enzymes like FAAH rapidly degrade NAEs upon tissue disruption.[6][7] Low temperatures and enzyme inhibitors prevent this enzymatic activity.
Inefficient Extraction	1. Optimize solvent system: A common and effective method for lipid extraction is the Bligh and Dyer method, which uses a chloroform (B151607):methanol (B129727):water mixture.[8] For NAEs, a two-step extraction with ethyl acetate/hexane followed by a more polar solvent can be effective. 2. Ensure proper homogenization: Thoroughly homogenize the tissue to ensure complete cell lysis and release of lipids. 3. Check pH of extraction buffer: Maintain a neutral or slightly acidic pH to minimize base-catalyzed hydrolysis or isomerization.	The choice of solvent is critical for efficiently extracting lipids from biological matrices. Incomplete homogenization will result in poor recovery. Extreme pH can degrade the analyte.

Problem 2: Appearance of unexpected peaks in the chromatogram.

Potential Cause	Troubleshooting Step	Rationale
Isomerization	1. Avoid high temperatures: Keep samples on ice during processing and avoid high temperatures during solvent evaporation. 2. Protect from light: Use amber vials and minimize exposure to ambient light. 3. Maintain neutral pH: Ensure that the pH of your sample and extraction solvents is close to neutral.	Heat, light, and non-neutral pH can cause the (9Z,11E) configuration to isomerize to other, more stable forms like (9E,11E).[3][7]
Oxidation Products	1. Implement anti-oxidation measures: Follow all the steps outlined in "Problem 1" to prevent oxidation. 2. Analyze by mass spectrometry: Use MS/MS to identify the molecular weights of the unknown peaks. Oxidation products will have higher molecular weights corresponding to the addition of one or more oxygen atoms.	The presence of these peaks is a strong indicator that oxidative degradation has occurred.
Contamination	1. Use high-purity solvents: Ensure all solvents are HPLC or MS grade. 2. Clean glassware thoroughly: Use a rigorous cleaning protocol for all glassware. 3. Run a blank sample: Process a sample with no tissue to identify any contaminants originating from solvents or tubes.	Contaminants from solvents, glassware, or plasticware can interfere with the analysis.

Experimental Protocols

Recommended Extraction Protocol for (9Z,11E)-Octadecadien ethanolamide

This protocol is a modified version of standard lipid extraction methods, optimized for the stability of conjugated NAEs.

Materials:

• Homogenizer

• Amber glass vials

• Nitrogen or argon gas source

• Centrifuge

• HPLC or UPLC system with a C18 column

• Mass spectrometer

• Solvents (HPLC or MS grade): Chloroform, Methanol, Water, Ethyl Acetate, Hexane

• Antioxidant: Butylated Hydroxytoluene (BHT)

• Internal Standard (e.g., a deuterated analog of the analyte)

Procedure:

• Sample Preparation:

  • Weigh the frozen tissue sample (-80°C) and place it in a pre-chilled amber glass vial.

  • Add a known amount of internal standard.

  • Add ice-cold methanol containing 0.05% BHT to the vial.

• Homogenization:

  • Homogenize the sample on ice until a uniform consistency is achieved.

• Liquid-Liquid Extraction (Modified Bligh and Dyer):

  • To the methanol homogenate, add chloroform and water in a ratio that results in a final chloroform:methanol:water ratio of 2:2:1.8 (v/v/v).

  • Vortex vigorously for 2 minutes.

  • Centrifuge at 2000 x g for 10 minutes at 4°C to separate the phases.

  • Carefully collect the lower organic phase (chloroform layer) into a clean amber glass vial.

  • Repeat the extraction of the aqueous phase with another volume of chloroform.

  • Combine the organic phases.

• Solvent Evaporation:

  • Evaporate the solvent to dryness under a gentle stream of nitrogen gas.

• Reconstitution:

  • Reconstitute the lipid extract in a small, precise volume of the initial mobile phase for LC-MS analysis (e.g., methanol or acetonitrile/water).

• Analysis:

  • Analyze the sample immediately by LC-MS/MS. If immediate analysis is not possible, store the reconstituted extract at -80°C under an inert atmosphere.

Quantitative Data Summary:

Parameter	Recommended Condition	Reference
Storage Temperature	-80°C	[8]
Antioxidant	0.05% BHT in extraction solvent	[7]
Extraction Solvent	Chloroform:Methanol:Water	[8]
pH	Neutral to slightly acidic	General good practice
Light Exposure	Minimize (use amber vials)	General good practice
Atmosphere	Inert (Nitrogen or Argon)	General good practice

Visualizations

Degradation Pathway of (9Z,11E)-Octadecadien ethanolamide

Caption: Key degradation pathways for (9Z,11E)-Octadecadien ethanolamide.

Proposed Signaling Pathway

While the exact signaling pathway for (9Z,11E)-Octadecadien ethanolamide is not fully elucidated, it is hypothesized to act through G-protein coupled receptors (GPCRs) similar to other NAEs. One potential candidate is GPR18.

Caption: Hypothesized GPR18 signaling pathway for NAEs.

Experimental Workflow for Stable Extraction

Caption: Recommended workflow for the extraction of (9Z,11E)-Octadecadien ethanolamide.

References

• 1. Oxidative stability of conjugated linoleic acids relative to other polyunsaturated fatty acids | Semantic Scholar [semanticscholar.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. scholarworks.uark.edu [scholarworks.uark.edu]
• 5. edepot.wur.nl [edepot.wur.nl]
• 6. researchgate.net [researchgate.net]
• 7. Physico-chemical modifications of conjugated linoleic acid for ruminal protection and oxidative stability - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Fatty Acid-Derived N-acylethanolamines Dietary Supplementation Attenuates Neuroinflammation and Cognitive Impairment in LPS Murine Model - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: LC-MS/MS Analysis of (9Z,11E)-Octadecadien ethanolamide

Welcome to the technical support center for the LC-MS/MS analysis of (9Z,11E)-Octadecadien ethanolamide. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions to help you overcome challenges and achieve optimal results in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of low signal intensity for (9Z,11E)-Octadecadien ethanolamide in LC-MS/MS analysis?

Low signal intensity can arise from several factors throughout the analytical workflow. The most common issues include:

• Suboptimal Sample Preparation: Inefficient extraction of the analyte from the sample matrix, leading to low recovery. Degradation of the analyte during sample handling and storage can also be a significant factor.

• Matrix Effects: Co-eluting endogenous compounds from the biological matrix can suppress the ionization of (9Z,11E)-Octadecadien ethanolamide in the mass spectrometer's ion source, leading to a reduced signal.[1]

• Poor Chromatographic Peak Shape: Broad or tailing peaks result in a lower signal-to-noise ratio, which can be caused by an inappropriate column, mobile phase, or gradient.

• Non-optimized Mass Spectrometry Parameters: Incorrect selection of precursor and product ions, as well as suboptimal collision energy and cone voltage, will lead to poor fragmentation and low signal detection.

• Contamination: Contamination in the LC-MS system, from solvents, vials, or the instrument itself, can introduce interfering ions and increase background noise.[2]

Q2: How can I improve the extraction efficiency of (9Z,11E)-Octadecadien ethanolamide from my samples?

The choice of extraction method is critical for achieving good recovery of N-acylethanolamines. Both liquid-liquid extraction (LLE) and solid-phase extraction (SPE) are commonly used.

• Liquid-Liquid Extraction (LLE): A popular method for lipid extraction is a modified Folch or Bligh-Dyer method using a mixture of chloroform (B151607) and methanol.

• Solid-Phase Extraction (SPE): SPE can offer cleaner extracts and good recoveries. Reversed-phase SPE cartridges are often used for N-acylethanolamines. A key advantage of SPE is the potential for higher and more consistent recoveries with reduced matrix effects compared to LLE.

Q3: What are the recommended starting MS/MS parameters for (9Z,11E)-Octadecadien ethanolamide?

For N-acylethanolamines, positive electrospray ionization (ESI+) is typically used. A common characteristic fragment for fatty acid ethanolamides is the ethanolamine (B43304) headgroup, which generates a product ion at m/z 62 . Therefore, a good starting point for your Multiple Reaction Monitoring (MRM) method would be:

• Precursor Ion (Q1): [M+H]⁺ of (9Z,11E)-Octadecadien ethanolamide (C₂₀H₃₇NO₂) - m/z 324.3

• Product Ion (Q3): m/z 62.1

The collision energy (CE) and cone voltage (CV) will need to be optimized for your specific instrument. A good starting point for CE is often between 15-30 eV, and for CV between 20-40 V. It is highly recommended to perform a compound optimization by infusing a standard of (9Z,11E)-Octadecadien ethanolamide to determine the optimal CE and CV values for your system.

Troubleshooting Guides

Guide 1: Systematic Troubleshooting of Low Signal Intensity

This guide provides a step-by-step workflow to diagnose the root cause of low signal intensity in your LC-MS/MS analysis of (9Z,11E)-Octadecadien ethanolamide.

Diagram: Troubleshooting Workflow for Low Signal Intensity

References

• 1. researchgate.net [researchgate.net]
• 2. Endogenous ethanolamide analysis in human plasma using HPLC tandem MS with electrospray ionization - PubMed [pubmed.ncbi.nlm.nih.gov]

overcoming matrix effects in biological samples for NAE analysis

This guide provides troubleshooting advice and answers to frequently asked questions regarding the challenges of analyzing N-acylethanolamines (NAEs) in biological samples, with a specific focus on overcoming matrix effects.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact NAE analysis?

A: Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting, undetected components in the sample matrix. In the analysis of N-acylethanolamines (NAEs) from biological samples like plasma, serum, or tissue homogenates, these effects can lead to either ion suppression or enhancement. This interference can result in inaccurate quantification, poor reproducibility, and reduced sensitivity of the assay. The primary cause is competition between the NAEs and matrix components for ionization in the mass spectrometer's source.

Q2: What are the most common sources of matrix effects in biological samples for NAE analysis?

A: The most significant sources of matrix effects in biological samples for NAE analysis are phospholipids (B1166683) and salts. Phospholipids are highly abundant in biological membranes and can cause substantial ion suppression in electrospray ionization (ESI) mass spectrometry. Salts can alter the droplet properties in the ESI source, also affecting ionization efficiency. Other endogenous molecules like proteins, glycerols, and cholesterol can also contribute to matrix effects.

Q3: How can I minimize matrix effects during my sample preparation?

A: The key to minimizing matrix effects is to effectively remove interfering components from your sample before analysis. The two most common and effective techniques for NAE analysis are Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE).

• Liquid-Liquid Extraction (LLE): This technique separates NAEs from the aqueous phase of the sample into an immiscible organic solvent. A popular method for NAEs is the Bligh-Dyer extraction, which uses a mixture of chloroform (B151607) and methanol (B129727).

• Solid-Phase Extraction (SPE): SPE utilizes a solid sorbent material packed in a cartridge to retain the analytes of interest while the interfering matrix components are washed away. Reversed-phase SPE (e.g., C18) is commonly used for NAE analysis.

The choice between LLE and SPE will depend on the specific NAEs being analyzed, the sample matrix, and the desired sample throughput.

Troubleshooting Guide

Problem: I am observing significant ion suppression and low recovery for my NAEs.

This is a common issue when analyzing NAEs in complex biological matrices. The following troubleshooting guide will walk you through potential causes and solutions.

Troubleshooting workflow for low NAE recovery.

Data on Sample Preparation Methods

The selection of an appropriate sample preparation method is critical for minimizing matrix effects. Below is a comparison of common techniques.

Method	Principle	Advantages	Disadvantages	Typical Recovery
Protein Precipitation (PPT)	Proteins are precipitated by adding a solvent (e.g., acetonitrile), and NAEs are collected in the supernatant.	Simple, fast, and inexpensive.	Does not effectively remove phospholipids, leading to significant matrix effects.	50-70%
Liquid-Liquid Extraction (LLE)	NAEs are partitioned from the aqueous sample into an immiscible organic solvent.	More effective at removing salts and some polar interferences than PPT.	Can be labor-intensive, may form emulsions, and may not completely remove phospholipids.[1]	70-90%
Solid-Phase Extraction (SPE)	NAEs are retained on a solid sorbent while interferences are washed away.	Highly selective, provides cleaner extracts than LLE and PPT, and can be automated.[2]	Requires method development and can be more expensive.	>85%

Detailed Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) for NAEs in Plasma

This protocol is a general guideline and may require optimization for specific NAEs and sample types.

• Sample Preparation:

  • Thaw frozen plasma samples on ice.

  • Vortex the samples to ensure homogeneity.

  • Aliquot 100 µL of plasma into a clean microcentrifuge tube.

• Internal Standard Spiking:

  • Add 10 µL of an internal standard (IS) solution containing deuterated NAEs to each sample. The IS concentration should be chosen to match the expected concentration range of the endogenous NAEs.

• Extraction:

  • Add 500 µL of ice-cold methyl tert-butyl ether (MTBE) to each tube.

  • Vortex vigorously for 1 minute.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Phase Separation:

  • Carefully transfer the upper organic layer (MTBE) to a new clean tube. Avoid disturbing the protein pellet and aqueous layer.

• Drying and Reconstitution:

  • Evaporate the MTBE to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in 50 µL of the initial mobile phase of your LC-MS/MS system.

  • Vortex for 30 seconds and transfer to an autosampler vial for analysis.

Protocol 2: Solid-Phase Extraction (SPE) for NAEs in Plasma

This protocol uses a reversed-phase SPE cartridge and may need to be optimized for different sorbents and sample types.

• Cartridge Conditioning:

  • Condition a C18 SPE cartridge (e.g., 100 mg, 1 mL) by passing 1 mL of methanol followed by 1 mL of deionized water. Do not allow the cartridge to go dry.

• Sample Loading:

  • Pre-treat 100 µL of plasma by adding 10 µL of the internal standard solution and 200 µL of 4% phosphoric acid.

  • Vortex and load the entire sample onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 1 mL of 10% methanol in deionized water to remove polar interferences.

• Elution:

  • Elute the NAEs from the cartridge with 1 mL of methanol into a clean collection tube.

• Drying and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in 50 µL of the initial mobile phase.

  • Vortex and transfer to an autosampler vial for analysis.

Signaling Pathway and Workflow Diagrams

General workflow for NAE analysis.

Simplified NAE biosynthesis and signaling.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. How Can We Improve Our Solid Phase Extraction Processes? [scioninstruments.com]

dealing with poor solubility of (9Z,11E)-Octadecadien ethanolamide in vitro

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for handling the poor in vitro solubility of (9Z,11E)-Octadecadien ethanolamide.

Troubleshooting & FAQs

This section addresses common issues encountered during the preparation and use of (9Z,11E)-Octadecadien ethanolamide in experimental settings.

Q1: My (9Z,11E)-Octadecadien ethanolamide powder is not dissolving in my aqueous buffer.

A1: (9Z,11E)-Octadecadien ethanolamide is a lipophilic molecule with very low solubility in aqueous solutions. Direct dissolution in aqueous buffers is generally not feasible. The recommended approach is to first prepare a concentrated stock solution in an appropriate organic solvent.[1][2][3]

Q2: Which organic solvent should I use to prepare a stock solution of (9Z,11E)-Octadecadien ethanolamide?

A2: Dimethyl sulfoxide (B87167) (DMSO) and ethanol (B145695) are the most common and recommended solvents for preparing stock solutions of poorly soluble lipids like (9Z,11E)-Octadecadien ethanolamide.[2][3] These solvents are miscible with most cell culture media and aqueous buffers at low final concentrations.

Q3: I've dissolved the compound in DMSO, but it precipitates when I add it to my cell culture medium. What should I do?

A3: This phenomenon, often called "crashing out," is common with hydrophobic compounds.[2] Here are several strategies to prevent precipitation:

• Optimize Final Solvent Concentration: Keep the final concentration of the organic solvent in your aqueous medium as low as possible, typically below 0.5% for DMSO, to minimize both solubility issues and potential cytotoxicity.[3]

• Pre-warm the Medium: Gently warming the cell culture medium or buffer to 37°C before adding the stock solution can help maintain solubility.[2]

• Vortex While Adding: Add the stock solution dropwise to the pre-warmed medium while vortexing or stirring vigorously. This rapid mixing helps to disperse the compound quickly and prevent localized high concentrations that lead to precipitation.[2]

• Perform Serial Dilutions: Instead of a single large dilution, perform a series of smaller, stepwise dilutions. This can help to gradually decrease the solvent concentration and reduce the risk of precipitation.[3][4]

Q4: Can I use sonication or heating to dissolve my compound?

A4: Gentle warming to 37°C is often beneficial for dissolving the compound in the initial organic solvent and for preventing precipitation during dilution.[2][3] Brief sonication can also be used to break up powder aggregates and aid dissolution in the organic solvent.[4] However, prolonged or high-intensity sonication and excessive heating should be avoided as they can potentially degrade the compound.

Q5: My stock solution appears cloudy or has formed a precipitate after storage at -20°C. Is it still usable?

A5: Cloudiness or precipitation after freezing indicates that the compound has come out of solution. Before use, the stock solution should be warmed to room temperature or 37°C and vortexed thoroughly to ensure complete redissolution.[3] Always visually inspect the solution for any visible particles before making dilutions. To avoid repeated freeze-thaw cycles, it is recommended to store stock solutions in small, single-use aliquots.[2]

Q6: Are there any alternative methods to improve the solubility of (9Z,11E)-Octadecadien ethanolamide in my aqueous experimental setup?

A6: If the above methods are insufficient, you can explore the use of solubility-enhancing excipients. Surfactants or cyclodextrins can form micelles or inclusion complexes that help to keep hydrophobic compounds dispersed in aqueous solutions.[2] However, it is crucial to test these agents for any potential interference with your specific assay.

Data Presentation

The following table provides estimated solubility data for a structurally similar compound, linoleic acid amide, which can be used as a guideline for preparing stock solutions of (9Z,11E)-Octadecadien ethanolamide.

Solvent	Estimated Solubility (mg/mL)	Molar Concentration (mM)	Notes
DMSO	~20	~61.8	A common solvent for preparing high-concentration stock solutions of lipophilic compounds.[5]
Ethanol	~22	~68.0	Another suitable solvent for stock solution preparation.[5]
PBS (pH 7.2)	~0.05	~0.15	Very poorly soluble in aqueous buffers. Direct dissolution is not recommended.[5]

Note: The molecular weight of (9Z,11E)-Octadecadien ethanolamide is approximately 323.5 g/mol .

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

• Weigh the Compound: Accurately weigh a precise amount of (9Z,11E)-Octadecadien ethanolamide powder (e.g., 3.24 mg) in a sterile microcentrifuge tube.

• Add Solvent: Add the calculated volume of high-purity, anhydrous DMSO to achieve a 10 mM concentration (in this example, 1 mL).

• Dissolution: Vortex the tube vigorously for 1-2 minutes. If necessary, gently warm the solution in a 37°C water bath for 5-10 minutes and vortex again.[2]

• Visual Inspection: Visually inspect the solution to ensure that all particles have dissolved and the solution is clear.

• Storage: Aliquot the stock solution into smaller, single-use volumes and store at -20°C or -80°C to minimize freeze-thaw cycles.[2]

Protocol 2: Dilution of DMSO Stock Solution into Aqueous Medium

• Pre-warm Medium: Pre-warm the desired volume of your aqueous cell culture medium or buffer to 37°C.[2]

• Vortex Medium: Place the tube of pre-warmed medium on a vortex mixer at a medium speed.

• Add Stock Solution: While the medium is vortexing, add the required volume of the 10 mM DMSO stock solution dropwise into the medium to achieve the final desired concentration.[2]

• Continued Mixing: Continue to vortex the final solution for an additional 30 seconds to ensure homogeneity.

• Final Inspection: Visually inspect the final working solution for any signs of precipitation or cloudiness before applying it to your experiment.

• Vehicle Control: Always prepare a vehicle control containing the same final concentration of DMSO in the medium to account for any solvent effects.[2]

Visualizations

The following diagrams illustrate a general workflow for handling poorly soluble compounds and potential signaling pathways that may be activated by (9Z,11E)-Octadecadien ethanolamide, based on the activity of similar N-acylethanolamines.

Caption: Workflow for preparing (9Z,11E)-Octadecadien ethanolamide solutions.

Caption: Hypothetical signaling pathways for (9Z,11E)-Octadecadien ethanolamide.

References

• 1. PPAR Signaling Pathway - Creative Biolabs [creativebiolabs.net]
• 2. creative-diagnostics.com [creative-diagnostics.com]
• 3. researchgate.net [researchgate.net]
• 4. The protein kinase C signaling pathway regulates a molecular switch between transactivation and transrepression activity of the peroxisome proliferator-activated receptor alpha - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]

Technical Support Center: Interpreting Complex NMR Spectra of Conjugated Lipid Amides

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in interpreting complex NMR spectra of conjugated lipid amides.

Frequently Asked Questions (FAQs)

1. What are the most common challenges in interpreting NMR spectra of conjugated lipid amides?

The primary challenges arise from the inherent structural complexity of these molecules. Severe signal overlapping in ¹H NMR spectra is the most frequent issue, particularly in the olefinic and aliphatic regions.[1] This makes it difficult to accurately determine chemical shifts and coupling constants. Furthermore, the presence of rotamers around the amide bond can lead to peak broadening or duplication of signals, further complicating the spectra.

2. What are the typical ¹H and ¹³C chemical shift ranges for conjugated lipid amides?

The chemical shifts can vary depending on the specific structure, solvent, and temperature. However, the following table summarizes the general chemical shift regions for key functional groups in conjugated lipid amides like N-acylethanolamines.

Functional Group	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
Amide NH	5.5 - 8.5 (often broad)	-
Amide Carbonyl (C=O)	-	170 - 178
Olefinic CH=CH (conjugated)	5.5 - 6.5	125 - 150
Olefinic CH=CH (isolated)	5.3 - 5.4	128 - 132
CH₂ adjacent to amide N	3.3 - 3.5	40 - 42
CH₂ adjacent to amide C=O	2.1 - 2.3	35 - 37
Allylic CH₂	2.0 - 2.8	25 - 35
Aliphatic (CH₂)n	1.2 - 1.6	22 - 32
Terminal CH₃	0.8 - 0.9	~14

3. Which 2D NMR experiments are most useful for structure elucidation?

For unambiguous structure elucidation of conjugated lipid amides, a combination of 2D NMR experiments is essential:

• COSY (Correlation Spectroscopy): Identifies proton-proton (¹H-¹H) couplings, helping to trace the spin systems of the fatty acyl chain.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded proton-carbon (¹H-¹³C) pairs, allowing for the assignment of carbons attached to specific protons.[2]

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over two to three bonds (and sometimes four in conjugated systems), which is crucial for identifying quaternary carbons and piecing together different fragments of the molecule.[3]

• NOESY (Nuclear Overhauser Effect Spectroscopy): Can provide information on the spatial proximity of protons, which is useful for determining the conformation around the amide bond and the stereochemistry of the double bonds.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Severe Signal Overlap	High degree of similarity in the chemical environments of protons, especially in the long aliphatic chain and conjugated system.	- Use a higher field NMR spectrometer: This will increase the chemical shift dispersion. - Change the solvent: Using an aromatic solvent like benzene-d₆ can induce different chemical shifts compared to chloroform-d.[1] - Acquire 2D NMR spectra: COSY, HSQC, and HMBC experiments can resolve individual signals in the second dimension.[2][3] - Adjust the temperature: This can sometimes improve resolution by affecting conformational averaging.
Broad or Disappearing Amide NH Proton Signal	- Intermediate rate of chemical exchange with trace amounts of water or acid. - Quadrupolar broadening from the ¹⁴N nucleus. - Conformational exchange (rotamers).	- Ensure the solvent is dry: Use a freshly opened ampule of deuterated solvent or dry it over molecular sieves. - Add a drop of D₂O: This will exchange the amide proton for deuterium (B1214612), causing the signal to disappear, thus confirming its identity.[1] - Acquire the spectrum at different temperatures: Lowering the temperature may slow down exchange and sharpen the signal, while increasing the temperature may coalesce rotamer signals into a single, sharper peak.
Poor Signal-to-Noise Ratio	- Low sample concentration. - Insufficient number of scans.	- Increase the sample concentration: For ¹³C NMR, a higher concentration is generally required. - Increase the number of scans: The signal-to-noise ratio increases with the square root of the number of scans. - Use a cryoprobe: If available, a cryoprobe significantly enhances sensitivity.
Inaccurate Integrals for Quantification	- Incomplete relaxation of nuclei. - Overlapping signals. - Poor baseline correction.	- Ensure a sufficient relaxation delay (d1): A delay of at least 5 times the longest T₁ of the protons being quantified is recommended.[4] - Choose non-overlapping, sharp signals for integration. - Perform careful baseline correction.
Extra Peaks in the Spectrum	- Solvent impurities (e.g., residual protonated solvent, water). - Contaminants from glassware or sample preparation. - Degradation of the sample.	- Use high-purity deuterated solvents. - Ensure all glassware is thoroughly cleaned and dried. - Filter the sample into the NMR tube. - Analyze the sample promptly after preparation.

Experimental Protocols

Protocol 1: Standard 1D ¹H and ¹³C NMR Acquisition

• Sample Preparation:

  • Accurately weigh 5-10 mg of the conjugated lipid amide for ¹H NMR, or 20-50 mg for ¹³C NMR.

  • Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, Methanol-d₄, DMSO-d₆) in a clean vial.

  • Filter the solution through a pipette with a small cotton or glass wool plug into a clean, dry 5 mm NMR tube.

  • Add a small amount of an internal standard (e.g., Tetramethylsilane - TMS) for chemical shift referencing (0 ppm).

• Instrument Setup:

  • Insert the sample into the spectrometer.

  • Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve good homogeneity.

• ¹H NMR Acquisition:

  • Acquire a standard ¹H spectrum with 16-64 scans.

  • Set the spectral width to cover the expected range of proton signals (e.g., 0-12 ppm).

  • Use a pulse angle of 30-45 degrees and a relaxation delay of 1-2 seconds for qualitative spectra.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Set the spectral width to encompass all expected carbon signals (e.g., 0-180 ppm).

  • A larger number of scans (e.g., 1024 or more) and a longer relaxation delay (2-5 seconds) are typically required due to the low natural abundance and longer relaxation times of ¹³C.

• Data Processing:

  • Apply Fourier transformation, phase correction, and baseline correction to the acquired FID.

  • Reference the spectrum to the internal standard.

Protocol 2: 2D NMR for Structural Elucidation (COSY, HSQC, HMBC)

• Sample Preparation: Prepare a moderately concentrated sample as for ¹³C NMR to ensure good signal-to-noise in a reasonable time.

• Acquisition:

  • Acquire a standard ¹H spectrum first to determine the spectral width for the proton dimension in the 2D experiments.[5]

  • COSY: Use a standard COSY pulse sequence. Typically, 2-4 scans per increment are sufficient.

  • HSQC: Use an edited HSQC pulse sequence (e.g., hsqcedetgpsisp2.3) to differentiate between CH/CH₃ (positive) and CH₂ (negative) signals. Set the ¹³C spectral width to cover the expected range. The number of scans per increment will depend on the sample concentration.[6]

  • HMBC: Use a standard HMBC pulse sequence (e.g., hmbcgplpndqf). The long-range coupling delay should be optimized for the expected J-couplings (typically 4-8 Hz).[3]

• Processing:

  • Process the 2D data using appropriate window functions (e.g., sine-bell).

  • Perform phase and baseline correction in both dimensions.

  • Calibrate the axes using the previously acquired 1D spectra.

Protocol 3: Quantitative NMR (qNMR)

• Sample and Standard Preparation:

  • Choose a suitable internal standard that has at least one sharp, well-resolved signal that does not overlap with any analyte signals (e.g., maleic acid, 1,4-dinitrobenzene). The standard should be stable and non-volatile.[7]

  • Accurately weigh a known amount of the internal standard and the conjugated lipid amide into the same vial.[8]

  • Dissolve the mixture in a known volume of deuterated solvent.

• Acquisition:

  • Acquire a ¹H NMR spectrum.

  • Crucially, set the relaxation delay (d1) to at least 5 times the longest T₁ of both the analyte and the internal standard protons. This ensures full relaxation and accurate integration.[4] A d1 of 30-60 seconds is often a safe starting point.

  • Use a 90° pulse angle.

  • Acquire a sufficient number of scans to achieve a high signal-to-noise ratio (S/N > 250:1 for high precision).[9]

• Processing and Calculation:

  • Carefully phase and baseline correct the spectrum.

  • Integrate the well-resolved signal of the analyte and the signal of the internal standard.

  • Calculate the concentration of the analyte using the following formula:

  Purity (analyte) = (I_analyte / I_std) * (N_std / N_analyte) * (M_analyte / M_std) * (m_std / m_analyte) * Purity (std)

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • M = Molar mass

  • m = mass

  • Purity (std) = Purity of the internal standard

Signaling Pathways and Workflows

N-acylethanolamine (NAE) Metabolism

The biosynthesis and degradation of N-acylethanolamines, a major class of conjugated lipid amides, involves several key enzymes. The primary biosynthetic pathway starts from membrane phospholipids.[10][11]

References

• 1. High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]
• 3. youtube.com [youtube.com]
• 4. mdpi.com [mdpi.com]
• 5. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 6. m.youtube.com [m.youtube.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. Let’s try doing quantitative NMR | Applications Notes | JEOL Ltd. [jeol.com]
• 9. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 10. files.core.ac.uk [files.core.ac.uk]
• 11. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Confirming the Structure of Synthetic (9Z,11E)-Octadecadien Ethanolamide: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the analytical methodologies used to confirm the structure of synthetic (9Z,11E)-Octadecadien ethanolamide, a conjugated linoleic acid (CLA) derivative. Due to the limited availability of direct experimental data for this specific isomer, this document outlines the expected spectroscopic characteristics based on closely related compounds and compares them with a non-conjugated alternative, N-linoleoylethanolamide.

Synthesis Overview

The synthesis of N-acylethanolamines, such as (9Z,11E)-Octadecadien ethanolamide, is typically achieved through the amidation of the corresponding fatty acid or its ester derivative with ethanolamine (B43304). A common and effective method involves the reaction of the fatty acid methyl ester with ethanolamine in the presence of a catalyst like sodium methoxide. This approach is known for its high yield and mild reaction conditions.

An alternative enzymatic synthesis can also be employed, offering high specificity and avoiding harsh reagents. Lipases are commonly used to catalyze the amidation reaction between the fatty acid and ethanolamine.

Structural Confirmation: A Comparative Analysis

The definitive confirmation of the (9Z,11E)-Octadecadien ethanolamide structure relies on a combination of spectroscopic techniques. Each method provides unique insights into the molecule's architecture, particularly the geometry and position of the conjugated double bonds, which differentiate it from other isomers and related compounds.

Data Presentation: Spectroscopic Comparison

Below is a summary of the expected and reported spectroscopic data for (9Z,11E)-Octadecadien ethanolamide and its non-conjugated isomer, N-linoleoylethanolamine.

Spectroscopic Technique	(9Z,11E)-Octadecadien ethanolamide (Expected Data)	N-linoleoylethanolamine (Reported Data/Characteristics) [1][2][3][4][]
¹H NMR	Olefinic protons (δ 5.5-6.5 ppm) with complex splitting patterns and large coupling constants characteristic of a cis-trans conjugated system. Protons adjacent to the amide and hydroxyl groups will also be present.	Olefinic protons (δ ~5.3 ppm) with multiplets characteristic of isolated cis double bonds.
¹³C NMR	Olefinic carbons in the range of δ 125-135 ppm. The carbonyl carbon of the amide will appear around δ 174 ppm.	Olefinic carbons around δ 128-130 ppm. The amide carbonyl carbon will be in a similar region to the conjugated isomer.
Mass Spectrometry (MS)	Molecular ion peak (M+) corresponding to the molecular weight. Fragmentation pattern will show characteristic losses of the ethanolamide headgroup and cleavage along the fatty acid chain.	Molecular ion peak (M+) at m/z 323.5. Fragmentation will show cleavage at the amide bond and along the unsaturated fatty acid chain.
Infrared (IR) Spectroscopy	Amide I (C=O stretch) band around 1640 cm⁻¹. Amide II (N-H bend) band around 1550 cm⁻¹. A distinct peak around 970 cm⁻¹ for the trans double bond. C-H stretching of the cis double bond around 3010 cm⁻¹.	Amide I and II bands in similar regions. C-H stretching of cis double bonds around 3010 cm⁻¹. Absence of the characteristic trans double bond peak.

Experimental Protocols

Detailed methodologies are crucial for the accurate structural elucidation of fatty acid ethanolamides.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of deuterated chloroform (B151607) (CDCl₃) or deuterated methanol (B129727) (CD₃OD).

• Instrumentation: A high-field NMR spectrometer (400 MHz or higher) equipped with a 5 mm probe.

• ¹H NMR: Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio. Typical parameters include a spectral width of 12 ppm, a relaxation delay of 1-2 seconds, and a 30-degree pulse angle.

• ¹³C NMR: Acquire the spectrum using a proton-decoupled sequence. A larger number of scans will be required compared to ¹H NMR.

• 2D NMR (COSY, HSQC, HMBC): These experiments are essential for unambiguously assigning proton and carbon signals and confirming the connectivity of the molecule, especially the position of the double bonds.

Mass Spectrometry (MS)

• Instrumentation: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or Orbitrap instrument, coupled to a gas chromatograph (GC) or liquid chromatograph (LC).

• Ionization: Electron ionization (EI) for GC-MS or electrospray ionization (ESI) for LC-MS.

• GC-MS Analysis: Derivatize the sample (e.g., trimethylsilylation of the hydroxyl group) to improve volatility. Use a capillary column suitable for fatty acid analysis.

• LC-MS/MS Analysis: Use a C18 reversed-phase column with a gradient elution of acetonitrile (B52724) and water (often with a small amount of formic acid or ammonium (B1175870) acetate). The MS/MS fragmentation pattern is critical for confirming the structure.

Infrared (IR) Spectroscopy

• Instrumentation: A Fourier-transform infrared (FTIR) spectrometer.

• Sample Preparation: The sample can be analyzed as a thin film on a salt plate (e.g., NaCl or KBr) after solvent evaporation, or by using an attenuated total reflectance (ATR) accessory.

• Data Acquisition: Record the spectrum typically from 4000 to 400 cm⁻¹ with a resolution of 4 cm⁻¹.

Mandatory Visualizations

Experimental Workflow for Structural Confirmation

References

• 1. N-Linoleoylethanolamine | C20H37NO2 | CID 5283446 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. caymanchem.com [caymanchem.com]
• 4. Human Metabolome Database: Showing metabocard for Linoleoyl ethanolamide (HMDB0012252) [hmdb.ca]

A Comparative Guide to Validating the Biological Activity of (9Z,11E)-Octadecadien Ethanolamide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for validating the biological activity of the novel N-acylethanolamine (NAE), (9Z,11E)-Octadecadien ethanolamide. As a structural analog of endogenous signaling lipids, its activity is likely mediated through pathways common to other NAEs, such as the endocannabinoid system or nuclear receptors like peroxisome proliferator-activated receptor-alpha (PPARα). This document outlines objective comparisons with established bioactive lipids and furnishes detailed experimental protocols to test these hypotheses.

Introduction to (9Z,11E)-Octadecadien Ethanolamide and Potential Activities

(9Z,11E)-Octadecadien ethanolamide belongs to the N-acylethanolamine family, a class of lipid mediators with diverse physiological roles.[1] Its biological functions are not yet fully characterized. However, based on its structural similarity to well-studied NAEs, two primary signaling pathways are hypothesized to be its principal targets:

• The Endocannabinoid System: Like the endogenous cannabinoid anandamide (B1667382) (AEA), it may act as a ligand for cannabinoid receptors CB1 and CB2. The activity of such compounds is terminated by the enzyme Fatty Acid Amide Hydrolase (FAAH).[2]

• PPARα Activation: Similar to Oleoylethanolamide (OEA) and Palmitoylethanolamide (PEA), it may function as an agonist for the nuclear receptor PPARα, which is a key regulator of lipid metabolism and inflammation.[3][4]

This guide provides the necessary protocols to investigate these potential activities and compares them against well-characterized compounds representative of these pathways.

Quantitative Comparison of Bioactive Lipids

To effectively characterize (9Z,11E)-Octadecadien ethanolamide, its performance in key biological assays should be compared against established compounds. The following tables provide reference values for Anandamide (a cannabinoid receptor agonist), Oleoylethanolamide (a PPARα agonist), and URB597 (a selective FAAH inhibitor).

Table 1: Receptor Binding and Activation

Compound	Target	Assay Type	Key Parameter	Value
Anandamide (AEA)	CB1 Receptor	Radioligand Binding	Kᵢ	~7.42 nM (for a stable analog)[5]
CB2 Receptor	Functional Assay	Activity	Weak Partial Agonist[5]
Oleoylethanolamide (OEA)	PPARα	Transactivation Assay	EC₅₀	120 ± 1 nM[3]
PPARα	Ligand Binding Assay	Kₐ	37.4 ± 0.1 nM (mouse)[3]

Table 2: Enzyme Inhibition

Compound	Target Enzyme	Assay Type	Key Parameter	Value
URB597	Fatty Acid Amide Hydrolase (FAAH)	Enzyme Activity Assay	IC₅₀	4.6 nM[1]

Table 3: In Vivo Cannabimimetic Effects (Mouse Tetrad Test)

Compound	Hypomotility	Catalepsy	Hypothermia	Analgesia
Anandamide (AEA)	Yes	Yes	Yes	Yes

Experimental Protocols

Detailed methodologies for the key experiments are provided below to ensure reproducibility and accurate comparison.

Protocol 1: Cannabinoid Receptor (CB1/CB2) Radioligand Binding Assay

This protocol determines the binding affinity of (9Z,11E)-Octadecadien ethanolamide to cannabinoid receptors.

Objective: To calculate the inhibition constant (Kᵢ) of the test compound at CB1 and CB2 receptors.

Materials:

• Membrane preparations from cells stably expressing human CB1 or CB2 receptors.

• [³H]CP-55,940 (radioligand).

• Binding Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 1 mM CaCl₂, 2 mg/ml BSA, pH 7.4.[6]

• Wash Buffer: 50 mM Tris-HCl, 0.1% BSA, pH 7.4.

• Test compound ((9Z,11E)-Octadecadien ethanolamide) and non-labeled CP-55,940 for non-specific binding.

• GF/C glass fiber filters, pre-soaked in 0.3% polyethylenimine (PEI).[6]

• 96-well plates, vacuum filtration manifold, and scintillation counter.

Procedure:

• Reaction Setup: In a 96-well plate, combine the following in a final volume of 250 µL:

  • 150 µL of receptor membrane preparation (10-20 µg protein).

  • 50 µL of test compound at various concentrations. For non-specific binding (NSB) wells, use a high concentration of unlabeled CP-55,940. For total binding (TB) wells, add buffer.

  • 50 µL of [³H]CP-55,940 at a concentration near its Kₐ.

• Incubation: Incubate the plate at 37°C for 60 minutes with gentle agitation.[6][7]

• Filtration: Terminate the reaction by rapid vacuum filtration through the pre-soaked GF/C filters.[7]

• Washing: Wash the filters four times with ice-cold wash buffer to remove unbound radioligand.[7]

• Quantification: Dry the filters, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate specific binding by subtracting NSB from TB. Determine the IC₅₀ value of the test compound using non-linear regression and then calculate the Kᵢ using the Cheng-Prusoff equation.

Protocol 2: PPARα Activation Luciferase Reporter Assay

This assay measures the ability of the test compound to activate PPARα.

Objective: To determine the EC₅₀ value for PPARα activation by (9Z,11E)-Octadecadien ethanolamide.

Materials:

• HepG2 or HEK293 cells co-transfected with a PPARα expression vector and a luciferase reporter vector containing PPAR response elements (PPREs).[8][9]

• Cell culture medium (e.g., DMEM with 10% charcoal-stripped FBS).

• Test compound and a known PPARα agonist (e.g., GW7647) as a positive control.[10]

• Luciferase assay reagent (e.g., Promega Luciferase Assay System).

• Luminometer.

Procedure:

• Cell Seeding: Seed the transfected cells into a 96-well white, clear-bottom plate and allow them to adhere overnight.[8]

• Compound Treatment: Replace the medium with fresh medium containing various concentrations of the test compound or the positive control. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the cells for 22-24 hours.[11]

• Cell Lysis and Luciferase Reaction: Discard the treatment media, wash the cells with PBS, and add the luciferase assay reagent to lyse the cells and initiate the luminescent reaction.

• Measurement: Measure the luminescence in each well using a luminometer.

• Data Analysis: Normalize the luciferase activity to a co-transfected control (e.g., Renilla luciferase) or total protein content. Plot the fold induction over vehicle control against the log of the compound concentration and fit a sigmoidal dose-response curve to determine the EC₅₀ value.

Protocol 3: In Vitro FAAH Inhibition Assay

This protocol assesses whether the test compound inhibits the activity of the FAAH enzyme.

Objective: To determine the IC₅₀ value of (9Z,11E)-Octadecadien ethanolamide for FAAH.

Materials:

• Recombinant human FAAH or rat brain homogenate as an enzyme source.

• FAAH Assay Buffer (e.g., 125 mM Tris-HCl, 1 mM EDTA, pH 9.0).

• Fluorogenic substrate (e.g., AMC-arachidonoyl amide).

• Test compound and a known FAAH inhibitor (e.g., URB597) as a positive control.

• Fluorescence microplate reader (Ex: 340-360 nm, Em: 450-465 nm).

Procedure:

• Reaction Setup: In a 96-well plate, add the FAAH assay buffer, the enzyme preparation, and the test compound at various concentrations.

• Pre-incubation: Incubate for 5-10 minutes at 37°C.

• Initiate Reaction: Add the fluorogenic substrate to all wells to start the reaction.

• Kinetic Measurement: Immediately begin reading the fluorescence intensity every minute for 30 minutes at 37°C.

• Data Analysis: Calculate the initial rate of the reaction (V₀) from the linear portion of the kinetic curve. Plot the percent inhibition (relative to the vehicle control) against the log of the inhibitor concentration and fit the data to determine the IC₅₀ value.

Protocol 4: Anti-inflammatory Activity in Macrophages

This protocol evaluates the potential anti-inflammatory effects of the test compound on lipopolysaccharide (LPS)-stimulated macrophages.

Objective: To measure the effect of (9Z,11E)-Octadecadien ethanolamide on the production of pro-inflammatory cytokines TNF-α and IL-6.

Materials:

• RAW 264.7 macrophage cell line.

• Cell culture medium (e.g., DMEM with 10% FBS).

• Lipopolysaccharide (LPS) from E. coli.

• Test compound.

• ELISA kits for mouse TNF-α and IL-6.

Procedure:

• Cell Seeding: Seed RAW 264.7 cells (e.g., 1-2 x 10⁵ cells/well) in a 96-well plate and incubate overnight.[12]

• Pre-treatment: Pre-treat the cells with various concentrations of the test compound for 1 hour.

• Stimulation: Add LPS (e.g., 100 ng/mL) to the wells to induce an inflammatory response. Include a vehicle control (no LPS, no compound) and an LPS-only control.[12]

• Incubation: Incubate the cells for 18-24 hours.[13][14]

• Supernatant Collection: Centrifuge the plate and carefully collect the supernatant.

• ELISA: Measure the concentrations of TNF-α and IL-6 in the supernatant using the respective ELISA kits according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage reduction in cytokine production compared to the LPS-only control for each concentration of the test compound.

Protocol 5: In Vivo Cannabimimetic Activity (Mouse Tetrad Test)

This is a classic behavioral screen to identify compounds that act as CB1 receptor agonists in vivo.

Objective: To assess if (9Z,11E)-Octadecadien ethanolamide induces the four cardinal signs of cannabinoid activity: hypomotility, catalepsy, hypothermia, and analgesia.

Procedure:

• Hypomotility (Spontaneous Activity): Place the mouse in an open-field arena and count the number of line crossings over a set period (e.g., 10 minutes).[15]

• Catalepsy (Bar Test): Place the mouse's forepaws on a horizontal bar raised approximately 1 inch off the surface. Measure the time the mouse remains immobile, with a cut-off time (e.g., 20 seconds) indicating catalepsy.[15]

• Hypothermia: Measure the rectal temperature of the mouse using a rectal probe.[15]

• Analgesia (Hot Plate Test): Place the mouse on a hot plate maintained at a constant temperature (e.g., 55°C) and record the latency to a nociceptive response (e.g., hind paw lick or jump).[15]

Experimental Design:

• Administer the test compound (e.g., via intraperitoneal injection) at various doses.

• Use a vehicle control group and a positive control group (e.g., anandamide or Δ⁹-THC).

• Conduct behavioral testing at the time of peak effect, typically 30-60 minutes post-injection.

Mandatory Visualizations

Signaling Pathways and Experimental Workflow

Caption: Hypothesized interaction of (9Z,11E)-Octadecadien ethanolamide with the endocannabinoid system.

Caption: The PPARα signaling pathway as a potential target for (9Z,11E)-Octadecadien ethanolamide.

Caption: A logical workflow for the comprehensive validation of the biological activity of the test compound.

References

• 1. selleckchem.com [selleckchem.com]
• 2. Anandamide - Wikipedia [en.wikipedia.org]
• 3. cimasci.com [cimasci.com]
• 4. Oleoylethanolamide stimulates lipolysis by activating the nuclear receptor peroxisome proliferator-activated receptor alpha (PPAR-alpha) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Endocannabinoid Binding to the Cannabinoid Receptors: What Is Known and What Remains Unknown - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. giffordbioscience.com [giffordbioscience.com]
• 8. Discovery of peroxisome proliferator–activated receptor α (PPARα) activators with a ligand-screening system using a human PPARα-expressing cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 9. bpsbioscience.com [bpsbioscience.com]
• 10. indigobiosciences.com [indigobiosciences.com]
• 11. korambiotech.com [korambiotech.com]
• 12. researchgate.net [researchgate.net]
• 13. Anti-Inflammatory Activity and ROS Regulation Effect of Sinapaldehyde in LPS-Stimulated RAW 264.7 Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Tetrad test - Wikipedia [en.wikipedia.org]

A Comparative Guide to the Cannabinoid Receptor Cross-Reactivity of (9Z,11E)-Octadecadienoylethanolamide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the potential cross-reactivity of (9Z,11E)-octadecadienoylethanolamide with cannabinoid receptors (CB1 and CB2). Due to a lack of direct experimental data on this specific compound, this analysis is based on established structure-activity relationships of related fatty acid ethanolamides.

Executive Summary

There is currently no published experimental data directly evaluating the binding affinity or functional activity of (9Z,11E)-octadecadienoylethanolamide at cannabinoid receptors. However, based on the known structure-activity relationships of other N-acylethanolamines, it is predicted to have low affinity for both CB1 and CB2 receptors. The structural characteristics of the fatty acid chain, particularly the number and position of double bonds, are critical determinants of cannabinoid receptor binding and activation. This guide will compare (9Z,11E)-octadecadienoylethanolamide with well-characterized endogenous and synthetic ligands to provide a scientifically grounded perspective on its likely cannabinoid activity.

Introduction to Cannabinoid Receptors and Endogenous Ligands

The cannabinoid receptors, CB1 and CB2, are G protein-coupled receptors that play crucial roles in various physiological processes. CB1 receptors are primarily expressed in the central nervous system, while CB2 receptors are predominantly found in the immune system[1]. The endogenous ligands for these receptors, known as endocannabinoids, are derivatives of polyunsaturated fatty acids. The most studied endocannabinoids are anandamide (B1667382) (N-arachidonoylethanolamide) and 2-arachidonoylglycerol (B1664049) (2-AG)[2].

The interaction of these ligands with cannabinoid receptors initiates a signaling cascade, typically involving the inhibition of adenylyl cyclase and the modulation of ion channels[1]. The affinity and efficacy of a ligand are highly dependent on its molecular structure.

Comparative Analysis of Fatty Acid Ethanolamides

The binding of fatty acid ethanolamides to cannabinoid receptors is largely determined by the structure of the acyl chain. Anandamide, with its 20-carbon chain and four double bonds, exhibits significant affinity for CB1 receptors[3]. In contrast, ethanolamides of saturated and monounsaturated fatty acids, such as oleoylethanolamide, are generally considered to be inactive at cannabinoid receptors[2][4].

(9Z,11E)-Octadecadienoylethanolamide is the ethanolamide of conjugated linoleic acid (CLA). While dietary CLA has been shown to modulate the endocannabinoid system, this is an indirect effect on the levels of endocannabinoids like 2-AG, rather than a direct interaction of a CLA-derived ethanolamide with the receptors. Studies on linoleoylethanolamide, which has two non-conjugated double bonds, have shown it to possess low affinity for both CB1 and CB2 receptors[5]. Given that (9Z,11E)-octadecadienoylethanolamide has a similar number of carbons and double bonds to linoleoylethanolamide, it is reasonable to infer a similarly low affinity.

The following table summarizes the structural differences and reported cannabinoid receptor affinities of relevant fatty acid ethanolamides.

Compound	Acyl Chain Structure	Number of Carbons	Number of Double Bonds	Cannabinoid Receptor Affinity
Anandamide	Arachidonic Acid	20	4	High (CB1), Low (CB2)
Oleoylethanolamide	Oleic Acid	18	1	Very Low / Inactive
Linoleoylethanolamide	Linoleic Acid	18	2 (non-conjugated)	Low (CB1 and CB2)
(9Z,11E)-Octadecadienoylethanolamide	Conjugated Linoleic Acid	18	2 (conjugated)	Data Not Available (Predicted Low)

Experimental Protocols for Determining Cannabinoid Receptor Cross-Reactivity

To definitively determine the cross-reactivity of (9Z,11E)-octadecadienoylethanolamide with cannabinoid receptors, the following experimental protocols would be employed.

1. Radioligand Binding Assay

This assay measures the ability of a test compound to displace a radiolabeled ligand from the cannabinoid receptors, providing its binding affinity (Ki).

• Materials:

  • Membranes from cells stably expressing human CB1 or CB2 receptors.

  • Radioligand (e.g., [3H]CP-55,940).

  • Test compound: (9Z,11E)-Octadecadienoylethanolamide.

  • Non-specific binding control (e.g., unlabeled CP-55,940).

  • Assay buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, 2.5 mM EDTA, 0.5 mg/mL BSA, pH 7.4).

• Procedure:

  • Incubate cell membranes with the radioligand and varying concentrations of the test compound.

  • Separate bound from free radioligand by rapid filtration through glass fiber filters.

  • Quantify the radioactivity on the filters using liquid scintillation counting.

  • Calculate the IC50 value (concentration of test compound that inhibits 50% of specific binding) and convert it to a Ki value using the Cheng-Prusoff equation.

2. [35S]GTPγS Binding Assay (Functional Assay)

This functional assay measures the ability of a compound to activate the G protein coupled to the cannabinoid receptor, determining its efficacy (EC50 and Emax).

• Materials:

  • Membranes from cells expressing human CB1 or CB2 receptors.

  • [35S]GTPγS.

  • Test compound: (9Z,11E)-Octadecadienoylethanolamide.

  • GDP.

  • Assay buffer (e.g., 50 mM Tris-HCl, 3 mM MgCl2, 100 mM NaCl, 0.2 mM EGTA, pH 7.4).

• Procedure:

  • Pre-incubate cell membranes with the test compound at various concentrations.

  • Initiate the binding reaction by adding [35S]GTPγS.

  • Terminate the reaction and separate bound from free [35S]GTPγS by filtration.

  • Measure the amount of bound [35S]GTPγS by liquid scintillation counting.

  • Plot the data to determine the EC50 (concentration for 50% of maximal effect) and Emax (maximal effect).

Visualizations

Signaling Pathway

Caption: Canonical signaling pathway of cannabinoid receptors.

Experimental Workflow

Caption: Workflow for assessing cannabinoid receptor cross-reactivity.

Conclusion

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pnas.org [pnas.org]
• 3. Structure-activity relationships of anandamide, an endogenous cannabinoid ligand - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Endocannabinoids and related N-acylethanolamines: biological activities and metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Novel analogues of arachidonylethanolamide (anandamide): affinities for the CB1 and CB2 cannabinoid receptors and metabolic stability - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide: (9Z,11E)-Octadecadien Ethanolamide vs. Anandamide

For the attention of researchers, scientists, and drug development professionals, this guide provides a detailed comparison of the well-characterized endocannabinoid, anandamide (B1667382), with (9Z,11E)-Octadecadien ethanolamide. While extensive data exists for anandamide, there is a notable lack of publicly available experimental data on the biological activity of (9Z,11E)-Octadecadien ethanolamide. This guide presents the known quantitative data for anandamide, outlines the experimental protocols required to ascertain the corresponding data for (9Z,11E)-Octadecadien ethanolamide, and visualizes the key signaling pathways involved.

Introduction

Anandamide (N-arachidonoylethanolamine or AEA) is a pioneering endogenous cannabinoid neurotransmitter that plays a crucial role in the endocannabinoid system (ECS).[1] It is involved in regulating a wide array of physiological processes, including pain, mood, appetite, and memory. Its activity is primarily mediated through the cannabinoid receptors CB1 and CB2.

(9Z,11E)-Octadecadien ethanolamide is an N-acylethanolamine (NAE) derived from conjugated linoleic acid (CLA). While other NAEs, such as palmitoylethanolamide (B50096) (PEA) and oleoylethanolamide (OEA), have been studied for their biological activities, which are often independent of cannabinoid receptors, specific pharmacological data for (9Z,11E)-Octadecadien ethanolamide remains elusive in the current scientific literature.[1][2]

Quantitative Data Comparison

Due to the absence of experimental data for (9Z,11E)-Octadecadien ethanolamide, a direct quantitative comparison is not possible at this time. The following tables summarize the available quantitative data for anandamide.

Table 1: Cannabinoid Receptor Binding Affinity of Anandamide

Compound	Receptor	Kᵢ (nM)
Anandamide	CB1	89
Anandamide	CB2	371

Table 2: Enzymatic Degradation of Anandamide by FAAH

Compound	Enzyme	Kₘ (µM)	Vₘₐₓ (nmol/mg/min)
Anandamide	FAAH	~25.3	~0.29

Note: The provided Kₘ and Vₘₐₓ values for FAAH-mediated hydrolysis of anandamide are approximate and can vary based on experimental conditions.

Experimental Protocols

To determine the biological activity of (9Z,11E)-Octadecadien ethanolamide and enable a direct comparison with anandamide, the following experimental protocols would be essential.

Cannabinoid Receptor Binding Assay

Objective: To determine the binding affinity (Kᵢ) of (9Z,11E)-Octadecadien ethanolamide for CB1 and CB2 receptors.

Methodology: A competitive radioligand binding assay is a standard method.

• Membrane Preparation: Membranes from cells expressing human or rodent CB1 or CB2 receptors are prepared.

• Radioligand: A high-affinity radiolabeled cannabinoid agonist, such as [³H]CP-55,940, is used.

• Competition Assay: The membranes are incubated with a fixed concentration of the radioligand and varying concentrations of the unlabeled test compound ((9Z,11E)-Octadecadien ethanolamide or anandamide).

• Separation: Bound and free radioligand are separated by rapid filtration through glass fiber filters.

• Detection: The amount of bound radioactivity is quantified using liquid scintillation counting.

• Data Analysis: The IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) is determined by non-linear regression analysis. The Kᵢ value is then calculated using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₑ), where [L] is the concentration of the radioligand and Kₑ is its dissociation constant.

Fatty Acid Amide Hydrolase (FAAH) Activity Assay

Objective: To determine if (9Z,11E)-Octadecadien ethanolamide is a substrate or inhibitor of FAAH and to determine its kinetic parameters (Kₘ and Vₘₐₓ) or IC₅₀.

Methodology: A fluorometric assay is a common and sensitive method.

• Enzyme Source: Homogenates or microsomal fractions from cells or tissues known to express FAAH (e.g., rat brain) are used as the enzyme source.

• Fluorogenic Substrate: A fluorogenic FAAH substrate, such as arachidonoyl-7-amino-4-methylcoumarin amide (AAMCA), is used. Hydrolysis of AAMCA by FAAH releases the highly fluorescent 7-amino-4-methylcoumarin (B1665955) (AMC).

• Assay Procedure:

  • For substrate determination: The enzyme source is incubated with varying concentrations of (9Z,11E)-Octadecadien ethanolamide, and the production of the corresponding fatty acid and ethanolamine (B43304) is measured, typically by chromatography-mass spectrometry.

  • For inhibitor determination: The enzyme source is incubated with the fluorogenic substrate and varying concentrations of the test compound.

• Detection: The fluorescence of the released AMC is measured over time using a fluorescence plate reader (excitation ~360 nm, emission ~465 nm).

• Data Analysis:

  • For substrates: Michaelis-Menten kinetics are used to determine Kₘ and Vₘₐₓ.

  • For inhibitors: The rate of the enzymatic reaction is plotted against the concentration of the inhibitor to determine the IC₅₀ value.

Signaling Pathways and Experimental Workflows

Anandamide Signaling Pathway

Caption: Anandamide retrograde signaling pathway.

Experimental Workflow for Receptor Binding Assay

Caption: Workflow for cannabinoid receptor binding assay.

Experimental Workflow for FAAH Activity Assay

Caption: Workflow for FAAH fluorometric activity assay.

Discussion and Future Directions

The extensive body of research on anandamide has established it as a key neuromodulatory lipid. Its well-defined interactions with cannabinoid receptors and its metabolic pathway via FAAH have made it a focal point for drug discovery, particularly in the areas of pain, anxiety, and inflammation.

In contrast, (9Z,11E)-Octadecadien ethanolamide remains a largely uncharacterized compound. Based on the literature for other N-acylethanolamines, it is possible that it does not interact significantly with classical cannabinoid receptors. For instance, NAEs with saturated or monounsaturated acyl chains, such as PEA and OEA, exhibit their biological effects through other targets like PPARα.[1] It is plausible that the conjugated double bond system in the acyl chain of (9Z,11E)-Octadecadien ethanolamide could confer unique biological activities, but this requires experimental validation.

To bridge this knowledge gap, it is imperative that the biological activities of (9Z,11E)-Octadecadien ethanolamide are systematically investigated. The experimental protocols outlined in this guide provide a clear roadmap for determining its cannabinoid receptor binding affinity and its susceptibility to FAAH-mediated degradation. Such studies will be crucial in determining whether this compound has a pharmacological profile similar to anandamide or if it possesses a distinct mechanism of action, potentially opening new avenues for therapeutic development.

Conclusion

This guide highlights the current state of knowledge regarding anandamide and the significant lack of data for (9Z,11E)-Octadecadien ethanolamide. While a comprehensive, data-driven comparison is not yet feasible, the provided information on anandamide serves as a benchmark. The outlined experimental protocols offer a direct path forward for the necessary research to elucidate the pharmacological properties of (9Z,11E)-Octadecadien ethanolamide. The scientific community is encouraged to undertake these studies to fully understand the potential of this and other under-investigated lipid signaling molecules.

References

• 1. Endocannabinoids and related N-acylethanolamines: biological activities and metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cannabinoid receptor-inactive N-acylethanolamines and other fatty acid amides: metabolism and function - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Biological Activity of (9Z,11E)-Octadecadienoic Acid Ethanolamide and Other CLA Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activities of (9Z,11E)-Octadecadienoic acid ethanolamide and other isomers of conjugated linoleic acid (CLA). While direct comparative studies on (9Z,11E)-Octadecadienoic acid ethanolamide are limited, this document synthesizes the extensive research on its corresponding free fatty acid, (9Z,11E)-CLA, and other prominent CLA isomers. The information is supplemented with the known biological roles of N-acylethanolamines to provide a comprehensive overview for research and drug development.

Introduction to Conjugated Linoleic Acids (CLAs) and their Ethanolamides

Conjugated linoleic acids (CLAs) are a group of positional and geometric isomers of linoleic acid, an omega-6 fatty acid.[1] The most abundant and biologically active isomers found in nature and commercial supplements are cis-9, trans-11 (9Z,11E)-CLA and trans-10, cis-12 (10E,12Z)-CLA.[1] These isomers have garnered significant attention for their diverse physiological effects, including anti-inflammatory, anti-carcinogenic, and anti-adipogenic properties.[2]

N-acylethanolamines (NAEs) are a class of lipid signaling molecules derived from the condensation of a fatty acid with ethanolamine. A well-known example is anandamide (B1667382), the endogenous cannabinoid receptor ligand. The ethanolamide form of (9Z,11E)-CLA, (9Z,11E)-Octadecadienoic acid ethanolamide, is an NAE that is expected to exhibit unique biological activities, potentially combining the properties of its parent CLA isomer with the signaling characteristics of the NAE scaffold.

Quantitative Comparison of Biological Activities

The following tables summarize the quantitative data from various in vitro and in vivo studies, comparing the biological effects of the two major CLA isomers. Data for (9Z,11E)-Octadecadienoic acid ethanolamide is not directly available in comparative studies; however, the data for its parent compound, (9Z,11E)-CLA, provides a strong basis for predicting its potential efficacy.

Table 1: Comparative Anti-inflammatory Effects of CLA Isomers

Biological Activity	(9Z,11E)-CLA	(10E,12Z)-CLA	Reference
Inhibition of TNF-α production	Effective	Less effective or no effect	[1]
Inhibition of IL-6 production	Effective	Less effective or no effect	[1]
Inhibition of IL-8 production	Attenuated IL-8 levels in human epithelial cells	No effect	[1]
PPARγ Activation	Potent activator	Weaker activator	[3]
NF-κB Inhibition	Inhibits activation	Less consistent effects	[4]

Table 2: Comparative Anti-proliferative Effects of CLA Isomers on Cancer Cell Lines

Cell Line	(9Z,11E)-CLA	(10E,12Z)-CLA	Reference
Prostate Cancer (PC-3)	Moderate inhibition	Most effective isomer (55% inhibition)
Colon Cancer (HT-29, MIP-101)	No inhibitory effect	Potent inhibition
Breast Cancer (MCF-7)	More effective than 10E,12Z-CLA	Suppresses growth

Key Signaling Pathways

The biological activities of CLA isomers are primarily mediated through the modulation of key signaling pathways, including the Peroxisome Proliferator-Activated Receptor γ (PPARγ) and Nuclear Factor-kappa B (NF-κB) pathways.

PPARγ Signaling Pathway

(9Z,11E)-CLA is a known potent ligand for PPARγ, a nuclear receptor that plays a crucial role in adipogenesis, lipid metabolism, and inflammation.[3] Activation of PPARγ by (9Z,11E)-CLA leads to the transcription of target genes that can suppress inflammatory responses.

NF-κB Signaling Pathway

The NF-κB pathway is a central regulator of inflammation.[4] Some CLA isomers, particularly (9Z,11E)-CLA, have been shown to inhibit the activation of NF-κB, leading to a downstream reduction in the expression of pro-inflammatory genes.[4] It is hypothesized that (9Z,11E)-Octadecadienoic acid ethanolamide would also exhibit this inhibitory effect.

Experimental Protocols

Detailed methodologies for key experiments cited in the comparison tables are provided below.

Cell Viability Assay (MTT Assay)

This protocol is used to assess the anti-proliferative effects of CLA isomers on cancer cell lines.

Workflow Diagram:

Methodology:

• Cell Seeding: Cancer cells (e.g., PC-3, HT-29, MCF-7) are seeded in a 96-well plate at a density of 5,000-10,000 cells per well and allowed to adhere overnight.

• Treatment: The cell culture medium is replaced with fresh medium containing various concentrations of the CLA isomers or their ethanolamides. A vehicle control (e.g., ethanol (B145695) or DMSO) is also included.

• Incubation: The cells are incubated for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 2-4 hours. Live cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: A solubilization solution (e.g., DMSO or acidified isopropanol) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of each well is measured using a microplate reader at a wavelength of 570 nm. The absorbance is directly proportional to the number of viable cells.

Cytokine Production Measurement (ELISA)

This protocol is used to quantify the inhibition of pro-inflammatory cytokine production by CLA isomers in immune cells.

Methodology:

• Cell Culture and Stimulation: Immune cells (e.g., macrophages like RAW 264.7) are plated and pre-treated with various concentrations of CLA isomers or their ethanolamides for 1-2 hours. The cells are then stimulated with an inflammatory agent like lipopolysaccharide (LPS) to induce cytokine production.

• Supernatant Collection: After an incubation period (e.g., 24 hours), the cell culture supernatant is collected.

• ELISA (Enzyme-Linked Immunosorbent Assay): The concentration of specific cytokines (e.g., TNF-α, IL-6) in the supernatant is measured using a commercially available ELISA kit according to the manufacturer's instructions.

• Data Analysis: The cytokine concentrations in the treated groups are compared to the LPS-stimulated control group to determine the percentage of inhibition.

Discussion and Future Directions

The available evidence strongly suggests that the biological activities of CLA isomers are highly dependent on their specific geometric and positional structures. The 9Z,11E-CLA isomer is a potent activator of PPARγ and exhibits significant anti-inflammatory effects, while the 10E,12Z-CLA isomer appears to be more effective in inducing apoptosis in certain cancer cell lines.

While direct experimental data on (9Z,11E)-Octadecadienoic acid ethanolamide is scarce, its structural similarity to anandamide suggests that it may interact with the endocannabinoid system, in addition to the pathways modulated by its parent fatty acid. NAEs are known to have a range of biological functions, including roles in inflammation, pain, and energy metabolism. Therefore, it is plausible that (9Z,11E)-Octadecadienoic acid ethanolamide could exhibit enhanced or novel biological activities compared to (9Z,11E)-CLA alone.

Future research should focus on the direct synthesis and biological evaluation of (9Z,11E)-Octadecadienoic acid ethanolamide and other CLA ethanolamides. Comparative studies investigating their anti-inflammatory and anti-proliferative effects against their free fatty acid counterparts are crucial. Furthermore, elucidating their interactions with both the endocannabinoid system and nuclear receptors like PPARs will provide a more complete understanding of their therapeutic potential. Such studies will be invaluable for the development of novel, targeted therapies for a range of inflammatory diseases and cancers.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pure.psu.edu [pure.psu.edu]
• 4. mdpi.com [mdpi.com]

A Comparative Guide to the LC-MS/MS-Based Validation of (9Z,11E)-Octadecadien Ethanolamide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of key performance parameters for the validation of Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) methods for the quantification of (9Z,11E)-Octadecadien ethanolamide and related N-acylethanolamines (NAEs). Experimental data from published literature is summarized to offer an objective overview for researchers developing and validating analytical methods for these lipid signaling molecules.

Introduction

(9Z,11E)-Octadecadien ethanolamide is a member of the N-acylethanolamine (NAE) family of endogenous bioactive lipids. NAEs are involved in a variety of physiological processes, and their accurate quantification in biological matrices is crucial for understanding their roles in health and disease. LC-MS/MS has emerged as the gold standard for the analysis of NAEs due to its high selectivity, sensitivity, and specificity.

This guide outlines the essential validation parameters for an LC-MS/MS method, in accordance with guidelines from regulatory bodies such as the FDA and EMA, and provides a comparative summary of reported performance characteristics from established methods for NAEs.

Comparative Performance of LC-MS/MS Methods for N-Acylethanolamines

The following tables summarize typical validation parameters for the quantification of NAEs in biological matrices using LC-MS/MS. These values are compiled from various published methods and serve as a benchmark for method development and validation.

Table 1: Linearity and Sensitivity

Parameter	Typical Performance	Acceptance Criteria (FDA/EMA)
Linearity (r²)	> 0.99	≥ 0.98
Lower Limit of Quantification (LLOQ)	0.02 - 1.75 ng/mL	Signal-to-noise ratio ≥ 5; accuracy within ±20%; precision ≤ 20%
Limit of Detection (LOD)	0.0002 - 0.1266 ng/mL	Signal-to-noise ratio ≥ 3

Table 2: Accuracy and Precision

Parameter	Typical Performance	Acceptance Criteria (FDA/EMA)
Intra-day Accuracy (% bias)	-15% to +15%	Within ±15% of nominal concentration (±20% at LLOQ)
Inter-day Accuracy (% bias)	-15% to +15%	Within ±15% of nominal concentration (±20% at LLOQ)
Intra-day Precision (% RSD)	< 15%	≤ 15% (≤ 20% at LLOQ)
Inter-day Precision (% RSD)	< 15%	≤ 15% (≤ 20% at LLOQ)

Table 3: Recovery and Matrix Effect

Parameter	Typical Performance	Acceptance Criteria (FDA/EMA)
Extraction Recovery	70 - 120%	Consistent, precise, and reproducible
Matrix Effect	CV < 15%	Internal standard normalized matrix factor should have a CV ≤ 15%

Experimental Protocol: A Representative LC-MS/MS Method

This section details a typical experimental protocol for the quantitative analysis of (9Z,11E)-Octadecadien ethanolamide and other NAEs in a biological matrix such as plasma.

1. Sample Preparation (Protein Precipitation & Solid-Phase Extraction)

• Internal Standard Spiking: To 100 µL of plasma, add the internal standard solution (e.g., deuterated analogs of the NAEs).

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile, vortex for 1 minute, and centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Solid-Phase Extraction (SPE):

  • Condition an SPE cartridge (e.g., C18) with methanol (B129727) followed by water.

  • Load the supernatant from the protein precipitation step.

  • Wash the cartridge with a low-organic solvent mixture (e.g., 10% methanol in water).

  • Elute the analytes with a high-organic solvent (e.g., methanol or acetonitrile).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the mobile phase.

2. Liquid Chromatography (LC)

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column is commonly used.

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile/Methanol (1:1, v/v) with 0.1% formic acid.

• Gradient Elution: A gradient from a lower to a higher percentage of Mobile Phase B is typically employed to separate the NAEs.

• Flow Rate: Dependent on the column dimensions, typically in the range of 0.2 - 0.6 mL/min.

• Injection Volume: 5 - 20 µL.

3. Tandem Mass Spectrometry (MS/MS)

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Source: Electrospray ionization (ESI) in positive ion mode.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor-to-product ion transitions for each analyte and internal standard are monitored. For (9Z,11E)-Octadecadien ethanolamide, the precursor ion would be [M+H]⁺.

• Optimization: Ion source parameters (e.g., capillary voltage, source temperature) and compound-specific parameters (e.g., declustering potential, collision energy) are optimized for maximum signal intensity.

Visualizations

Caption: Experimental workflow for LC-MS/MS analysis of NAEs.

Decoding Receptor Affinity: A Comparative Analysis of (9Z,11E)-Octadecadien Ethanolamide and its Analogs

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to the receptor binding affinities of N-acylethanolamines, focusing on the structural nuances that dictate their interaction with cannabinoid receptors.

Comparative Receptor Binding Affinities

The binding affinities of various NAEs to human CB1 and CB2 receptors are typically determined through competitive radioligand binding assays. The inhibition constant (Kᵢ) is a measure of the concentration of a ligand required to displace 50% of a radiolabeled ligand from the receptor; a lower Kᵢ value indicates a higher binding affinity.

The table below summarizes the Kᵢ values for several key anandamide (B1667382) analogs. Of particular note is linoleoyl ethanolamide, a positional isomer of the target compound with double bonds at the 9Z and 12Z positions. Its weak affinity for both CB1 and CB2 receptors suggests that NAEs with an 18-carbon diene chain are generally poor ligands for these receptors compared to anandamide, which possesses a 20-carbon tetraene chain.

Compound Name	Structure (Fatty Acyl Chain)	Receptor	Kᵢ (µM)
Linoleoyl ethanolamide	(9Z,12Z)-Octadecadienoic acid	CB1	10[1]
CB2	25[1]
Oleoyl ethanolamide	(9Z)-Octadecenoic acid	CB1/CB2	Low Affinity
Palmitoyl ethanolamide	Hexadecanoic acid	CB1/CB2	Low Affinity
Anandamide (Arachidonoyl ethanolamide)	(5Z,8Z,11Z,14Z)-Eicosatetraenoic acid	CB1	0.0877 - 0.2392
CB2	0.4395

Note: "Low Affinity" indicates that the compound is generally considered to have a very high Kᵢ value, often in the high micromolar or millimolar range, though specific values are not always reported.

The data clearly indicates that both the chain length and the degree and position of unsaturation in the fatty acid tail are critical determinants for high-affinity binding to cannabinoid receptors. The replacement of the arachidonyl tail of anandamide with oleyl or linoleyl groups results in a significant drop in affinity for both CB1 and CB2 receptors.

Experimental Protocols: Receptor Binding Assay

The determination of receptor binding affinity is a fundamental experimental procedure in pharmacology. A standard method employed for cannabinoid receptors is the competitive radioligand binding assay.

Objective: To determine the binding affinity (Kᵢ) of a test compound by measuring its ability to displace a radiolabeled ligand from the CB1 or CB2 receptor.

Materials:

• Cell membranes prepared from cells stably expressing human CB1 or CB2 receptors.

• Radiolabeled cannabinoid receptor agonist, typically [³H]CP-55,940.

• Unlabeled test compounds (e.g., (9Z,11E)-Octadecadien ethanolamide and its analogs).

• Assay buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 1 mM CaCl₂, 0.2% BSA, pH 7.4).

• Non-specific binding inhibitor (a high concentration of a known unlabeled ligand).

• Glass fiber filters.

• Scintillation counter.

Procedure:

• Membrane Preparation: Cell membranes expressing the receptor of interest are thawed on ice. The protein concentration is determined using a standard protein assay.

• Assay Setup: The assay is typically performed in a 96-well plate format.

• Incubation: To each well, the following are added in order:

  • Assay buffer.

  • A fixed concentration of the radiolabeled ligand ([³H]CP-55,940).

  • Varying concentrations of the unlabeled test compound.

  • For determining non-specific binding, a high concentration of an unlabeled standard is used instead of the test compound.

  • For determining total binding, only the radioligand and buffer are added.

  • The reaction is initiated by the addition of the cell membrane preparation.

• Equilibrium: The plate is incubated at a specific temperature (e.g., 30°C) for a set time (e.g., 60-90 minutes) to allow the binding to reach equilibrium.

• Filtration: The incubation is terminated by rapid filtration through glass fiber filters using a cell harvester. This separates the receptor-bound radioligand from the unbound radioligand.

• Washing: The filters are washed rapidly with ice-cold assay buffer to remove any remaining unbound radioligand.

• Scintillation Counting: The filters are placed in scintillation vials with a scintillation cocktail, and the radioactivity is measured using a scintillation counter.

• Data Analysis: The specific binding is calculated by subtracting the non-specific binding from the total binding. The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC₅₀) is determined. The Kᵢ value is then calculated from the IC₅₀ value using the Cheng-Prusoff equation.

Fig. 1: Experimental workflow for a competitive radioligand binding assay.

Cannabinoid Receptor Signaling Pathways

CB1 and CB2 receptors are G-protein coupled receptors (GPCRs) that primarily couple to inhibitory G-proteins (Gᵢ/Gₒ).[2] Upon activation by an agonist, these receptors initiate a cascade of intracellular signaling events.

The primary signaling pathway involves the inhibition of adenylyl cyclase, which leads to a decrease in intracellular cyclic AMP (cAMP) levels.[2] This, in turn, affects the activity of protein kinase A (PKA) and downstream effectors. Additionally, cannabinoid receptor activation can modulate ion channels, such as inhibiting voltage-gated calcium channels and activating inwardly rectifying potassium channels.[2] Another important signaling arm is the activation of the mitogen-activated protein kinase (MAPK) cascade, which is involved in regulating cell growth, differentiation, and survival.[2]

Fig. 2: Simplified signaling pathway of CB1 and CB2 cannabinoid receptors.

Conclusion

Based on the available structure-activity relationship data for anandamide analogs, it is highly probable that (9Z,11E)-Octadecadien ethanolamide exhibits weak binding affinity for both CB1 and CB2 receptors, similar to its (9Z,12Z) isomer, linoleoyl ethanolamide. The structural requirements for high-affinity cannabinoid receptor binding, particularly a longer polyunsaturated fatty acid chain like that of anandamide, are not met by these 18-carbon diene ethanolamides.

Further experimental investigation is warranted to definitively determine the binding profile of (9Z,11E)-Octadecadien ethanolamide and other conjugated linoleic acid ethanolamides. Such studies would provide valuable insights into the nuanced structural requirements for cannabinoid receptor interaction and could inform the design of novel, selective cannabinoid receptor modulators. The experimental protocols and signaling pathway information provided in this guide offer a foundational framework for researchers embarking on such investigations.

References

• 1. researchgate.net [researchgate.net]
• 2. Cannabinoid Receptors and Signal Transduction - Madame Curie Bioscience Database - NCBI Bookshelf [ncbi.nlm.nih.gov]

Assessing the Specificity of (9Z,11E)-Octadecadienoic Acid Ethanolamide's Biological Effects: A Comparative Guide

A comprehensive analysis of the biological activities of (9Z,11E)-Octadecadienoic acid ethanolamide remains a developing area of research, with a notable absence of specific quantitative data on its interactions with key cellular receptors. In contrast, other well-studied N-acylethanolamines, such as anandamide (B1667382) (AEA), oleoylethanolamide (OEA), and palmitoylethanolamide (B50096) (PEA), have clearly defined biological targets and dose-dependent effects. This guide provides a comparative overview of the known biological activities of these related lipid signaling molecules to offer a framework for postulating the potential specificity of (9Z,11E)-Octadecadienoic acid ethanolamide.

(9Z,11E)-Octadecadienoic acid, also known as rumenic acid, is the most abundant isomer of conjugated linoleic acid (CLA) found in ruminant products.[1][2] CLAs, as a group, are recognized for a variety of biological activities, including anti-inflammatory, anti-adipogenic, and anti-carcinogenic properties.[1] However, the specific effects of individual isomers and their derivatives, such as the ethanolamide, are not fully elucidated.

This guide will synthesize the available data on key comparator molecules to provide a basis for understanding the potential biological profile of (9Z,11E)-Octadecadienoic acid ethanolamide.

Comparative Analysis of Receptor Activation

To objectively assess the potential biological specificity of (9Z,11E)-Octadecadienoic acid ethanolamide, it is essential to compare its anticipated targets with those of well-characterized N-acylethanolamines. The following table summarizes the known receptor binding affinities and activation potentials for anandamide, oleoylethanolamide, and palmitoylethanolamide. At present, there is no direct, publicly available experimental data for the binding affinity or efficacy of (9Z,11E)-Octadecadienoic acid ethanolamide at these receptors.

Compound	CB1 Receptor (Ki, nM)	CB2 Receptor (Ki, nM)	PPARα (EC50, µM)	GPR55
(9Z,11E)-Octadecadienoyl ethanolamide	Data not available	Data not available	Data not available	Data not available
Anandamide (AEA)	89.7	371	Inactive	Agonist
Oleoylethanolamide (OEA)	Inactive	Inactive	0.12	Agonist
Palmitoylethanolamide (PEA)	Inactive	Inactive	3.1	Agonist

Data Interpretation: A lower Ki value indicates a higher binding affinity to the receptor. A lower EC50 value indicates a greater potency in activating the receptor.

Signaling Pathways of Comparator N-Acylethanolamines

The biological effects of AEA, OEA, and PEA are mediated through distinct signaling pathways. Understanding these pathways is crucial for predicting the potential mechanisms of action for (9Z,11E)-Octadecadienoic acid ethanolamide.

Anandamide (AEA) signaling cascade.

OEA and PEA signaling via PPARα.

Experimental Protocols

Detailed methodologies are critical for the accurate assessment and comparison of the biological activities of these lipid molecules.

Radioligand Binding Assay for Cannabinoid Receptors (CB1 and CB2)

This assay is used to determine the binding affinity (Ki) of a compound to a receptor.

• Membrane Preparation: Membranes from cells stably expressing human CB1 or CB2 receptors are prepared by homogenization and centrifugation.

• Assay Buffer: A typical buffer consists of 50 mM Tris-HCl, 5 mM MgCl₂, and 0.1% BSA, pH 7.4.

• Competition Binding: A fixed concentration of a radiolabeled cannabinoid ligand (e.g., [³H]CP55,940) is incubated with the receptor-containing membranes in the presence of varying concentrations of the unlabeled test compound ((9Z,11E)-Octadecadienoic acid ethanolamide or comparators).

• Incubation: The reaction is incubated at 30°C for 60-90 minutes to reach equilibrium.

• Separation: Bound and free radioligand are separated by rapid filtration through glass fiber filters.

• Detection: The radioactivity retained on the filters is quantified using liquid scintillation counting.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC₅₀) is determined. The Ki is then calculated using the Cheng-Prusoff equation.

PPARα Transactivation Assay

This assay measures the ability of a compound to activate the PPARα nuclear receptor.

• Cell Culture and Transfection: A suitable cell line (e.g., HEK293T) is co-transfected with an expression vector for human PPARα and a reporter plasmid containing a PPAR response element (PPRE) linked to a luciferase gene.

• Compound Treatment: The transfected cells are treated with various concentrations of the test compound.

• Incubation: Cells are incubated for 18-24 hours to allow for receptor activation and reporter gene expression.

• Cell Lysis and Luciferase Assay: The cells are lysed, and the luciferase activity is measured using a luminometer.

• Data Analysis: The data is normalized to a control (e.g., vehicle-treated cells) and the concentration-response curve is plotted to determine the EC₅₀ value.

GPR55 Calcium Mobilization Assay

This functional assay assesses the activation of GPR55 by measuring changes in intracellular calcium levels.

• Cell Culture and Transfection: Cells (e.g., HEK293) are transfected with a GPR55 expression vector.

• Dye Loading: The cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Compound Addition: The test compound is added to the cells, and changes in fluorescence are monitored in real-time using a fluorescence plate reader.

• Data Analysis: The increase in fluorescence intensity, indicating a rise in intracellular calcium, is quantified to determine the agonist activity of the compound.

Workflow for Specificity Assessment

The following diagram illustrates a logical workflow for assessing the biological specificity of a novel N-acylethanolamine like (9Z,11E)-Octadecadienoic acid ethanolamide.

References

• 1. Biological effects of conjugated linoleic acids in health and disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. [PDF] Biological effects of conjugated linoleic acids supplementation. | Semantic Scholar [semanticscholar.org]

A Comparative Guide to the Anti-inflammatory Effects of N-Acylethanolamines and Dexamethasone in Primary Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chronic inflammation is a significant contributing factor to a multitude of diseases. Consequently, the identification and validation of novel anti-inflammatory agents remain a cornerstone of therapeutic research. This guide provides a comparative analysis of the anti-inflammatory properties of N-acylethanolamines, a class of endogenous lipid mediators, against the well-established corticosteroid, Dexamethasone.

Initial literature searches for the specific compound (9Z,11E)-Octadecadien ethanolamide did not yield dedicated studies on its anti-inflammatory effects. Therefore, this guide will focus on a representative and extensively studied N-acylethanolamine, Anandamide (AEA) , to provide a valuable comparison against a standard anti-inflammatory drug. The data presented herein is derived from studies on primary cells, offering a more physiologically relevant model for assessing therapeutic potential.

Quantitative Comparison of Anti-inflammatory Activity

The following table summarizes the inhibitory effects of Anandamide and Dexamethasone on key pro-inflammatory mediators in lipopolysaccharide (LPS)-stimulated primary macrophage cells. Macrophages are pivotal cells in the inflammatory response, and their activation by LPS, a component of Gram-negative bacteria, is a standard in vitro model for inflammation research.

Compound	Target Mediator	Cell Type	Concentration	Inhibition (%)	Reference
Anandamide	Nitric Oxide (NO)	Primary Astrocytes	10 µM	~50%	[1]
TNF-α	Primary Astrocytes	10 µM	~40%	[1]
IL-6	Primary Microglia	Not Specified	Attenuated LPS-induced upregulation	[2]
Dexamethasone	Nitric Oxide (NO)	J774 Macrophages	0.1 - 10 µM	Dose-dependent inhibition	[3][4]
TNF-α	RAW 264.7 Macrophages	1 µM	Significant suppression	[5]
IL-6	RAW 264.9 Macrophages	10⁻⁹ - 10⁻⁶ M	10% - 90%	[6]
IL-1β	Human Monocytes	10⁻⁵ M	Inhibition of release	[7]

Signaling Pathways and Experimental Workflow

To visually represent the mechanisms of action and experimental procedures, the following diagrams have been generated using Graphviz.

Figure 1: General workflow for in vitro anti-inflammatory compound screening.

Figure 2: Simplified NF-κB signaling pathway and points of therapeutic intervention.

Detailed Experimental Protocols

The following protocols provide a detailed methodology for the key experiments cited in this guide.

Isolation and Culture of Primary Peritoneal Macrophages

This protocol describes the isolation of macrophages from the peritoneal cavity of mice, a common source of primary macrophages for in vitro studies.[8][9][10]

• Elicitation (Optional but recommended for higher yield): Inject 1-2 mL of sterile 3% thioglycollate medium into the peritoneal cavity of a mouse.

• Harvest: After 3-4 days, euthanize the mouse and disinfect the abdomen with 70% ethanol. Make a small midline incision through the skin to expose the peritoneal wall.

• Lavage: Inject 5-10 mL of cold, sterile phosphate-buffered saline (PBS) into the peritoneal cavity using a 20G needle. Gently massage the abdomen to dislodge the cells.

• Collection: Carefully aspirate the peritoneal fluid containing the cells and place it into a sterile centrifuge tube on ice.

• Cell Plating: Centrifuge the cell suspension at 400 x g for 10 minutes at 4°C. Discard the supernatant and resuspend the cell pellet in complete culture medium (e.g., RPMI 1640 with 10% fetal bovine serum and 1% penicillin-streptomycin).

• Adherence: Plate the cells in a culture dish and incubate at 37°C in a 5% CO₂ incubator for 2-4 hours to allow the macrophages to adhere.

• Washing: After incubation, wash the plate with warm PBS to remove non-adherent cells, leaving a purified population of adherent macrophages.

Lipopolysaccharide (LPS) Stimulation

This protocol outlines the standard procedure for activating macrophages with LPS to induce an inflammatory response.[11][12]

• Cell Culture: Culture the primary macrophages until they reach the desired confluency.

• Pre-treatment: For testing anti-inflammatory compounds, replace the culture medium with fresh medium containing the desired concentration of the test compound (e.g., Anandamide or Dexamethasone) and incubate for a specified pre-treatment time (e.g., 1-2 hours).

• Stimulation: Add LPS to the culture medium to a final concentration typically ranging from 100 ng/mL to 1 µg/mL.

• Incubation: Incubate the cells for a period of 4 to 24 hours, depending on the specific inflammatory mediator being measured.

• Supernatant Collection: After the incubation period, collect the cell culture supernatant for analysis of secreted cytokines and nitric oxide.

Quantification of Nitric Oxide (Griess Assay)

The Griess assay is a colorimetric method used to measure the concentration of nitrite (B80452), a stable and quantifiable breakdown product of nitric oxide in cell culture supernatant.[13][14][15]

• Reagent Preparation: Prepare the Griess reagent by mixing equal volumes of 1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water.

• Standard Curve: Prepare a standard curve using known concentrations of sodium nitrite.

• Assay Procedure: In a 96-well plate, add 50-100 µL of the collected cell culture supernatant to each well.

• Reaction: Add an equal volume of the Griess reagent to each well and incubate at room temperature for 10-15 minutes, protected from light.

• Measurement: Measure the absorbance at 540-550 nm using a microplate reader.

• Calculation: Determine the nitrite concentration in the samples by comparing their absorbance to the standard curve.

Quantification of Pro-inflammatory Cytokines (ELISA)

Enzyme-Linked Immunosorbent Assay (ELISA) is a highly sensitive and specific method for quantifying the concentration of cytokines, such as TNF-α, IL-6, and IL-1β, in the cell culture supernatant.[16][17][18][19]

• Coating: Coat a 96-well plate with a capture antibody specific for the cytokine of interest and incubate overnight at 4°C.

• Blocking: Wash the plate and block non-specific binding sites with a blocking buffer (e.g., 1% BSA in PBS) for 1-2 hours at room temperature.

• Sample Incubation: Wash the plate and add the collected cell culture supernatants and a series of known standards to the wells. Incubate for 2 hours at room temperature.

• Detection Antibody: Wash the plate and add a biotinylated detection antibody specific for the cytokine. Incubate for 1-2 hours at room temperature.

• Enzyme Conjugate: Wash the plate and add a streptavidin-horseradish peroxidase (HRP) conjugate. Incubate for 20-30 minutes at room temperature.

• Substrate Addition: Wash the plate and add a substrate solution (e.g., TMB). A color change will develop in proportion to the amount of cytokine present.

• Stopping the Reaction: Stop the color development by adding a stop solution (e.g., 2N H₂SO₄).

• Measurement: Measure the absorbance at 450 nm using a microplate reader.

• Calculation: Calculate the cytokine concentration in the samples by comparing their absorbance to the standard curve.

Conclusion

This guide provides a comparative overview of the anti-inflammatory effects of the N-acylethanolamine Anandamide and the corticosteroid Dexamethasone in primary cells. The presented data and protocols offer a valuable resource for researchers investigating novel anti-inflammatory therapeutics. While Anandamide demonstrates clear anti-inflammatory potential, further research is required to fully elucidate its efficacy in comparison to established drugs like Dexamethasone across a broader range of inflammatory markers and primary cell types. The provided methodologies can serve as a foundation for such future investigations.

References

• 1. Anandamide suppresses nitric oxide and TNF-alpha responses to Theiler's virus or endotoxin in astrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Dexamethasone inhibits inducible nitric-oxide synthase expression and nitric oxide production by destabilizing mRNA in lipopolysaccharide-treated macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. oncotarget.com [oncotarget.com]
• 6. Glucocorticoids inhibit the production of IL6 from monocytes, endothelial cells and fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Dexamethasone inhibition of interleukin 1 beta production by human monocytes. Posttranscriptional mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 8. bio-protocol.org [bio-protocol.org]
• 9. Isolation of Murine Peritoneal Macrophages to Carry Out Gene Expression Analysis Upon Toll-like Receptors Stimulation [jove.com]
• 10. The Isolation and Characterization of Murine Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Immune Cell Stimulation via LPS | Thermo Fisher Scientific - US [thermofisher.com]
• 12. Frontiers | Induction of unique macrophage subset by simultaneous stimulation with LPS and IL-4 [frontiersin.org]
• 13. Nitric Oxide Griess Assay [bio-protocol.org]
• 14. mdpi.com [mdpi.com]
• 15. Protocol Griess Test [protocols.io]
• 16. ELISA for quantification of tumor necrosis factor alpha (TNF-α) in human serum or plasma. [protocols.io]
• 17. sigmaaldrich.com [sigmaaldrich.com]
• 18. documents.thermofisher.com [documents.thermofisher.com]
• 19. Enzyme-Linked Immunosorbent Assay (ELISA) for Detection of Human TNF-α in Culture Supernatants - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Guide to the Safe Disposal of (9Z,11E)-Octadecadien Ethanolamide

For Researchers, Scientists, and Drug Development Professionals: A Step-by-Step Protocol for Safe Handling and Disposal

The proper disposal of laboratory chemicals is paramount to ensuring a safe working environment and maintaining environmental integrity. This guide provides essential safety and logistical information for the handling and disposal of (9Z,11E)-Octadecadien ethanolamide, a member of the fatty acid ethanolamides family. Adherence to these procedures is critical for minimizing risks and complying with regulatory standards.

I. Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to consult the specific Safety Data Sheet (SDS) for (9Z,11E)-Octadecadien ethanolamide. In the absence of a specific SDS, handling should proceed with the caution accorded to all laboratory chemicals.

Personal Protective Equipment (PPE): A comprehensive approach to safety begins with the consistent use of appropriate PPE.

PPE Component	Specification	Purpose
Eye Protection	Safety glasses with side shields or goggles	Protects against splashes and aerosols
Hand Protection	Chemically resistant gloves (e.g., nitrile)	Prevents skin contact
Body Protection	Laboratory coat	Protects clothing and skin

Work should always be conducted in a well-ventilated area, such as a chemical fume hood, to minimize the risk of inhalation.[1] Avoid direct contact with skin and eyes, and in the event of accidental exposure, rinse the affected area thoroughly with water.[1]

II. Disposal Protocol: A Decision-Making Workflow

The appropriate disposal method for (9Z,11E)-Octadecadien ethanolamide hinges on its classification as either hazardous or non-hazardous, a determination that must be confirmed by consulting its SDS and local environmental regulations. The following workflow provides a procedural guide for this process.

Caption: Logical workflow for the proper disposal of laboratory chemicals.

Step 1: Waste Identification and Classification The primary and most critical step is to ascertain if the waste is hazardous.[1] A substance is generally considered hazardous if it exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity. While some related compounds, such as certain conjugated linoleic acids, are not classified as hazardous, this should not be assumed for (9Z,11E)-Octadecadien ethanolamide without consulting its specific SDS.[2]

Step 2: Hazardous Waste Disposal If the substance is determined to be hazardous, or if there is any ambiguity, it must be managed as hazardous waste.[1]

• Containment: Collect the waste in a chemically compatible, tightly sealed container. Ensure the container is not overfilled, leaving at least one inch of headspace.[1]

• Labeling: Clearly label the container with "Hazardous Waste" and the full chemical name: "(9Z,11E)-Octadecadien ethanolamide".[1]

• Storage: Store the container in a designated Satellite Accumulation Area (SAA) at or near the point of generation. Ensure segregation from incompatible wastes.[1]

• Arrangement for Disposal: Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to schedule a pickup.[1]

Step 3: Non-Hazardous Waste Disposal If confirmed as non-hazardous, the following options may be available, contingent upon institutional policies and local regulations.

• Drain Disposal: For small quantities (a few hundred grams or milliliters per day) of water-soluble, non-environmentally harmful substances, drain disposal may be permissible.[1] The pH of the solution should be within an acceptable range, typically between 5.0 and 9.0.[1] The solution must be flushed down the sanitary sewer with copious amounts of water (at least 20 parts water).[1]

• Trash Disposal: Disposal in regular trash is only an option if the chemical is confirmed to be non-radioactive, not a biological hazard, and not classified as flammable, reactive, corrosive, or toxic.[1]

Crucially, always prevent the chemical from entering drains or waterways if its environmental impact is unknown or if it is classified as hazardous.[1]

III. Experimental Protocols Cited

While this document focuses on disposal, the principles of safe handling are universal. The cited safety protocols are derived from general laboratory safety standards and information available for structurally related compounds. No specific experimental protocols for (9Z,11E)-Octadecadien ethanolamide were found in the context of disposal. The procedures outlined are based on established best practices for chemical waste management in a laboratory setting.

References

• 1. benchchem.com [benchchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]

Personal protective equipment for handling (9Z,11E)-Octadecadien ethanolamide

Disclaimer: A specific Safety Data Sheet (SDS) for (9Z,11E)-Octadecadien ethanolamide was not located in the available resources. The following guidance is based on safety protocols for structurally similar compounds and general best practices for handling laboratory chemicals. Researchers should always consult the supplier-specific SDS upon acquisition of this compound and perform a risk assessment for their specific use case.

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals handling (9Z,11E)-Octadecadien ethanolamide. The procedural, step-by-step guidance is designed to answer specific operational questions, ensuring safe handling and disposal.

Personal Protective Equipment (PPE)

Proper selection and use of Personal Protective Equipment are critical to minimize exposure and ensure personal safety. The following table summarizes the recommended PPE for handling (9Z,11E)-Octadecadien ethanolamide, based on the potential hazards associated with similar fatty acid amides.

PPE Category	Recommended Equipment	Purpose
Eye Protection	Goggles or a face shield	Protects against splashes, dust, and vapors that could cause eye irritation or damage. Standard safety glasses may not provide adequate protection.
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene)	Prevents skin contact which may cause irritation. Users should inspect gloves before use and follow the manufacturer's guidelines for breakthrough time.
Body Protection	Laboratory coat or chemical-resistant apron	Protects against contamination of personal clothing and skin.
Respiratory	Use in a well-ventilated area or under a chemical fume hood.	Minimizes inhalation of any dust or vapors. A respirator may be required for large quantities or in situations with inadequate ventilation. Consult your institution's safety officer.

Operational and Disposal Plan

A systematic approach to handling and disposal is essential for laboratory safety and environmental protection.

1. Pre-Handling Preparations:

• Consult SDS: Always locate and read the specific Safety Data Sheet provided by the manufacturer before use.

• Designate Area: Cordon off and label a specific area for handling the compound.

• Assemble Materials: Ensure all necessary PPE, handling equipment (spatulas, weigh boats, etc.), and waste containers are readily available.

• Emergency Preparedness: Locate the nearest eyewash station and safety shower. Have an appropriate spill kit ready.

2. Handling Procedures:

• Ventilation: All handling of (9Z,11E)-Octadecadien ethanolamide should be conducted in a well-ventilated laboratory, preferably within a certified chemical fume hood.

• Personal Protective Equipment: Don the appropriate PPE as outlined in the table above before handling the compound.

• Weighing and Transfer: Handle as a solid to minimize dust generation. If it is a powder, weigh it carefully on a tared weigh boat. Use spatulas for transfers. Avoid creating dust clouds.

• In Solution: When preparing solutions, add the solid to the solvent slowly. If necessary, sonicate to dissolve.

• General Hygiene: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly after handling, even if gloves were worn.

3. Spill Management:

• Evacuate: If a significant spill occurs, evacuate the immediate area.

• Ventilate: Ensure the area is well-ventilated.

• Containment: For small spills, use an absorbent, non-combustible material (e.g., vermiculite, sand) to cover the spill.

• Collection: Carefully sweep up the absorbed material and place it into a sealed, labeled container for disposal.

• Decontamination: Clean the spill area with an appropriate solvent, followed by soap and water.

4. Disposal Plan:

• Waste Classification: All waste containing (9Z,11E)-Octadecadien ethanolamide should be considered chemical waste.

• Containerization: Collect all waste, including contaminated PPE and cleaning materials, in a clearly labeled, sealed container.

• Regulatory Compliance: Dispose of the chemical waste through your institution's hazardous waste program, following all local, state, and federal regulations. Do not dispose of it down the drain or in regular trash.

Visualized Workflows

Experimental Workflow for Handling (9Z,11E)-Octadecadien ethanolamide

Caption: A step-by-step workflow for the safe handling of (9Z,11E)-Octadecadien ethanolamide.

Hierarchy of Controls for Laboratory Safety

Caption: The hierarchy of controls, prioritizing the most effective safety measures.